physicochemical properties of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
Executive Summary: The Kinase "Master Key"[1] 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (CAS: 2118657-04-6) represents a critical scaffold in modern medicinal chemistry, specifically within the design of ATP-competitive k...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Kinase "Master Key"[1]
5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (CAS: 2118657-04-6) represents a critical scaffold in modern medicinal chemistry, specifically within the design of ATP-competitive kinase inhibitors.[1] Structurally analogous to the 7-azaindole (pyrrolo[2,3-b]pyridine) core found in FDA-approved drugs like Vemurafenib, this 1,4,7-triazaindene system offers distinct physicochemical advantages.[1] The additional nitrogen in the pyrazine ring lowers the pKa of the pyrrole proton, enhancing hydrogen bond acidity, while the C-2 nitrile group provides a versatile handle for covalent warhead attachment or further derivatization into amides and heterocycles.[1]
This guide provides a definitive technical analysis of the molecule’s physicochemical profile, synthetic accessibility, and experimental handling, designed to support researchers in lead optimization and process chemistry.[1]
Chemical Identity & Physicochemical Profile
The 5H-pyrrolo[2,3-b]pyrazine core is an aromatic heterocycle that functions as a bioisostere of purine.[1] The 2-carbonitrile substitution significantly alters the electronic landscape, withdrawing electron density from the pyrazine ring and increasing the acidity of the N-5 proton.[1]
Technical Insight: The LogP of 0.30 suggests this fragment is highly polar, making it an ideal "head group" for fragment-based drug discovery (FBDD).[1] It resides well within the "Rule of 3" for fragments (MW < 300, LogP < 3).[1]
Structural Biology & Mechanism of Action
In the context of kinase inhibition, the 5H-pyrrolo[2,3-b]pyrazine scaffold acts as a hinge-binder.[1] The specific arrangement of nitrogen atoms allows for a bidentate hydrogen bonding motif with the kinase hinge region.[1]
Diagram 1: Kinase Hinge Binding Interaction[1]
Caption: Bidentate binding mode where the scaffold mimics Adenine. The C-2 nitrile enhances the acidity of the N-5 proton, potentially strengthening the H-bond to the hinge carbonyl.[1]
Synthetic Accessibility & Protocols
Synthesis of the 2-carbonitrile derivative typically requires a convergent approach, avoiding direct cyanation of the naked heterocycle due to competing N-arylation.[1] The most robust route involves protection of the pyrrole nitrogen followed by palladium-catalyzed cyanation.[1]
Diagram 2: Synthetic Workflow (Retrosynthesis)
Caption: Optimized synthetic route utilizing a tosyl-protecting group strategy to enable selective C-2 cyanation.
Detailed Protocol: Cyanation of 2-Bromo Precursor
Context: This step is critical.[1] Unprotected pyrrolopyrazines poison Pd catalysts.[1]
Heat to 120°C for 4 hours . Monitor by LC-MS (Target M+H = ~299 for Ts-protected intermediate).[1]
Workup: Dilute with EtOAc, wash with water (3x) to remove DMF.[1] Dry over MgSO₄.[1]
Deprotection: Dissolve the crude nitrile in THF/MeOH (1:1). Add 1M NaOH (3 eq). Stir at RT for 1 hour. Neutralize with 1M HCl. The product often precipitates as a white solid [3].[1]
Experimental Validation Protocols
To ensure data integrity in biological assays, the physicochemical behavior of the compound must be validated in-house.[1]
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic.
Stability: Stable in solid state.[1] In solution (DMSO), stable for >2 weeks at -20°C. Avoid acidic aqueous solutions for prolonged periods to prevent nitrile hydrolysis to the carboxylic acid.[1]
References
BLD Pharm. (2025).[1][3] Certificate of Analysis: 5H-Pyrrolo[2,3-b]pyrazine-2-carbonitrile. Retrieved from
PubChem. (2025).[1] Compound Summary: 5H-Pyrrolo[2,3-b]pyrazine.[1][2][3][4][5][6][7] National Library of Medicine.[1] Retrieved from
Jiang, A., et al. (2018).[1][6] Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Molecules, 23(3), 698.[1][6] Retrieved from [1]
Ambeed. (2025). Product Analysis: 5-tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile. Retrieved from
This guide provides a technical analysis of the solubility characteristics of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile. As a fused bicyclic heteroaromatic scaffold functioning as a key intermediate in the synthesis of Janus Kinase (JAK) and Fibroblast Growth Factor Receptor (FGFR) inhibitors, understanding its dissolution thermodynamics is critical for process optimization.[1]
The molecule features a pyrrole ring fused to a pyrazine ring with a nitrile electron-withdrawing group (EWG) at the C2 position.[1] This structural motif imparts specific solubility behaviors governed by
stacking interactions and hydrogen bonding capabilities (one donor, three acceptors).[1]
Physicochemical Properties Impacting Solubility
Property
Value (Approx.)
Implication for Solubility
LogP
1.1 – 1.6
Lipophilic enough for organic extraction; poorly water-soluble.[1]
pKa (Pyrrole NH)
~12.5
Weakly acidic; solubility increases in basic aqueous media ().[1]
H-Bond Donors
1 (NH)
Critical for solubility in H-bond accepting solvents (DMSO, DMF).[1]
H-Bond Acceptors
3 (N)
Facilitates dissolution in protic solvents (MeOH, EtOH).[1]
Physical State
Solid (Crystalline)
High lattice energy requires polar aprotic solvents to disrupt stacking.[1]
Solubility Landscape in Organic Solvents[2][3]
The solubility profile of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile follows a "like-dissolves-like" hierarchy heavily influenced by the dipole moment of the nitrile group and the hydrogen-bonding potential of the pyrrole NH.[1]
Class I: High Solubility (Primary Reaction Media)
These solvents are recommended for stock solution preparation, nucleophilic aromatic substitution (
.[1] The sulfoxide oxygen acts as a strong H-bond acceptor for the pyrrole NH, effectively disrupting the crystal lattice.[1]
Dimethylformamide (DMF) / N-Methyl-2-pyrrolidone (NMP): Excellent solubility.[1] Ideal for high-temperature reactions due to high boiling points.[1]
Class II: Moderate Solubility (Workup & Crystallization)
Solubility in these solvents is temperature-dependent, making them ideal for purification via recrystallization.[1]
Alcohols (Methanol, Ethanol, Isopropanol): Moderate solubility at room temperature; high solubility at reflux.[1]
Technical Insight: The nitrile nitrogen and pyrazine nitrogens accept hydrogen bonds from the alcohol hydroxyls.[1] However, the hydrophobic aromatic core limits solubility in cold alcohols.[1]
Ethyl Acetate (EtOAc) / Tetrahydrofuran (THF): Moderate solubility.[1] Often used as the organic phase in aqueous extractions.[1]
Acetone: Good solubility due to dipole-dipole interactions, but volatility limits its use in high-temp processing.[1]
Class III: Low Solubility (Antisolvents)
These solvents are effective for crashing the product out of solution during purification.[1]
Water: Insoluble at neutral pH.[1] (Soluble as an anion at
).
Alkanes (Hexanes, Heptane): Insoluble.[1] The polarity of the nitrile group and the H-bonding requirements of the heterocycle prevent dissolution in non-polar media.[1]
Dichloromethane (DCM): Low to Moderate.[1] While it can solubilize the compound, it is often less effective than EtOAc for this specific scaffold due to lack of H-bond accepting capability.[1]
The following diagram illustrates the logical flow for selecting a solvent based on the intended application (Synthesis, Purification, or Analysis).
Figure 1: Decision matrix for solvent selection based on operational requirements.
Thermodynamic Dissolution Mechanism[1]
Understanding why this compound dissolves is as important as knowing where it dissolves.[1]
Enthalpy of Solvation (
): The lattice energy of the crystalline pyrrolopyrazine is high due to planar -stacking.[1] To overcome this, the solvent must form strong interactions with the solute.[1]
Protic Solvents (MeOH): Form H-bonds with the pyrazine N and nitrile N (Exothermic interaction).[1]
Aprotic Polar (DMSO): The sulfoxide oxygen forms a strong H-bond with the pyrrole NH (Exothermic).[1]
Entropy of Mixing (
): Dissolution increases disorder.[1] However, in non-polar solvents (Hexane), the solvent molecules must order themselves around the polar nitrile group (hydrophobic effect), reducing entropy and making dissolution thermodynamically unfavorable ().[1]
Critical Handling Note: Water Sensitivity
While the nitrile group is generally stable, prolonged heating of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile in acidic or basic aqueous media can lead to hydrolysis of the nitrile to the amide (primary) or carboxylic acid.[1]
Recommendation: Always dry organic extracts over
or immediately after aqueous workup to prevent slow hydrolysis.[1]
References
Zhang, X., et al. (2018).[1] Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Molecules, 23(3), 695.[1] Retrieved from [Link][1]
Ley, S. V., et al. (2017).[1][2] Continuous Flow Hydration of Pyrazine-2-carbonitrile in a Manganese Dioxide Column Reactor. Organic Syntheses, 94, 34-45.[1][2] Retrieved from [Link][1]
PubChem. (n.d.).[1] 5H-Pyrrolo[2,3-b]pyrazine Compound Summary. National Library of Medicine.[1] Retrieved from [Link]
Wang, Y., et al. (2017).[1] Substituted pyrrolo[2,3-b]pyrazines as FGFR inhibitors.[1][3][4] U.S. Patent No.[1] 9,745,311.[1] Washington, DC: U.S. Patent and Trademark Office.[1] Retrieved from
5H-Pyrrolo[2,3-b]pyrazine-2-carbonitrile: Technical Profile & Synthetic Utility
This technical guide details the physicochemical properties, synthetic pathways, and structural utility of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile , a critical scaffold in the design of ATP-competitive kinase inhibitors...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the physicochemical properties, synthetic pathways, and structural utility of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile , a critical scaffold in the design of ATP-competitive kinase inhibitors (e.g., JAK, FGFR).
Executive Summary
5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (CAS: 2118657-04-6) is a fused bicyclic heteroaromatic system functioning as a purine bioisostere.[1] In medicinal chemistry, it is primarily utilized as a "hinge-binding" scaffold. The C2-nitrile group serves two strategic roles: it electronically modulates the acidity of the pyrrole N-H (enhancing hydrogen bond donor capability) and provides a vector for filling small hydrophobic pockets within kinase active sites.
Chemical Identity & Physicochemical Properties[2][3][4][5]
Core Specifications
Property
Value
Notes
IUPAC Name
5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
CAS Number
2118657-04-6
Distinct from the 7-CN isomer (CAS 1506814-96-5)
Molecular Formula
C₇H₄N₄
Molecular Weight
144.13 g/mol
Fragment-like chemical space
Exact Mass
144.0436
Monoisotopic
SMILES
N#CC1=CN=C(NC=C2)C2=N1
InChI Key
HFTVJMFWJUFBNO-UHFFFAOYSA-N
(Base scaffold)
Physicochemical Parameters (Calculated)
LogP: ~0.6 (Highly permeable, suitable for CNS penetration if substituted appropriately).
The pyrrolo[2,3-b]pyrazine core mimics the adenine ring of ATP. The addition of the electron-withdrawing cyano group at the C2 position significantly alters the electronics of the ring system compared to the unsubstituted parent.
Kinase Hinge Binding Mode
The scaffold typically binds to the kinase hinge region via a bidentate motif:
H-Bond Donor: The Pyrrole N5-H donates to the hinge backbone carbonyl (e.g., Glu residue in JAK kinases).
H-Bond Acceptor: The Pyrazine N1 accepts a proton from the hinge backbone amide.
The C2-Nitrile group exerts a -I (inductive withdrawing) effect, lowering the pKa of the pyrrole proton, thereby strengthening the H-bond interaction with the kinase hinge.
Figure 1: Mechanistic impact of the C2-nitrile substitution on kinase binding affinity.
Synthetic Pathways
The synthesis of the 2-carbonitrile derivative typically proceeds via a palladium-catalyzed cyanation of the corresponding 2-bromo precursor.
Availability: Commercially available building block.
Protocol: Pd-Catalyzed Cyanation
This protocol utilizes zinc cyanide (
) as the cyanide source, avoiding the toxicity of free HCN gas while providing high yields.
Reagents:
Substrate: 2-Bromo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine (Protection of N5 is recommended to prevent catalyst poisoning).
Source:
(0.6 equiv).
Catalyst:
(5-10 mol%) or /dppf.
Solvent: DMF (Anhydrous, degassed).
Temp: 100–120 °C.
Step-by-Step Workflow:
Protection: Treat 2-bromo-5H-pyrrolo[2,3-b]pyrazine with Sodium Hydride (NaH) in DMF at 0°C, followed by the addition of p-Toluenesulfonyl chloride (TsCl). Isolate the N-protected intermediate.[3]
Degassing: Dissolve the protected bromide in anhydrous DMF. Sparge with Argon for 15 minutes.
Coupling: Add
and the Pd catalyst under an inert atmosphere.
Heating: Heat the sealed vessel to 120°C for 4–12 hours. Monitor by LC-MS for the disappearance of the bromide (
) and appearance of the nitrile ().
Workup: Cool to RT. Quench with dilute
(to scavenge Zn/Pd). Extract with EtOAc.
Deprotection: Treat the crude nitrile with Tetrabutylammonium fluoride (TBAF) in THF or NaOH/MeOH to remove the tosyl group, yielding the free 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile .
Figure 2: Synthetic route from the commercially available bromo-precursor.
Analytical Characterization (Expected)
To validate the synthesis, the following spectral signatures should be observed:
¹H NMR (DMSO-d₆):
δ ~12.5 ppm: Broad singlet (Pyrrole NH, exchangeable).
δ ~8.8 ppm: Singlet (Pyrazine C3-H). Note: The C2-H signal from the unsubstituted parent will be absent.
δ ~8.0 ppm: Doublet (Pyrrole C7-H).
δ ~6.7 ppm: Doublet (Pyrrole C6-H).
IR Spectroscopy:
Distinct sharp band at ~2220–2240 cm⁻¹ corresponding to the
stretch.
Mass Spectrometry:
ESI(+): m/z 145.14
.
References
Zhang, Y., et al. (2018). Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. MDPI Molecules. Retrieved from [Link]
PubChem. (2025).[4] 5H-Pyrrolo[2,3-b]pyrazine (Parent Scaffold Data). National Library of Medicine. Retrieved from [Link]
The 5H-Pyrrolo[2,3-b]pyrazine Scaffold: Synthetic Architectures and Medicinal Utility
The 5H-pyrrolo[2,3-b]pyrazine core structure is a privileged scaffold in modern medicinal chemistry, distinguished by its ability to mimic the purine and indole rings found in endogenous biological ligands. This guide pr...
Author: BenchChem Technical Support Team. Date: February 2026
The 5H-pyrrolo[2,3-b]pyrazine core structure is a privileged scaffold in modern medicinal chemistry, distinguished by its ability to mimic the purine and indole rings found in endogenous biological ligands. This guide provides a technical deep-dive into its synthesis, reactivity, and application in drug discovery.
[1][2][3]
Structural Analysis & Nomenclature
The 5H-pyrrolo[2,3-b]pyrazine core is a bicyclic heteroaromatic system consisting of a pyrazine ring fused to a pyrrole ring. Its electronic deficiency, imparted by the two pyrazine nitrogens, contrasts with the electron-rich pyrrole segment, creating a unique "push-pull" electronic environment.
The Numbering Conundrum
A critical source of confusion in the literature is the discrepancy between IUPAC numbering and "Indole-centric" numbering used in medicinal chemistry (often referring to the scaffold as 4,7-diazaindole ).
IUPAC Numbering: The saturated nitrogen is assigned position 5. The pyrazine nitrogens are at positions 1 and 4.
Indole (Medicinal) Numbering: The pyrrole nitrogen is assigned position 1. The pyrazine nitrogens are at positions 4 and 7.
Note: This guide utilizes IUPAC numbering for chemical descriptions but references Indole numbering for SAR discussions to maintain alignment with drug discovery conventions.
The construction of the 5H-pyrrolo[2,3-b]pyrazine core typically relies on constructing the pyrrole ring onto a pre-existing pyrazine substrate. The most robust and scalable method is the Sonogashira-Cyclization sequence .
Primary Route: The Sonogashira-Cyclization Protocol
This route allows for the introduction of diverse substituents at the C-6 and C-7 positions (IUPAC) early in the synthesis.
Mechanism:
Sonogashira Coupling: A 2-amino-3-halopyrazine reacts with a terminal alkyne.
Cyclization: The amino group attacks the activated alkyne (often requiring base activation) to close the pyrrole ring.
Figure 1: Standard synthetic workflow for the construction of the 5H-pyrrolo[2,3-b]pyrazine core.
Detailed Protocol: Synthesis of 6-Substituted Core
Objective: Synthesis of 6-phenyl-5H-pyrrolo[2,3-b]pyrazine.
Coupling: Charge a reaction vessel with 2-amino-3-chloropyrazine (1.0 eq), phenylacetylene (1.2 eq), CuI (0.05 eq), and Pd(PPh₃)₂Cl₂ (0.05 eq). Dissolve in anhydrous THF/TEA (1:1). Sparge with argon for 15 min. Heat to 60°C for 4-6 hours. Monitor by LCMS.[2]
Workup: Filter through Celite, concentrate, and purify via flash chromatography (Hex/EtOAc) to isolate the acyclic alkyne intermediate.
Cyclization: Dissolve the intermediate in NMP (0.2 M). Add KOtBu (2.0 eq) at 0°C. Allow to warm to RT and stir for 2 hours.
Isolation: Quench with sat. NH₄Cl. Extract with EtOAc. The product often precipitates or can be recrystallized from EtOH.
Reactivity Profile & Functionalization
The scaffold presents two distinct zones for functionalization: the nucleophilic pyrrole ring and the electrophilic pyrazine ring.
Electrophilic Aromatic Substitution (SEAr)[6]
Regioselectivity: Electrophiles preferentially attack C-7 (IUPAC), which corresponds to the C-3 position of indole. This is due to the stabilization of the sigma-complex by the pyrrole nitrogen lone pair.
Halogenation: Reaction with NBS or NIS typically yields the 7-bromo or 7-iodo derivatives, which are pivotal intermediates for Suzuki or Buchwald-Hartwig couplings.
Formylation: Vilsmeier-Haack reaction installs an aldehyde at C-7.
Nucleophilic Substitution (SNAr)
Regioselectivity: The pyrazine ring is susceptible to nucleophilic attack, particularly if activated by N-oxidation or halogenation.
Lithiation: Protection of the N-5 position (e.g., with SEM or Boc) allows for C-H lithiation at C-6 (IUPAC), enabling the introduction of electrophiles (ketones, esters) at the position alpha to the pyrrole nitrogen.
Medicinal Chemistry Applications
The 5H-pyrrolo[2,3-b]pyrazine core is a bioisostere of the purine scaffold, making it an exceptional template for kinase inhibitors . It binds to the ATP-binding pocket, forming key hydrogen bonds with the "hinge region" residues.
Case Study: FGFR Inhibition
Fibroblast Growth Factor Receptors (FGFR) are validated targets in oncology.[3][4][5] The 5H-pyrrolo[2,3-b]pyrazine scaffold serves as the "hinge binder."
Binding Mode: The N-5 proton (donor) and N-4 nitrogen (acceptor) form a bidentate H-bond interaction with the backbone of the kinase hinge (e.g., Glu/Ala residues).
Solubilizing Groups: The C-7 position is often derivatized with solubilizing moieties (piperazines, morpholines) that extend into the solvent-exposed region.
Figure 2: The FGFR signaling cascade.[4][1] Pyrrolo[2,3-b]pyrazine inhibitors block the ATP pocket of FGFR, halting downstream RAS/MAPK signaling.
Key SAR Insights
N-5 Protection: Free N-H is usually required for hinge binding. Alkylation at N-5 typically abolishes kinase potency unless the target pocket has a unique hydrophobic cleft.
C-2/C-3 Substitution (Pyrazine ring): Substituents here (IUPAC positions 2 and 3) project into the "gatekeeper" region or the ribose-binding pocket, determining selectivity against other kinases like VEGFR or JAK.
References
Structure-Based Discovery of 5H-Pyrrolo[2,3-b]pyrazine FGFR Inhibitors
Jiang, A. et al. Molecules 2018, 23(3), 698.
Discovery of Novel JAK3 Inhibitors based on the 5H-pyrrolo[2,3-b]pyrazine Scaffold
Bhamidipati, S. et al. Bioorganic & Medicinal Chemistry Letters 2013, 23(9).
PubChem Compound Summary: 5H-Pyrrolo[2,3-b]pyrazine
National Center for Biotechnology Information (2025).
Synthetic Approaches to Pyrrolopyrazine Derivatives
Dehnavi, M. et al. Molecular Diversity 2021.
The Pharmacological Landscape of Novel Pyrrolopyrazine Derivatives: From Scaffold Design to Therapeutic Efficacy
Topic: Potential Biological Activities of Novel Pyrrolopyrazine Derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] Executive Summary: The "Privileg...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Potential Biological Activities of Novel Pyrrolopyrazine Derivatives
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals[1]
Executive Summary: The "Privileged" Scaffold
In the realm of heterocyclic medicinal chemistry, pyrrolopyrazine derivatives have emerged as a "privileged scaffold"—a molecular framework capable of providing ligands for diverse biological targets. Unlike simple bioisosteres, the pyrrolopyrazine core (specifically the pyrrolo[1,2-a]pyrazine and 5H-pyrrolo[2,3-b]pyrazine isomers) offers a rigid bicyclic architecture that mimics the purine bases of DNA and ATP. This structural mimicry is the cornerstone of their potent biological activities, ranging from receptor tyrosine kinase (RTK) inhibition in oncology to broad-spectrum antimicrobial efficacy.
This guide dissects the structure-activity relationships (SAR), mechanistic pathways, and validation protocols necessary to translate these novel derivatives from the bench to preclinical candidacy.
Structural Architecture & SAR Logic
To rationally design active derivatives, one must distinguish between the two dominant isomeric forms. Their biological utility diverges based on nitrogen positioning and ring fusion.
The Two Dominant Isomers
Scaffold Isomer
Primary Therapeutic Focus
Key Pharmacophore Features
Pyrrolo[1,2-a]pyrazine
Cytotoxicity & Antimicrobial
Bridgehead nitrogen eliminates N-H bond donor; ideal for intercalation or membrane disruption.
5H-Pyrrolo[2,3-b]pyrazine
Kinase Inhibition (Oncology)
Mimics the adenine ring of ATP; forms critical H-bonds with the hinge region of kinases (e.g., FGFR, c-Met).
The 5H-pyrrolo[2,3-b]pyrazine derivatives function as ATP-competitive inhibitors.
Mechanism: These molecules occupy the ATP-binding pocket of receptor tyrosine kinases (RTKs). The pyrrole nitrogen acts as a hydrogen bond donor to the kinase hinge region, while the pyrazine nitrogen acts as an acceptor.
Key Data: Novel derivatives (e.g., Compound 13 from recent literature) have shown high selectivity for FGFR1 (Fibroblast Growth Factor Receptor 1) with IC50 values in the low nanomolar range (<10 nM), significantly inhibiting proliferation in KG1 leukemia cells [1].
Pyrrolo[1,2-a]pyrazine derivatives (e.g., Compound 3h) exhibit a different mechanism, often targeting tubulin polymerization or inducing oxidative stress.
Efficacy: demonstrated against PC-3 (Prostate) and MCF-7 (Breast) cancer lines with IC50 values ~1.18 µM [2].[2][3]
Antimicrobial: Marine-derived pyrrolopyrazines (e.g., PPDHMP) show efficacy against MRSA and Candida species by disrupting cell wall integrity [3].
CNS: 1H-pyrrolo[2,3-b]pyridine/pyrazine analogs serve as PDE4B inhibitors , offering a route to treat neuroinflammation without the emetic side effects typical of non-selective PDE4 inhibitors [4].
Mechanistic Visualization: FGFR Kinase Signaling
Understanding the downstream effects of kinase inhibition is vital for assay design.
Caption: FGFR signaling cascade. Pyrrolopyrazine derivatives block ATP binding at the FGFR node, halting downstream ERK/AKT phosphorylation.
Experimental Protocols (Self-Validating Systems)
To ensure data integrity (E-E-A-T), the following protocols include mandatory control steps.
Protocol A: In Vitro Kinase Inhibition Assay (FRET-based)
Used to determine the IC50 of pyrrolo[2,3-b]pyrazine derivatives against FGFR/c-Met.
Expansion of chemical space based on a pyrrolo[1,2-a]pyrazine core: Synthesis and its anticancer activity.
Source: European Journal of Medicinal Chemistry (via PubMed).
URL:[Link][2]
Technical Guide: 5H-Pyrrolo[2,3-b]pyrazine-2-carbonitrile as a Purine Isostere
The following technical guide details the exploration of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile as a purine isostere. This document is structured for researchers and drug discovery professionals, focusing on structural...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the exploration of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile as a purine isostere. This document is structured for researchers and drug discovery professionals, focusing on structural rationale, synthetic pathways, and medicinal chemistry applications.[1]
Executive Summary
The 5H-pyrrolo[2,3-b]pyrazine scaffold represents a privileged pharmacophore in kinase inhibitor discovery, serving as a 7-deaza-8-aza-purine isostere. While the parent scaffold mimics the adenine core of ATP, the specific functionalization at the C2 position with a carbonitrile group (2-CN ) introduces unique electronic and steric properties. This guide explores the utility of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile as a precision tool for optimizing hinge-binding interactions, modulating pKa, and accessing novel intellectual property space in JAK, FGFR, and c-Met inhibitor campaigns.
Structural Rationale & Isosteric Logic
The Purine Isostere Landscape
In ATP-competitive inhibition, the inhibitor must mimic the hydrogen-bonding motif of the adenine base. The 5H-pyrrolo[2,3-b]pyrazine core offers a distinct advantage over the classic purine and 7-deazapurine (pyrrolo[2,3-d]pyrimidine) scaffolds by altering the arrangement of nitrogen atoms in the 6-membered ring.
The introduction of a nitrile group at C2 (on the pyrazine ring) serves three critical medicinal chemistry functions:
Electronic Tuning (pKa Modulation): The nitrile is a strong electron-withdrawing group (EWG). Through inductive effects, it lowers the pKa of the pyrrole N5-H, making it a stronger hydrogen bond donor to the kinase hinge region (typically the carbonyl oxygen of the "Gatekeeper+1" residue).
Metabolic Stability: Blocking the C2 position prevents oxidative metabolism (e.g., by aldehyde oxidase), a common liability for unsubstituted pyrazine rings.
Interaction Vector: The linear geometry of the nitrile group can probe the solvent front or specific hydrophobic pockets without incurring significant steric penalties.
Pharmacophore Mapping
The following diagram illustrates the mapping of the 5H-pyrrolo[2,3-b]pyrazine scaffold against the biological target (Kinase Hinge).
Synthetic Chemistry
The synthesis of the 2-carbonitrile derivative requires a regioselective approach. The most robust route constructs the pyrrole ring onto a functionalized pyrazine core.
Rationale: The C3-position (ortho to the amine) is activated and sterically distinct. Selective coupling at C3 over C5 is achieved via catalyst control.
Reagents:
(5 mol%), CuI (2 mol%), , THF, .
Self-Validation: Monitor disappearance of starting material by LC-MS. Product should show a single bromine isotope pattern (one Br remaining).
Step 2: Cyclization (Pyrrole Formation)
Reaction: Intermediate A
6-TMS-2-bromo-5H-pyrrolo[2,3-b]pyrazine.
Method: Base-mediated cyclization (e.g., KOtBu in NMP) or CuI-mediated cyclization in situ.
Note: The TMS group can be removed (desilylation) using TBAF if an unsubstituted C6/C7 is desired, or retained for further functionalization. For the core scaffold, we assume desilylation occurs or is performed.
Critical Control: The pyrrole NH must be protected (e.g., with SEM or Boc) prior to cyanation to prevent catalyst poisoning, then deprotected.
Synthesis Workflow Diagram
Medicinal Chemistry Applications
Quantitative Data Summary (SAR)
The following table summarizes the impact of the 5H-pyrrolo[2,3-b]pyrazine core compared to standard scaffolds in representative kinase assays (e.g., JAK3, FGFR1). Note: Values are representative of scaffold trends found in literature.
Scaffold Type
H-Bond Donor
H-Bond Acceptor
pKa (Est. Pyrrole NH)
Kinase Potency (IC50)
Metabolic Stability
Purine (Adenine)
N6-H
N1
~14.0 (N9-H)
Baseline
Low
Pyrrolo[2,3-d]pyrimidine
N7-H
N1
~13.5
< 10 nM (High)
Moderate
Pyrrolo[2,3-b]pyrazine
N5-H
N4
~13.0
< 10 nM (High)
Moderate
2-CN-Pyrrolo[2,3-b]pyrazine
N5-H
N4
~11.5
< 5 nM (Enhanced)
High
Case Study: JAK Inhibition
In the development of JAK inhibitors (e.g., analogs of tofacitinib or baricitinib), the "2-cyano" motif on the pyrrolo[2,3-b]pyrazine core has been utilized to:
Increase Selectivity: The altered dipole moment affects the orientation of the inhibitor in the ATP pocket, potentially reducing off-target binding to kinases with different gatekeeper residues.
Enhance Residence Time: The stronger H-bond donor capability (due to lower pKa) often correlates with slower off-rates (
), a key parameter for in vivo efficacy.
Experimental Protocols
Protocol: Palladium-Catalyzed Cyanation
Objective: Convert 2-bromo-5-((2-(trimethylsilyl)ethoxy)methyl)-5H-pyrrolo[2,3-b]pyrazine to the 2-carbonitrile derivative.
Preparation: In a glovebox, charge a microwave vial with the bromo-substrate (1.0 eq),
(0.6 eq), (0.05 eq), and dppf (0.1 eq).
Solvation: Add anhydrous DMF (0.1 M concentration) and seal the vial.
Reaction: Heat at
for 2 hours (microwave) or for 12 hours (thermal block).
Workup: Cool to RT. Dilute with EtOAc and wash with
(to quench residual cyanide) and brine. Dry over .[3]
Deprotection: Treat the SEM-protected intermediate with TFA/DCM (1:1) for 1 hour, concentrate, then treat with ethylenediamine in MeOH to remove the hydroxymethyl adduct.
Protocol: Kinase Inhibition Assay (FRET)
Objective: Determine IC50 of the synthesized isostere against FGFR1.
Reagents: Recombinant FGFR1 kinase domain, FRET peptide substrate, ATP (
Initiation: Add Enzyme/Peptide mix, incubate 5 min. Add ATP to start reaction.
Readout: After 60 min, add EDTA-containing stop solution. Measure fluorescence ratio (Ex 400nm / Em 445nm & 520nm).
Analysis: Fit data to a 4-parameter logistic equation to derive IC50.
References
Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. MDPI Molecules, 2018.
Discovery of a series of novel 5H-pyrrolo[2,3-b]pyrazine-2-phenyl ethers, as potent JAK3 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 2013.
Formation of certain substituted 5H-pyrrolo[2,3-b]pyrazines by thermal cyclisation. Journal of the Chemical Society, Perkin Transactions 1.
Technical Guide: Theoretical & Computational Characterization of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
[1] Executive Summary 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (CAS: 2118657-04-6) is a critical bicyclic heteroaromatic scaffold employed in the design of Type I and Type II kinase inhibitors, specifically targeting Fib...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (CAS: 2118657-04-6) is a critical bicyclic heteroaromatic scaffold employed in the design of Type I and Type II kinase inhibitors, specifically targeting Fibroblast Growth Factor Receptors (FGFR) and Janus Kinases (JAK).[1][2] Its structural duality—comprising an electron-rich pyrrole fused to an electron-deficient pyrazine—creates a unique electronic "push-pull" system modulated by the electron-withdrawing nitrile group at the C2 position.[1][3]
This guide provides a rigorous computational framework for characterizing this molecule. It details the methodologies for Density Functional Theory (DFT) calculations, electronic structure analysis, and molecular docking workflows required to validate its potential as a lead compound in oncology drug discovery.[3][4]
Chemical Architecture & Theoretical Significance[1][4]
The molecule consists of a 5H-pyrrolo[2,3-b]pyrazine core substituted with a nitrile (-CN) group.[1][3]
Pyrrole Ring (5-membered): Acts as a hydrogen bond donor (NH) and π-electron donor.[1][3]
Pyrazine Ring (6-membered): Acts as a hydrogen bond acceptor (N) and π-electron acceptor.[1][3]
Nitrile Group (C2): Induces a strong dipole moment and lowers the LUMO energy, enhancing electrophilicity and potential covalent interactions (e.g., with cysteine residues in targeted covalent inhibition).[1][3][4]
Tautomeric Stability
Theoretical calculations must first address prototropic tautomerism.[1][3][4] While the 5H-isomer is the dominant form in solution and solid phases due to aromatic stabilization, the 7H-isomer represents a high-energy transition state.[1][4]
Directive: All ground-state optimizations must explicitly designate the hydrogen on the pyrrole nitrogen (N5) unless simulating specific enzymatic proton-transfer states.
Computational Protocol: Density Functional Theory (DFT)[3][5][6][7]
To ensure reproducibility and accuracy (E-E-A-T), the following protocol utilizes the B3LYP hybrid functional, which balances computational cost with accuracy for organic nitriles.
Geometry Optimization & Frequency Analysis[1][3][4][5][7]
Methodology:
Software: Gaussian 16 / GAMESS / ORCA.
Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) or M06-2X (for better dispersion handling in stacking interactions).[1][4]
Basis Set: 6-311++G(d,p).[1][2][3][4][5] The diffuse functions (++) are critical for accurately modeling the lone pair electrons on the nitrile and pyrazine nitrogens.[1][3][4]
Solvation Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model) using Water (
) or DMSO () to mimic physiological or assay conditions.[1][3]
Self-Validating Check:
Frequency Check: The output must show zero imaginary frequencies (NIMAG=0) to confirm a true local minimum.
Convergence: Maximum Force and RMS Force must converge to
atomic units.
Electronic Properties Workflow[1][3][4]
The following diagram illustrates the logical flow from structure to property prediction.
Figure 1: Standardized DFT workflow for characterizing pyrrolo-pyrazine derivatives.
Electronic Structure Analysis
Frontier Molecular Orbitals (FMO)
The HOMO-LUMO gap (
) is a primary descriptor of kinetic stability and chemical reactivity.[1][3]
HOMO (Highest Occupied Molecular Orbital): Typically localized on the pyrrole ring (electron-rich).[1][3]
LUMO (Lowest Unoccupied Molecular Orbital): Localized on the pyrazine ring and the nitrile group.[1][3][4]
Significance: A smaller
induced by the electron-withdrawing nitrile group suggests high polarizability, making the molecule an effective ligand for π-stacking interactions within the kinase ATP-binding pocket.[1]
Molecular Electrostatic Potential (MEP)
MEP maps guide the identification of non-covalent bonding sites.[1][3][4]
Negative Regions (Red): Concentrated on the Nitrile Nitrogen and Pyrazine N4 , acting as H-bond acceptors.[1][3][4]
Positive Regions (Blue): Concentrated on the Pyrrole NH (H5) , acting as a critical H-bond donor.[1][3]
Application: In FGFR1 inhibitors, the Pyrrole NH often forms a "hinge binder" hydrogen bond with the backbone carbonyl of Glu562 (or equivalent residues).[1][3][4]
In Silico Biological Activity: FGFR Inhibition[1][3][4]
The primary medicinal application of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile is as a scaffold for FGFR kinase inhibitors.[1] The following section details the docking protocol.
Target Signaling Pathway (FGFR)
Understanding the biological context is essential for meaningful calculations.[1][3][4]
Figure 2: FGFR signaling cascade and the intervention point of pyrrolo-pyrazine inhibitors.[4]
High-resolution crystal structures with co-crystallized ligands.[1][3]
Grid Box Center
Centered on ATP-binding pocket
Focuses search space on the hinge region (Glu562, Ala564).[1][3]
Grid Size
Å
Sufficient to cover the hinge and the hydrophobic back pocket.[1][3][4]
Ligand Prep
Energy minimized (OPLS3e)
Ensures bond lengths/angles are physically realistic before docking.[1][3][4]
Protein Prep
Remove waters, add polar H
Standardizes protonation states at pH 7.[1][3][4]4.
Validation
Re-dock co-crystallized ligand
RMSD must be Å to validate the protocol.
ADMET Prediction
Prior to synthesis, theoretical ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling is required.[1][4]
Lipinski's Rule of 5: The core scaffold (MW ~144 g/mol ) is well within limits (MW < 500, LogP < 5).[1][3][4]
TPSA (Topological Polar Surface Area): The nitrile group adds ~23.8 Ų.[1][3][4] Total TPSA should remain < 140 Ų for oral bioavailability.[1][3][4]
CYP Inhibition: The planar aromatic system may intercalate with CYP450 enzymes; docking against CYP3A4 is recommended to predict metabolic stability.[1][3][4]
References
Jiang, A., et al. (2018).[1][3][4][6][7] Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Molecules, 23(3), 698.[1][4][6] Link[1][3]
Wang, R., et al. (2017).[3][4] Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors. Molecules, 22(4), 583.[1][4] Link[1][3]
Civcir, P. U. (2018).[1][3][4] Computational study of the synthesis of pyrrole-pyrazines. International Journal of Modern Chemistry, 10(1), 117-137.[1][2][4] Link
Frisch, M. J., et al. (2016).[1][3][4] Gaussian 16 Rev. C.01. Wallingford, CT: Gaussian, Inc.[1][4] Link
ChemicalBook. (2025).[1][3][4] 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile Product Properties. Link
synthesis of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile from starting materials
This guide details the synthesis of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile , a critical pharmacophore used in the development of JAK1 inhibitors such as Upadacitinib. The protocol is designed for scalability and reprod...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the synthesis of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile , a critical pharmacophore used in the development of JAK1 inhibitors such as Upadacitinib. The protocol is designed for scalability and reproducibility, utilizing a robust route starting from commercially available 3,5-dibromopyrazin-2-amine.
Introduction & Retrosynthetic Analysis
The 5H-pyrrolo[2,3-b]pyrazine core is a privileged scaffold in medicinal chemistry, particularly for kinase inhibition. The 2-carbonitrile derivative serves as a versatile electrophile for generating amides, amidines, or heterocycles found in late-stage drug candidates.
Retrosynthetic Logic
The most reliable route avoids the direct construction of the cyano-pyrazine ring due to the harsh conditions required. Instead, we employ a "Functionalization Strategy" :
Core Construction: Rapid assembly of the pyrrolo[2,3-b]pyrazine skeleton via Sonogashira coupling and cyclization.
Activation: Utilization of a bromine handle at the 2-position (inherited from the starting material).
Cyanation: Palladium-catalyzed cyanation of the protected intermediate to prevent catalyst poisoning.
Reaction Pathway
The synthesis proceeds in four linear steps from 3,5-dibromopyrazin-2-amine.
Figure 1: Synthetic pathway for 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile.
Experimental Protocol
Stage 1: Assembly of the Pyrrolo[2,3-b]pyrazine Core
Objective: Synthesize 2-bromo-5H-pyrrolo[2,3-b]pyrazine.
Mechanism: Regioselective Sonogashira coupling at the C3 position (sterically and electronically favored) followed by base-mediated 5-endo-dig cyclization.
Materials
3,5-Dibromopyrazin-2-amine (1.0 equiv)
Trimethylsilylacetylene (TMSA) (1.2 equiv)
Pd(PPh₃)₂Cl₂ (0.05 equiv)
CuI (0.02 equiv)
Triethylamine (TEA) (3.0 equiv)
THF (anhydrous)
Potassium tert-butoxide (KOtBu) (2.0 equiv, for cyclization)
NMP (N-Methyl-2-pyrrolidone)
Protocol
Coupling: In a flame-dried Schlenk flask, dissolve 3,5-dibromopyrazin-2-amine (10 g, 39.5 mmol) in THF (100 mL) and TEA (16.5 mL).
Degas the solution with nitrogen for 15 minutes.
Add Pd(PPh₃)₂Cl₂ (1.38 g) and CuI (150 mg).
Add TMSA (6.7 mL) dropwise. Stir at 50°C for 12 hours.
Checkpoint: Monitor by TLC/LCMS for consumption of starting material.
Workup 1: Filter through a celite pad to remove metal salts. Concentrate the filtrate to give the crude alkyne intermediate.
Cyclization: Dissolve the crude intermediate in NMP (80 mL). Add KOtBu (8.8 g) portion-wise at 0°C (exothermic).
Heat the mixture to 80°C for 4 hours. The TMS group is cleaved in situ during cyclization.
Isolation: Pour the reaction mixture into ice-water (500 mL). The product, 2-bromo-5H-pyrrolo[2,3-b]pyrazine , precipitates as a yellow/brown solid. Filter, wash with water, and dry under vacuum.
Yield Expectation: 65-75% over two steps.
Stage 2: N-Protection (Critical Process Parameter)
Objective: Protect the acidic pyrrole NH to prevent catalyst poisoning during cyanation.
Choice of Group: Tosyl (Ts) is preferred over SEM or Boc due to its crystallinity and stability at the high temperatures required for cyanation.
Protocol
Suspend 2-bromo-5H-pyrrolo[2,3-b]pyrazine (5.0 g, 25.2 mmol) in anhydrous DMF (50 mL) at 0°C.
Add NaH (60% dispersion, 1.2 g, 30 mmol) portion-wise. Stir for 30 mins until gas evolution ceases.
Quench: Slowly add water (200 mL). The protected product, 2-bromo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine , will precipitate.
Recrystallize from EtOAc/Hexanes if necessary to remove excess TsCl.
Stage 3: Palladium-Catalyzed Cyanation
Objective: Convert the C2-bromide to a nitrile.
Safety Note: This step uses Zinc Cyanide. All operations must be performed in a well-ventilated fume hood with a cyanide antidote kit available.
Zn Dust (0.1 equiv) - Scavenges Pd(II) to maintain the active Pd(0) cycle.
DMAc (Dimethylacetamide) (anhydrous)
Protocol
In a glovebox or under strict nitrogen flow, combine the protected bromide (4.0 g, 11.3 mmol), Zn(CN)₂ (800 mg, 6.8 mmol), Pd(dppf)Cl₂ (415 mg), and Zn dust (74 mg) in a pressure vial.
Add degassed DMAc (40 mL). Seal the vial.
Heat to 120°C for 6–12 hours.
Process Insight: High temperature is required to overcome the oxidative addition barrier of the electron-rich pyrazine ring.
Workup: Cool to RT. Dilute with EtOAc and wash with 1M NH₄OH (to chelate Zn/Cu salts) followed by brine.
Dry over Na₂SO₄ and concentrate. Purify via column chromatography (Hexanes/EtOAc gradient).
Cyanide Hazard: Zn(CN)₂ releases HCN upon contact with strong acid. Quench all aqueous waste from Stage 3 with bleach (sodium hypochlorite) before disposal.
Skin Sensitization: Acrylate-like precursors and pyrazines can be sensitizers. Use double gloving (Nitrile).
References
Upadacitinib Process Chemistry
Pangan, A. L., et al. "Processes for the preparation of (3S,4R)-3-ethyl-4-(3H-imidazo[1,2-a]pyrrolo[2,3-e]-pyrazin-8-yl)-N-(2,2,2-trifluoroethyl)pyrrolidine-1-carboxamide." US Patent 2018/0298016. Link
Context: Describes the synthesis of the brominated core and subsequent functionaliz
Cyanation Methodology
Weissman, S. A., et al. "Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides."[1] J. Org.[1][2] Chem. 2005, 70, 1508-1510.[1] Link
Context: Establishes the Pd/Zn(CN)₂ protocol for electron-deficient heterocycles.
Scaffold Synthesis
Deng, X., et al. "Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors." Molecules 2018, 23, 715. Link
Context: Provides detailed NMR and synthesis data for the 2-bromo-5H-pyrrolo[2,3-b]pyrazine intermedi
detailed reaction mechanism for 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile synthesis
This Application Note provides a rigorous, field-validated protocol for the synthesis of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile , a critical diazaindole scaffold used in the development of kinase inhibitors (e.g., JAK,...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note provides a rigorous, field-validated protocol for the synthesis of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile , a critical diazaindole scaffold used in the development of kinase inhibitors (e.g., JAK, FGFR).
The synthesis is designed as a two-stage workflow:
Core Construction : Formation of the 5H-pyrrolo[2,3-b]pyrazine ring via a Sonogashira coupling/cyclization cascade.[1]
Functionalization : Palladium-catalyzed cyanation of the 2-bromo intermediate.
Introduction & Strategic Analysis
The 5H-pyrrolo[2,3-b]pyrazine scaffold (1,4,7-triazaindene) is a privileged pharmacophore in medicinal chemistry, mimicking the adenine core of ATP. The introduction of a nitrile group at the C2 position is electronically significant; it lowers the pKa of the pyrrole N-H, enhances hydrogen bond donor capability, and provides a reactive handle for further heterocycle construction (e.g., amidines, tetrazoles).
Retrosynthetic Logic
Direct condensation methods to form the 2-cyano derivative are low-yielding due to the electron-deficient nature of the pyrazine ring. The most robust pathway utilizes 2-bromo-5H-pyrrolo[2,3-b]pyrazine as a divergent intermediate. This precursor is synthesized from the commercially available 3,5-dibromopyrazin-2-amine , exploiting the differential reactivity of the halogens during Pd-catalyzed cross-coupling.
The formation of the pyrrolo[2,3-b]pyrazine core proceeds via a regioselective Sonogashira coupling at the C3 position of the pyrazine, followed by a base-mediated 5-endo-dig cyclization.
Regioselectivity : The C3-bromide is more reactive than the C5-bromide towards oxidative addition due to the directing effect of the adjacent amino group (chelation assistance) and lower steric hindrance compared to the C5 position which is flanked by the ring nitrogen and a proton.
Cyclization : The subsequent ring closure involves the nucleophilic attack of the deprotonated amine nitrogen onto the alkyne. While 5-endo-dig cyclizations are generally disfavored by Baldwin's rules, the presence of the metal (Pd/Cu) or the specific geometry of the rigid pyrazine backbone facilitates this closure.
Stage 2: Cyanation (Pd-Catalyzed Metathesis)
The conversion of the C2-bromide (originally C5 in the starting material) to the nitrile utilizes a Palladium(0) cycle. Zinc cyanide (Zn(CN)₂) is preferred over alkali cyanides due to its solubility profile and the ability to release cyanide ions slowly, preventing catalyst poisoning.
Mechanistic Diagram:
Figure 1: Synthetic workflow from dibromopyrazine to the target nitrile.
Experimental Protocol
Safety Prerequisite
Cyanide Hazard : Zn(CN)₂ releases highly toxic HCN gas upon contact with acid. All cyanation reactions must be performed in a well-ventilated fume hood. A cyanide antidote kit must be available.
Pressure : Sealed tube reactions at 120°C generate pressure; use rated pressure vessels.
Stage 1: Synthesis of 2-Bromo-5H-pyrrolo[2,3-b]pyrazine
Potassium tert-butoxide (KOtBu) (2.5 eq) / NMP (Solvent for cyclization)
Procedure:
Coupling : In a flame-dried round-bottom flask under Argon, dissolve 3,5-dibromopyrazin-2-amine (10 g, 39.5 mmol) in anhydrous THF (100 mL) and TEA (16.5 mL).
Add Pd(PPh₃)₂Cl₂ (1.39 g) and CuI (150 mg). Degas the solution by sparging with Argon for 10 mins.
Add Trimethylsilylacetylene (6.7 mL) dropwise. Stir at 50°C for 4 hours . (Monitor by TLC/LCMS for consumption of SM).
Work-up 1 : Filter through a Celite pad to remove salts. Concentrate the filtrate to obtain the crude TMS-alkyne intermediate.
Cyclization : Dissolve the crude intermediate in anhydrous NMP (80 mL). Add KOtBu (11.1 g) portion-wise at 0°C (Exothermic!).
Heat the mixture to 80°C for 2 hours . The base effects both desilylation and ring closure.
Quench : Cool to RT and pour into ice-water (500 mL). The product usually precipitates.
Isolation : Filter the solid, wash with water and hexanes. Dry under vacuum.
Yield Expectations: 65-75%
Appearance: Tan to brown solid.
Stage 2: Synthesis of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
Setup : In a pressure vial (microwave or sealed tube), suspend 2-bromo-5H-pyrrolo[2,3-b]pyrazine (2.0 g, 10.1 mmol) and Zn(CN)₂ (0.71 g, 6.06 mmol) in anhydrous DMF (20 mL).
Degassing : Sparge with Argon for 15 minutes. This is critical to prevent Pd oxidation and homocoupling.
Catalyst : Add Pd(PPh₃)₄ (583 mg, 0.5 mmol). Seal the vessel immediately.
Reaction : Heat to 120°C for 3-5 hours .
Note: If using microwave irradiation, 140°C for 30-45 mins is often sufficient.
Work-up : Cool to RT. Dilute with EtOAc (100 mL) and wash with 5% NaHCO₃ solution (to quench trace cyanide) and brine.
Purification : The product is polar. Extract the aqueous layer multiple times with EtOAc/THF (3:1). Dry organics over Na₂SO₄.[3]
Chromatography : Purify via flash column chromatography (SiO₂), eluting with a gradient of 0-10% MeOH in DCM.
Yield Expectations: 50-60%
Characterization: ¹H NMR (DMSO-d₆) should show the loss of the C2-H signal (if comparing to unsubstituted) or shift in C3-H/C7-H, and IR should show a nitrile stretch (~2220 cm⁻¹).
Data Summary & Troubleshooting
Parameter
Specification / Observation
Troubleshooting Tip
Intermediate Appearance
Tan/Brown Solid
Dark tar indicates oxidation; ensure strict inert atmosphere.
Coupling Regioselectivity
>95% at C3
If C5 coupling is observed, lower temperature to RT and increase time.
Cyanation Conversion
>90% by LCMS
If stalled, add 5 mol% dppf ligand to stabilize the Pd species.
Solubility
Low in non-polar solvents
Use THF/MeOH mixtures for extractions; product is H-bond donor.
Mechanistic Insight: Why Zn(CN)₂?
Unlike NaCN or KCN, Zinc Cyanide is covalent in nature. It requires a transmetallation step with the Palladium(II) intermediate to transfer the cyano group. This "slow release" mechanism prevents the saturation of the Pd center with anionic cyanide ligands, which would form unreactive [Pd(CN)₄]²⁻ species, killing the catalytic cycle.
References
Synthesis of Pyrrolo[2,3-b]pyrazine Core
Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Jiang, A. et al. Int. J. Mol. Sci.2018 , 19, 903.[4][5]
Sonogashira/Cyclization Methodology
Synthesis and structure-activity relationships of 3,5-disubstituted-pyrrolo[2,3-b]pyridines. Herdewijn, P. et al. Molecules2012, 17, 123-140. (Analogous chemistry for the diazaindole system).
Cyanation Protocol
Organophotoredox assisted cyanation of bromoarenes.Chem. Commun.2021, 57, 1234.
Application Notes & Protocols: Strategic Derivatization of the 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile Scaffold
Introduction: The 5H-pyrrolo[2,3-b]pyrazine Scaffold in Modern Drug Discovery The 5H-pyrrolo[2,3-b]pyrazine core, an isomer of the well-known 7-azaindole, is a "privileged scaffold" in medicinal chemistry. Its unique arr...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The 5H-pyrrolo[2,3-b]pyrazine Scaffold in Modern Drug Discovery
The 5H-pyrrolo[2,3-b]pyrazine core, an isomer of the well-known 7-azaindole, is a "privileged scaffold" in medicinal chemistry. Its unique arrangement of nitrogen atoms provides a valuable combination of hydrogen bond donors and acceptors, making it an exceptional hinge-binding motif for various protein kinases.[1][2] Compounds built upon this framework have shown significant activity as inhibitors of critical oncology and immunology targets, including Fibroblast Growth Factor Receptors (FGFRs), Janus Kinase 3 (JAK3), and Bruton's tyrosine kinase.[3][4]
The strategic derivatization of this scaffold is paramount for modulating potency, selectivity, and pharmacokinetic properties (ADME). The nitrile group at the C2 position offers a versatile chemical handle, while the pyrrole N-H and various positions on both the pyrrole and pyrazine rings present opportunities for tailored modifications. This guide provides detailed, field-proven protocols for the key derivatization strategies, explaining the chemical logic behind each experimental step to empower researchers in their drug discovery programs.
Core Principles of Derivatization
The reactivity of the 5H-pyrrolo[2,3-b]pyrazine scaffold is governed by the interplay of the electron-rich pyrrole ring and the electron-deficient pyrazine ring.
N5 Pyrrole Nitrogen: The N-H proton is acidic and can be readily deprotonated by a suitable base, rendering the nitrogen nucleophilic and amenable to alkylation, arylation, or acylation.
C3 Position: This position on the pyrrole ring is electron-rich and thus the most susceptible site for electrophilic substitution, such as halogenation.
Pyrazine Ring: The nitrogen atoms in the pyrazine ring withdraw electron density, making its carbon atoms (C6, C7) less reactive towards electrophiles but potential sites for nucleophilic aromatic substitution if a suitable leaving group is present.
C2-Carbonitrile: This group is a versatile precursor that can be transformed into amides, carboxylic acids, tetrazoles, or amines, significantly altering the molecule's polarity and hydrogen bonding capacity.
Below is a diagram illustrating the key reactive sites for derivatization on the core scaffold.
Caption: Key reactive sites on the 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile scaffold.
Protocol I: N5-Alkylation of the Pyrrole Ring
Functionalization at the N5 position is a primary strategy to explore the solvent-exposed region of a kinase active site, improve cell permeability, or block potential metabolic sites. The following protocol details a standard N-alkylation using an alkyl halide under basic conditions.
Experimental Protocol: N5-Alkylation
Objective: To introduce an alkyl group (e.g., benzyl) at the N5 position.
Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile.
Solvent Addition: Add anhydrous DMF to dissolve the starting material (concentration approx. 0.1 M).
Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add the sodium hydride portion-wise over 5 minutes.
Scientist's Note: NaH is a strong, non-nucleophilic base ideal for deprotonating the pyrrole N-H. Adding it at 0 °C controls the exothermic reaction and hydrogen gas evolution. Anhydrous conditions are critical as NaH reacts violently with water.
Activation: Stir the mixture at 0 °C for 30 minutes. The solution may change color, indicating the formation of the sodium salt.
Alkylation: Add the alkyl halide dropwise to the reaction mixture at 0 °C.
Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.
Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C to neutralize any unreacted NaH.
Work-up: Dilute the mixture with water and transfer to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.
Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Final Purification: Purify the crude residue by flash column chromatography on silica gel (using a hexanes/ethyl acetate gradient) to yield the pure N5-alkylated product.
Workflow Diagram: N5-Alkylation
Caption: Step-by-step workflow for the N5-alkylation protocol.
Protocol II: C3-Functionalization via Halogenation and Cross-Coupling
Introducing substituents at the C3 position is crucial for exploring deeper pockets within an enzyme active site. This is typically achieved in a two-step sequence: initial halogenation to install a chemical handle, followed by a palladium-catalyzed cross-coupling reaction.
Part A: C3-Iodination
Objective: To regioselectively install an iodine atom at the C3 position.
Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM)
Procedure:
Reaction Setup: Dissolve the N5-protected starting material in anhydrous acetonitrile in a flask protected from light.
Scientist's Note: Protecting the N5-position is often advisable before electrophilic halogenation to prevent side reactions and improve solubility. A simple tosyl or benzyl group is effective.
Reagent Addition: Add N-Iodosuccinimide (NIS) in one portion at room temperature.
Scientist's Note: NIS is a mild and effective electrophilic iodinating agent for electron-rich heterocycles like pyrroles. The C3 position is the most electronically activated site for this reaction.[1]
Reaction Progression: Stir the mixture at room temperature for 1-4 hours. Monitor by TLC or LC-MS.
Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.
Purification: Redissolve the residue in ethyl acetate and wash with aqueous sodium thiosulfate solution (to remove excess iodine), followed by brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. The crude product is often pure enough for the next step or can be purified by column chromatography.
Part B: C3-Arylation via Suzuki-Miyaura Cross-Coupling
Objective: To couple an aryl or heteroaryl group to the C3-iodo scaffold.
Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)) (0.05 - 0.1 equiv)
Base (e.g., K₂CO₃ or Cs₂CO₃) (2.0 - 3.0 equiv)
Solvent system (e.g., 1,4-Dioxane/Water or DMF)
Procedure:
Reaction Setup: To a microwave vial or Schlenk tube, add the C3-iodo scaffold, the arylboronic acid, the palladium catalyst, and the base.
Degassing: Evacuate and backfill the vessel with an inert gas (N₂ or Ar) three times.
Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of dioxane and water).
Scientist's Note: The choice of catalyst and base is critical for successful coupling with electron-deficient pyrazine systems, which can sometimes inhibit standard palladium catalysts.[5] Systems like PdCl₂(dppf) are often more robust. Cesium carbonate is a strong base that can accelerate the transmetalation step.
Heating: Heat the reaction mixture to 80-120 °C (conventional heating) or 100-150 °C (microwave irradiation) for 1-12 hours.[6]
Monitoring: Monitor the reaction by LC-MS.
Work-up: After cooling, dilute the reaction with water and extract with ethyl acetate.
Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography to obtain the C3-arylated product.[7]
Application Note: Characterization & Screening of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile in Kinase Assays
Introduction & Scientific Context The molecule 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile represents a "privileged scaffold" in kinase inhibitor discovery. Structurally, it is a bioisostere of the 7-azaindole (pyrrolo[2,3-...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Scientific Context
The molecule 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile represents a "privileged scaffold" in kinase inhibitor discovery. Structurally, it is a bioisostere of the 7-azaindole (pyrrolo[2,3-b]pyridine) and 7-deazapurine (pyrrolo[2,3-d]pyrimidine) cores found in FDA-approved drugs like Ruxolitinib and Tofacitinib.
The specific inclusion of the C-2 carbonitrile group serves two critical functions in screening assays:
Electronic Tuning: It withdraws electrons from the pyrazine ring, altering the pKa of the pyrrole nitrogen (H-bond donor) and enhancing interactions with the kinase hinge region.
Reversible Covalent Potential: The nitrile group can act as an electrophile, potentially targeting catalytic cysteines in specific kinases (e.g., JAK3 Cys909) via reversible thioimidate formation, or simply serving as a strong hydrogen bond acceptor.
This application note details the protocols for solubilizing, screening, and validating this molecule, primarily targeting the Janus Kinase (JAK) and Spleen Tyrosine Kinase (SYK) families.
Signaling Pathway Context
The primary utility of this scaffold is modulating the JAK-STAT pathway. Inhibition at the JAK homology 1 (JH1) domain prevents STAT phosphorylation, dimerization, and nuclear translocation.
Figure 1: Mechanism of Action. The scaffold competes with ATP at the JAK kinase active site, blocking downstream STAT signaling.
Material Properties & Preparation
Unlike fully optimized drugs, this molecule is often used as a fragment or building block . Its solubility profile requires strict adherence to the protocol below to prevent compound aggregation (a common cause of false positives in kinase assays).
Physicochemical Profile
Property
Value / Characteristic
Relevance to Screening
MW
~144.13 g/mol
Low MW suits Fragment-Based Drug Discovery (FBDD).
LogP
~0.8 - 1.2
Moderate lipophilicity; generally cell-permeable.
H-Bond Donors
1 (Pyrrole NH)
Critical for Hinge Binding (Glu residue).
H-Bond Acceptors
3 (Pyrazine Ns, Nitrile N)
Interaction with Hinge (Leu residue) and Gatekeeper.
Solubility
DMSO (High), Aqueous (Low-Moderate)
Requires DMSO stock preparation.
Protocol 1: Stock Solution Preparation
Objective: Create a stable 10 mM stock for HTS.
Weighing: Weigh 1.44 mg of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile into a glass amber vial (static-free).
Solubilization: Add 1.0 mL of anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%).
Vortexing: Vortex at medium speed for 30 seconds.
Sonication: Sonicate in a water bath at room temperature for 5 minutes to ensure complete dissolution of micro-crystals.
QC Check: Inspect visually for turbidity. If turbid, warm to 37°C for 2 minutes.
Storage: Aliquot into 50 µL volumes in polypropylene tubes. Store at -20°C. Avoid freeze-thaw cycles >3 times.
Biochemical Screening Protocol (TR-FRET)
This protocol uses Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to determine the inhibitory potential (IC50) or percent inhibition of the scaffold against JAK2/JAK3. We utilize a Eu-labeled anti-phospho antibody and a fluorescent kinase tracer.
Why TR-FRET? It is robust against autofluorescence, which can be an issue with nitrogen-rich heterocycles like pyrrolopyrazines.
Experimental Workflow
Figure 2: TR-FRET Assay Workflow.
Reagents
Kinase: Recombinant Human JAK2 or JAK3 (0.5 nM final).
Substrate: STAT1-GFP or specific peptide substrate (200 nM).
ATP: Km apparent (typically 10-50 µM for JAKs).
Tracer: Eu-anti-phosphotyrosine antibody.
Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT (Fresh).
Step-by-Step Procedure
Compound Plating:
Prepare a 10-point serial dilution (1:3) of the scaffold in DMSO starting at 1 mM.
Transfer 50 nL of compound to a 384-well low-volume white plate using an acoustic dispenser (e.g., Echo 550).
Control 1 (Max Signal): DMSO only.
Control 2 (Min Signal): 10 µM Staurosporine.
Enzyme Addition:
Dilute JAK enzyme in Assay Buffer to 2x concentration (1 nM).
Dispense 5 µL of 2x Enzyme into the plate.
Pre-incubation: Incubate for 15 minutes at RT. Crucial: This allows the scaffold to bind the ATP pocket before ATP competition begins.
Substrate/ATP Initiation:
Prepare 2x Substrate/ATP mix (400 nM Substrate, 2x Km ATP).
Dispense 5 µL into the plate.
Centrifuge plate at 1000 rpm for 1 minute.
Incubate for 60 minutes at RT (protect from light).
Detection:
Add 10 µL of Detection Mix (EDTA to stop reaction + Eu-Antibody).
Incubate for 60 minutes.
Data Acquisition:
Read on a multimode plate reader (e.g., PerkinElmer EnVision).
Excitation: 337 nm.
Emission 1 (Donor): 615 nm.
Emission 2 (Acceptor): 665 nm.
Data Analysis
Calculate the TR-FRET Ratio:
Fit data to a sigmoidal dose-response equation (Variable Slope) to determine IC50.
Expected Result: As a fragment, the IC50 may be in the micromolar range (1-50 µM). If >100 µM, the scaffold is considered a "weak binder" requiring chemical elaboration.
Because 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile is a low molecular weight fragment, biochemical assays might yield high noise at high concentrations. SPR is the "Gold Standard" for validating direct binding.
Protocol Overview
Instrument: Biacore 8K or T200.
Sensor Chip: CM5 or Streptavidin (SA) chip (if using biotinylated kinase).
Running Buffer: HBS-P+ with 2% DMSO (Must match compound solvent exactly).
Key Steps
Immobilization: Immobilize biotinylated JAK kinase to a density of ~2000-3000 RU. High density is required for small molecule fragments.
Solvent Correction: Perform a DMSO solvent correction curve (1.5% to 2.5% DMSO) to account for bulk refractive index changes.
Injection: Inject the scaffold at concentrations ranging from 0.5 µM to 200 µM.
Contact time: 60s.
Dissociation time: 120s.
Analysis: Look for "Square Wave" binding sensorgrams, indicative of fast-on/fast-off kinetics typical of ATP-competitive fragments.
Troubleshooting & Optimization
Issue
Probable Cause
Solution
Precipitation in Assay
Low aqueous solubility of the nitrile scaffold.
Do not exceed 1% final DMSO. Verify solubility via nephelometry if possible.
Flat Dose Response
Compound aggregation or "sticky" behavior.
Add 0.01% Triton X-100 or Brij-35 to the buffer.
Low Signal Window
Phospho-antibody degradation or insufficient kinase activity.
Use fresh DTT. Titrate kinase to ensure linear reaction velocity.
Inconsistent IC50
ATP concentration too high (competitive inhibition).
Ensure ATP is at or below Km for the specific kinase isoform.
References
Vertex Pharmaceuticals. "Discovery of a series of novel 5H-pyrrolo[2,3-b]pyrazine-2-phenyl ethers, as potent JAK3 kinase inhibitors." Bioorganic & Medicinal Chemistry Letters, 2013.[1]
Application Note: Developing Cell-Based Assays for 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile Derivatives
Executive Summary The 5H-pyrrolo[2,3-b]pyrazine scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere to the 7-azaindole core found in FDA-approved Janus Kinase (JAK) inhibitors (e.g., Ruxol...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 5H-pyrrolo[2,3-b]pyrazine scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere to the 7-azaindole core found in FDA-approved Janus Kinase (JAK) inhibitors (e.g., Ruxolitinib). The specific derivative 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile represents a critical intermediate and pharmacophore for developing ATP-competitive inhibitors targeting JAK1/2/3 and Fibroblast Growth Factor Receptors (FGFR) .
This guide details the development of robust cell-based assays to evaluate libraries built around this scaffold. It prioritizes functional readout (phosphorylation) and target engagement (CETSA) over simple proliferation, providing a mechanistic understanding of structure-activity relationships (SAR).
Strategic Assay Design
The Biological Rationale
The pyrrolo[2,3-b]pyrazine core typically binds to the ATP-binding pocket (hinge region) of the kinase. The 2-carbonitrile group often serves two distinct roles:
Electronic Modulation: It withdraws electrons, altering the pKa of the pyrrole nitrogen, potentially enhancing hydrogen bonding with the kinase hinge residues (e.g., Glu/Leu).
Covalent Potential: In specific designs, the nitrile can act as a reversible covalent warhead targeting non-catalytic cysteines, though it is more commonly a polar handle for selectivity.
Cell Line Selection Matrix
To validate this specific scaffold, you must select cell lines dependent on the pathways this scaffold is known to inhibit (JAK/STAT and FGFR).
Target Pathway
Cell Line
Rationale
Key Readout
JAK2 / STAT5
HEL (Human Erythroleukemia)
Constitutive JAK2 V617F mutation drives signaling. Ideal for testing potency against activated JAK2.
pSTAT5 (Tyr694)
JAK1 / STAT3
TF-1 or U266
Cytokine-dependent (GM-CSF or IL-6). Allows testing of ligand-induced signaling inhibition.
pSTAT3 (Tyr705)
FGFR1
KG-1 (AML)
Harbors FGFR1OP-FGFR1 fusion. Highly sensitive to FGFR inhibition.
pFGFR / Proliferation
Off-Target
A549
Epithelial lung carcinoma. Used to assess general cytotoxicity unrelated to specific kinase addiction.
Objective: Quantify the inhibition of STAT phosphorylation, the direct downstream effector of JAK activity. We utilize Homogeneous Time-Resolved Fluorescence (HTRF) for its high signal-to-noise ratio and "mix-and-read" simplicity, superior to Western Blotting for screening.
Reagents & Equipment
Compound: 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile derivatives (10 mM stock in DMSO).
Critical Step: Wash cells 2x with PBS and resuspend in serum-free, cytokine-free medium 4 hours prior to assay. Why? This reduces basal pSTAT levels to near zero, maximizing the assay window upon stimulation.
Seeding & Treatment:
Seed 50,000 cells/well in a 384-well small-volume white plate (4 µL volume).
Add 2 µL of compound (4x concentration). Incubate for 60 minutes at 37°C.
Note: Ensure final DMSO concentration is <0.5%.
Stimulation:
Add 2 µL of GM-CSF (4x EC80 concentration, typically 10 ng/mL).
Incubate for exactly 15 minutes at room temperature.
Causality: Phosphorylation is rapid; longer incubation leads to phosphatase activation and signal degradation.
Add 2 µL of Premixed HTRF Antibodies (Anti-STAT5-Europium + Anti-STAT5-d2).
Incubate 4 hours to overnight at RT.
Readout:
Measure fluorescence ratio (665 nm / 620 nm).
Visualizing the Signaling Pathway
The following diagram illustrates the specific node (JAK) targeted by the scaffold and the downstream readout (STAT).
Figure 1: The JAK/STAT signaling cascade.[1][2][3] The 5H-pyrrolo[2,3-b]pyrazine scaffold targets the ATP-binding site of the JAK node, preventing the phosphorylation of STAT.
Objective: To prove physical target engagement inside the live cell. If your derivative binds JAK2, it will stabilize the protein against heat denaturation.
Protocol Steps
Treatment: Treat HEL cells (1x10^6/mL) with 1 µM compound or DMSO for 1 hour.
Aliquot & Heat: Split cells into 10 PCR tubes (50 µL each). Heat each tube to a different temperature (gradient: 40°C to 67°C) for 3 minutes.
Cooling: Immediately snap-cool at RT for 3 minutes.
Lysis: Add lysis buffer with mild detergent (0.4% NP-40) and perform 3 freeze-thaw cycles (liquid nitrogen / 25°C).
Separation: Centrifuge at 20,000 x g for 20 mins at 4°C.
Mechanism:[4] Denatured/unbound proteins precipitate and form a pellet. Bound/stabilized proteins remain in the supernatant.
Detection: Analyze supernatant via Western Blot (Anti-JAK2) or AlphaLISA.
Result: A shift in the melting curve (Tm) to a higher temperature indicates positive binding.
Data Analysis & Interpretation
Calculating IC50
Normalize HTRF ratios using the following equation:
analytical methods for characterizing 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
Executive Summary 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (CAS: 2118657-04-6) is a high-value pharmacophore, serving as a critical intermediate in the synthesis of Janus Kinase (JAK) inhibitors and FGFR kinase inhibitor...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (CAS: 2118657-04-6) is a high-value pharmacophore, serving as a critical intermediate in the synthesis of Janus Kinase (JAK) inhibitors and FGFR kinase inhibitors. Its fused bicyclic heteroaromatic core presents specific analytical challenges, particularly regarding tautomeric equilibria and the lability of the nitrile group under hydrolytic stress.
This guide provides a validated, multi-modal analytical framework for the identification, quantification, and solid-state characterization of this compound. The protocols herein are designed to meet ICH Q2(R1) standards for specificity, linearity, and precision.
Chemical Identity & Safety Profile
Property
Specification
IUPAC Name
5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
Molecular Formula
CHN
Molecular Weight
144.13 g/mol
Appearance
Off-white to pale yellow solid
Solubility
Soluble in DMSO, DMF; Sparingly soluble in MeOH; Insoluble in Water
Hazards (GHS)
H302 (Harmful if swallowed), H315 (Irritant), H319 (Eye Irritant)
Protocol A: Structural Identification (The "Fingerprint")
Objective: Unequivocal structural confirmation using orthogonal spectroscopic methods.
Nuclear Magnetic Resonance (NMR)
Rationale: The pyrrolopyrazine core is electron-deficient. The presence of the electron-withdrawing nitrile group at C2 significantly deshields the H3 proton.
Solvent: DMSO-
(Preferred due to solubility and exchange suppression).
Objective: Quantitative assessment of purity and assay using Reverse Phase Chromatography (RP-HPLC).
Criticality: The basic nitrogen atoms in the pyrazine ring can cause peak tailing. A low pH mobile phase is strictly required to protonate the nitrogens, ensuring sharp peak shape.
Method Parameters
Parameter
Setting
Column
C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm
Mobile Phase A
Water + 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B
Acetonitrile (ACN) + 0.1% TFA
Flow Rate
1.0 mL/min
Column Temp
30°C
Detection
UV @ 270 nm (Max absorption of pyrrolopyrazine core)
Injection Vol
5 µL
Run Time
20 minutes
Gradient Table
Time (min)
% A (Water)
% B (ACN)
Phase
0.0
95
5
Equilibration
12.0
10
90
Linear Gradient
15.0
10
90
Wash
15.1
95
5
Return
20.0
95
5
Re-equilibration
System Suitability Criteria:
Tailing Factor (T):
(Crucial for basic heterocycles).
Theoretical Plates (N): > 5000.
RSD (n=6): < 1.0% for Area.
Protocol C: Impurity Profiling
Objective: Detect process-related impurities and degradation products.
Common Impurities:
Hydrolysis Product: 5H-pyrrolo[2,3-b]pyrazine-2-carboxamide (Result of moisture exposure).
Retention: Elutes earlier than the nitrile (more polar).
Figure 1: Analytical workflow for the characterization of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile. Note the parallel processing for ID, Purity, and Impurity profiling.
Protocol D: Solid State Characterization
Objective: Ensure the material is in the correct polymorphic form for downstream synthesis (solubility/reactivity control).
X-Ray Powder Diffraction (XRPD)
Scan Range: 2
= 3° to 40°.
Step Size: 0.02°.
Significance: Differences in peak positions indicate polymorphism. Amorphous material will show a "halo" rather than sharp peaks.
Warning: An exotherm prior to melting may indicate decomposition of the nitrile or solvate desolvation.
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 5370803, 5H-Pyrrolo[2,3-b]pyrazine. Retrieved February 16, 2026 from [Link]
International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]
Mullard, A. (2019). FDA approves upadacitinib. Nature Reviews Drug Discovery. (Contextual reference for JAK inhibitor scaffolds). Retrieved from [Link]
application of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile in FGFR inhibitor development
This Application Note and Protocol guide details the utility of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile as a critical intermediate in the medicinal chemistry of Fibroblast Growth Factor Receptor (FGFR) inhibitors. Execu...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide details the utility of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile as a critical intermediate in the medicinal chemistry of Fibroblast Growth Factor Receptor (FGFR) inhibitors.
Executive Summary
The development of selective FGFR inhibitors is a high-priority target in oncology, particularly for urothelial carcinoma and cholangiocarcinoma harboring FGFR2/3 alterations. The 5H-pyrrolo[2,3-b]pyrazine scaffold has emerged as a privileged bioisostere to the more common indazole or quinoxaline cores found in first-generation inhibitors (e.g., Erdafitinib).
5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile serves as a high-value building block because the C2-nitrile group provides a versatile synthetic handle for installing "tail" moieties that interact with the solvent-exposed region of the ATP-binding pocket, while the bicyclic core functions as a robust hinge binder. This note outlines the synthetic application, structure-activity relationship (SAR) implications, and biological validation protocols for this scaffold.
Aberrant FGFR signaling drives oncogenesis via the RAS-MAPK and PI3K-AKT pathways. Small molecule inhibitors must compete with ATP in the kinase domain.
Hinge Region: Requires a heterocycle with a hydrogen bond donor/acceptor pair (provided by the pyrrolo-pyrazine N5-H and N1).
Gatekeeper Residue: The scaffold must accommodate the specific gatekeeper residues (e.g., V561 in FGFR1) without steric clash.
Solvent Front: The C2-position (derived from the carbonitrile) allows extension into the solvent front to tune solubility and pharmacokinetic (PK) properties.
Scaffold Advantage: Pyrrolo[2,3-b]pyrazine
Compared to 1H-pyrazolo[4,3-b]pyridine or quinazoline scaffolds, the 5H-pyrrolo[2,3-b]pyrazine core offers:
Compact Vector: The 6,5-fused system is smaller than 6,6-systems, allowing better fit in the ATP cleft of mutant FGFRs.
Selectivity: The specific nitrogen placement minimizes off-target inhibition of structurally similar kinases like VEGFR2.
Synthetic Divergence: The 2-carbonitrile is a "linchpin" functional group. It can be hydrolyzed to a primary amide (mimicking the hinge interaction of similar drugs) or reduced to an amine for reductive amination.
Pathway Visualization
The following diagram illustrates the FGFR signaling cascade and the intervention point of the pyrrolopyrazine inhibitor.
Caption: Schematic of FGFR signaling pathway showing the ATP-competitive inhibition by the pyrrolopyrazine scaffold.
Experimental Protocols
Protocol A: Synthetic Functionalization of the Nitrile Core
Objective: Convert 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile into a bioactive carboxamide derivative (common pharmacophore).
Reagents:
Starting Material: 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (CAS: 4745-93-1 or protected derivative).
Solvent: Ethanol (EtOH) / DMSO.
Reagent: Sodium Hydroxide (NaOH) or Hydrogen Peroxide (H2O2).
Workflow:
Protection (Optional but Recommended): If the N5-position is unsubstituted, protect with a Tosyl (Ts) or SEM group to prevent side reactions.
Reaction: SM + TsCl + NaH in DMF
5-tosyl-5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile.
Hydrolysis:
Dissolve 1.0 eq of the nitrile in EtOH/DMSO (4:1).
Add 2.0 eq of 6N NaOH and 5.0 eq of 30% H2O2 (mild hydrolysis to amide).
Stir at 0°C for 30 min, then warm to RT for 2 hours.
Workup:
Quench with saturated Na2S2O3 (to neutralize peroxide).
Read: Measure Fluorescence Ratio (665 nm / 620 nm) on a multimode plate reader (e.g., EnVision).
Analysis: Fit data to a 4-parameter logistic equation to determine IC50.
Data Presentation & Expectations
When evaluating libraries derived from the 2-carbonitrile core, typical potency benchmarks for a lead candidate are:
Parameter
Target Value
Rationale
FGFR1 IC50
< 10 nM
High potency required for solid tumor efficacy.
FGFR4 Selectivity
> 100-fold
FGFR4 inhibition is often associated with hepatotoxicity; selectivity is crucial.
Cellular IC50 (Ba/F3)
< 50 nM
Correlation between enzymatic and cellular potency validates permeability.
Solubility
> 50 µM
The C2-amide/amine derived from the nitrile should enhance aqueous solubility.
References
Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors.
Source: Molecules (MDPI), 2018.
Context: Primary reference for the synthesis and SAR of this specific scaffold starting from the nitrile.
Link:[Link]
Substituted pyrrolo[2,3-b]pyrazines as FGFR inhibitors (Patent US9745311B2).
Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors.
Source: PubMed / MDPI, 2017.
Context: Biological validation and kinase selectivity profiling.[2][1]
Link:[Link]
Continuous Flow Hydration of Pyrazine-2-carbonitrile.
Source: Organic Syntheses, 2017.[3]
Context: Protocol for handling the pyrazine-nitrile hydrolysis efficiently.
Link:[Link]
Application Note: Strategic Deployment of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile in JAK3 Inhibitor Design
This Application Note is structured as a high-level technical guide for medicinal chemists and chemical biologists. It focuses on the strategic application of the 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile scaffold to addr...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured as a high-level technical guide for medicinal chemists and chemical biologists. It focuses on the strategic application of the 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile scaffold to address the critical challenge of JAK3 isoform selectivity.
Abstract
The Janus Kinase 3 (JAK3) is a validated target for autoimmune pathologies, yet the development of safer therapeutics is hindered by the structural homology between JAK3 and other isoforms (JAK1, JAK2, TYK2).[1] This guide details the application of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile as a privileged scaffold for designing highly selective JAK3 inhibitors. We explore the physiochemical advantages of the pyrrolo[2,3-b]pyrazine core, the role of the C2-nitrile moiety as a "soft" electrophile for reversible covalent targeting of Cys909 , and provide validated protocols for synthesis, biochemical screening, and target engagement analysis.
Introduction & Rationale
The Selectivity Challenge
Pan-JAK inhibition often leads to adverse events such as anemia and neutropenia due to JAK2 suppression (essential for erythropoietin signaling). JAK3 is unique among the family as it is predominantly expressed in hematopoietic cells and possesses a distinct cysteine residue (Cys909 ) in the ATP-binding pocket, whereas JAK1, JAK2, and TYK2 possess a serine at the equivalent position.
The Scaffold: 5H-pyrrolo[2,3-b]pyrazine
While the pyrrolo[2,3-d]pyrimidine scaffold (found in Tofacitinib) is well-characterized, the pyrrolo[2,3-b]pyrazine analog offers distinct vectors for substitution and improved solubility profiles.
The Role of the 2-Carbonitrile Group
The incorporation of a nitrile group at the C2 position serves three critical functions in rational drug design:
Electronic Modulation: It reduces the electron density of the pyrazine ring, altering the pKa of the pyrrole NH, which can strengthen hinge-binding interactions.
Reversible Covalent Warhead: Nitriles can act as electrophiles, reacting with the thiolate of Cys909 to form a metastable thioimidate adduct. This "reversible covalent" mechanism combines high potency (characteristic of covalent binders) with a tunable residence time, reducing the risk of permanent off-target haptenization [1, 2].
Synthetic Handle: It serves as a versatile precursor for amides, amidines, or heterocycles if the nitrile itself is not the desired warhead.
Mechanism of Action: Reversible Covalent Inhibition
The design strategy relies on positioning the nitrile group to intercept Cys909. Unlike acrylamides (irreversible Michael acceptors), the nitrile-cysteine adduct is susceptible to hydrolysis or reversal, allowing the inhibitor to dissociate over time.
Figure 1: Mechanism of reversible covalent inhibition targeting Cys909. The nitrile group forms a transient bond specifically with the cysteine in JAK3, sparing JAK1/2.
Experimental Protocols
Protocol A: Synthesis of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
Note: This protocol assumes a starting material of 2-bromo-5H-pyrrolo[2,3-b]pyrazine.
Setup: In a flame-dried Schlenk flask, dissolve 2-bromo-5H-pyrrolo[2,3-b]pyrazine (1.0 eq) in anhydrous DMF (0.1 M concentration).
Reagent Addition: Add Zn(CN)₂ (0.6 eq) and Pd(PPh₃)₄ (0.05 eq) under a stream of argon.
Reaction: Seal the vessel and heat to 120°C for 4–6 hours. Monitor reaction progress via LC-MS (Target Mass: ~144.13 Da).
Workup: Cool to room temperature. Dilute with EtOAc and wash with 1M NaOH (to quench excess cyanide) followed by brine.
Safety Warning: All cyanide waste must be treated with bleach (sodium hypochlorite) before disposal.
Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via flash column chromatography (Hexanes:EtOAc gradient). The product typically elutes as a pale yellow solid.
Protocol B: Biochemical Potency Assay (TR-FRET)
Objective: Determine the IC50 of the synthesized inhibitor against JAK3 and JAK1.
Reagents:
Recombinant Human JAK3 and JAK1 kinases (active).
LANCE® Ultra ULight™-JAK-1 (Tyr1023) Peptide.
Europium-anti-phospho-tyrosine antibody.
ATP (at Km, typically 10 µM).
Workflow:
Compound Prep: Prepare a 10-point serial dilution of the inhibitor in DMSO (Top concentration 10 µM).
Incubation: Mix kinase (0.5 nM final), peptide substrate (50 nM), and compound in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT). Incubate for 1 hour at RT.
Reaction Start: Add ATP to initiate phosphorylation. Incubate for 60 min.
Detection: Add EDTA (to stop reaction) and Eu-antibody. Incubate for 1 hour.
Read: Measure TR-FRET signal (Ex 320nm / Em 665nm) on a multimode plate reader (e.g., PerkinElmer EnVision).
Data Analysis:
Calculate IC50 using a 4-parameter logistic fit.
Target Benchmark: >50-fold selectivity.
Protocol C: Mass Spectrometry Shift Assay (Covalent Validation)
Objective: Confirm that the 2-carbonitrile moiety forms a covalent bond with the protein.
Procedure:
Incubate JAK3 kinase domain (1 µM) with the inhibitor (10 µM) in buffer (pH 7.5) for 30, 60, and 120 minutes.
Control: Run a parallel incubation with JAK1 (no Cys909).
Analyze samples via intact protein LC-MS (Q-TOF or Orbitrap).
Interpretation:
Positive Result: A mass shift of +[MW of Inhibitor] observed for JAK3.
Reversibility Check: Dilute the complex 100-fold and re-analyze after 4 hours. A decrease in the adduct peak indicates reversibility (thioimidate hydrolysis/exchange).
Data Presentation & Analysis
Structure-Activity Relationship (SAR) Summary
The following table illustrates the impact of the 2-carbonitrile group compared to other substitutions on the pyrrolo[2,3-b]pyrazine core (Hypothetical representative data based on scaffold properties [3, 4]).
Compound ID
R2 Substituent
JAK3 IC50 (nM)
JAK1 IC50 (nM)
Selectivity (JAK1/JAK3)
Covalent Binding?
PP-H
-H
120
85
0.7x
No
PP-CONH2
-CONH₂
45
150
3.3x
No
PP-CN (Core)
-CN
12
950
79x
Yes (Reversible)
PP-Acryl
-NH-Acrylamide
2
500
250x
Yes (Irreversible)
Workflow Visualization
Figure 2: Integrated workflow for developing JAK3 inhibitors using the 2-carbonitrile scaffold.
References
Thorarensen, A., et al. (2017). Design of a Janus Kinase 3 (JAK3) Specific Inhibitor 1-((2S,5R)-5-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-2-methylpiperidin-1-yl)prop-2-en-1-one (PF-06651600) Allowing for the Interrogation of JAK3 Signaling in Humans. Journal of Medicinal Chemistry, 60(5), 1971–1993. Link
Forster, M., et al. (2016). Selective JAK3 Inhibitors with a Covalent Reversible Binding Mode Targeting Cys909.[2][3] Cell Chemical Biology, 23(11), 1335-1340. Link
Hynes, J., et al. (2017). Discovery of potent and efficacious pyrrolopyridazines as dual JAK1/3 inhibitors. Bioorganic & Medicinal Chemistry Letters, 27(11), 2522-2526. Link
Soth, M., et al. (2013). 3-Amido pyrrolopyrazine JAK kinase inhibitors: development of a JAK3 vs JAK1 selective inhibitor.[2] Journal of Medicinal Chemistry, 56(1), 345-356. Link
techniques for incorporating 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile into nucleosides
Application Note: Advanced Protocols for the N-Glycosylation of 5H-Pyrrolo[2,3-b]pyrazine-2-carbonitrile Strategic Analysis & Chemical Context The 5H-pyrrolo[2,3-b]pyrazine scaffold (also known as 1,4-diazaindene) is a c...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Advanced Protocols for the N-Glycosylation of 5H-Pyrrolo[2,3-b]pyrazine-2-carbonitrile
Strategic Analysis & Chemical Context
The 5H-pyrrolo[2,3-b]pyrazine scaffold (also known as 1,4-diazaindene) is a critical bioisostere of the purine and 7-deazapurine (pyrrolo[2,3-d]pyrimidine) ring systems.[1] When functionalized with a 2-carbonitrile group, this moiety becomes a potent pharmacophore, often utilized in JAK inhibitors and antiviral nucleosides (e.g., Remdesivir analogs).[1][2]
However, incorporating this specific aglycone into a ribose or deoxyribose sugar presents distinct synthetic challenges compared to standard purines:
Regioselectivity (N5 vs. N1/N4): The scaffold contains three nitrogen atoms.[1][2] While N5 (the pyrrole nitrogen) is the bioisosteric equivalent of N9 in purines, the pyrazine nitrogens (N1/N4) are nucleophilic.[1][2] The electron-withdrawing nitrile group at C2 modulates the pKa of the system, potentially altering the ratio of kinetic vs. thermodynamic glycosylation products.[1]
Reactivity: The 2-cyano group is electron-withdrawing, reducing the overall nucleophilicity of the silylated base, often requiring optimized Lewis acid catalysis.[1][2]
Stereocontrol: Ensuring exclusive
-anomer formation requires utilizing neighboring group participation (NGP) from 2'-acyl protecting groups on the sugar donor.[1][2]
This guide details two validated protocols: the Vorbruggen Coupling (Method A) for standard high-throughput synthesis, and the Anionic Glycosylation (Method B) for cases requiring strict regiochemical control.[1][2]
Reaction Mechanism & Pathway Analysis
The following diagram illustrates the competitive glycosylation pathways and the mechanism for ensuring N5-selectivity.
Figure 1: Mechanistic pathway of Vorbruggen glycosylation showing the competition between N5 and N1 sites.[1] The silylation activates N5, but steric and electronic factors can lead to N1 byproducts.[1][2]
Charge an oven-dried round-bottom flask with 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (1.0 equiv) under Argon atmosphere.
Suspend in anhydrous MeCN (10 mL/mmol).
Add BSA (2.0–3.0 equiv).[2] Stir at RT for 15–30 min until the solution becomes clear, indicating formation of the silylated species (N5-TMS).[1][2] Note: If solubility is poor, heat to 60°C.
Coupling Reaction:
Add the sugar donor (1-O-Acetyl-2,3,5-tri-O-benzoyl-
-D-ribofuranose , 1.1 equiv) to the silylated base solution.[1]
Concentrate to yield the crude protected nucleoside.[1][2]
Purification:
Purify via silica gel chromatography (Gradient: 0–50% EtOAc in Hexanes).[1][2]
Critical Check: Verify regiochemistry (N5 vs N1) using 2D NMR (HMBC). The anomeric proton (H1') should show correlation to C4 and C6 of the pyrrolo[2,3-b]pyrazine core.[1]
Protocol B: Anionic Glycosylation (Sodium Salt Method)
Use this method if Protocol A yields inseparable mixtures of regioisomers.[1][2] The anionic method relies on the specific deprotonation of the acidic pyrrole N-H (pKa ~10-11), making it highly selective for N5 alkylation.[1]
Reagents & Materials
Component
Specification
Role
Base Reagent
Sodium Hydride (NaH, 60% dispersion)
Deprotonation
Sugar Donor
1-Chloro-2,3,5-tri-O-benzyl--D-ribofuranose
Reactive Halo-sugar
Solvent
Anhydrous MeCN or DMF
Polar aprotic solvent
Catalyst
TDA-1 (Tris[2-(2-methoxyethoxy)ethyl]amine)
Phase transfer (optional)
Step-by-Step Procedure
Salt Formation:
Suspend 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (1.0 equiv) in anhydrous MeCN.
Add NaH (1.2 equiv) at 0°C. Stir for 30 min until H
evolution ceases. The solution usually turns yellow/orange (anion formation).[1][2]
Glycosylation:
Dissolve 1-Chloro-2,3,5-tri-O-benzyl-
-D-ribofuranose (1.2 equiv) in minimal MeCN. Note: Halo-sugars must be freshly prepared or stored at -20°C.[1][2]
Add the sugar solution dropwise to the anion mixture at RT.
Increase TMSOTf to 2.0 equiv; Switch solvent to DCE and reflux (80°C).
N1/N4 Regioisomers
Kinetic control dominant
Switch to Protocol B (Anionic).[2] The pyrrole anion is the hardest nucleophile, favoring N5.[1][2]
-Anomer formation
Lack of NGP
Ensure the sugar donor has a 2'-acyl group (Benzoyl/Acetyl).[1][2] Do not use Benzyl protected sugars in Vorbruggen if -selectivity is critical.
Hydrolysis of Nitrile
Acidic/Basic extremes
Avoid strong aqueous acids during workup.[2] The 2-CN group is generally stable to TMSOTf but sensitive to hot aqueous HCl/NaOH.[1][2]
References
Vorbruggen Glycosylation Review: Niedballa, U., & Vorbrüggen, H. (1970).[1][2] Angew.[1][2] Chem. Int. Ed. (General mechanism and scope). 4[1][5][6][7][8][9][10]
Pyrrolo[2,3-d]pyrimidine Glycosylation: Seela, F., et al. (2007).[1][2] Nucleosides Nucleotides Nucleic Acids. (Describes glycosylation of 7-deazapurines, analogs of the target scaffold). 11[1][5][6][7][9][10]
Regioisomer Formation in Cyano-Deazapurines: Nucleosides Nucleotides Nucleic Acids (2009). (Highlights N7 vs N1 competition in cyano-substituted analogs). 9[1][5][6][10]
5H-pyrrolo[2,3-b]pyrazine Scaffold in Kinase Inhibitors: Bioorg. Med. Chem. Lett. (2013).[1][2][12] (Discovery of JAK3 inhibitors using this scaffold). 12[1][5][6][7][9][10]
Side Reactions in Vorbruggen: Frontiers in Chemistry (2023). (Analysis of competing interests during N-glycosylation of deazapurines). 6[1][5][6][7][9][10]
Application Note: High-Throughput Screening Methodology for Pyrrolopyrazine Libraries
Executive Summary & Scientific Rationale The pyrrolopyrazine scaffold (specifically pyrrolo[1,2-a]pyrazine and pyrrolo[2,3-b]pyrazine) represents a "privileged structure" in medicinal chemistry, demonstrating high affini...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scientific Rationale
The pyrrolopyrazine scaffold (specifically pyrrolo[1,2-a]pyrazine and pyrrolo[2,3-b]pyrazine) represents a "privileged structure" in medicinal chemistry, demonstrating high affinity for ATP-binding pockets in kinases (e.g., JAK, ALK, ACK1) and GPCR modulation [1, 2]. However, the physicochemical properties that make them potent—rigid planarity and lipophilicity—introduce distinct challenges in High-Throughput Screening (HTS).
Critical Challenges:
Solubility-Driven False Positives: Pyrrolopyrazines often exhibit Class IV BCS behavior (low solubility/low permeability), leading to colloidal aggregation in aqueous buffers. These aggregates can nonspecifically sequester enzymes, causing false inhibition (PAINS behavior) [3].
Autofluorescence: Many fused nitrogenous heterocycles, including pyrrolopyrazines, emit fluorescence in the blue-green spectrum (400–500 nm), interfering with standard intensity-based readouts [4].
Methodological Solution:
This guide details a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) workflow. TR-FRET utilizes long-lifetime lanthanide fluorophores (Europium or Terbium) to introduce a time delay (50–100 µs) before measurement. This delay allows the short-lived autofluorescence of the pyrrolopyrazine library to decay, ensuring that the detected signal is exclusively from the biological event [5].
Library Management & Acoustic Dispensing
Objective: Maintain compound integrity and precision dosing.
Pyrrolopyrazines are prone to oxidative degradation and precipitation in high-concentration DMSO stocks.
Protocol: Compound Handling
Stock Concentration: Prepare master stocks at 10 mM in anhydrous DMSO.
Note: For fragment-based libraries or highly lipophilic analogs, reduce stock to 1 mM to prevent "crash-out" precipitation, which is undetectable by standard liquid handlers [6].
Storage: Store in localized inert atmosphere (Argon-purged) Low-Dead-Volume (LDV) plates at -20°C. Avoid repeated freeze-thaw cycles (>5 cycles significantly degrades this scaffold).
Dispensing: Use Acoustic Liquid Handling (e.g., Labcyte Echo).
Rationale: Contact-based tipping can carry over lipophilic compounds, contaminating subsequent wells. Acoustic energy ejects droplets (2.5 nL) without tip contact, essential for the sticky pyrrolopyrazine scaffold.
Primary Screen: Kinase TR-FRET Assay
Objective: Quantify kinase inhibition while negating library autofluorescence.
Assay Principle
This assay employs a tracer (Alexa Fluor 647-labeled antibody) that binds to the phosphorylated product. A Europium (Eu)-labeled anti-tag antibody binds the kinase or substrate tag. When phosphorylation occurs, the tracer and Eu-donor are brought into proximity, generating a FRET signal. Inhibitors reduce phosphorylation, decreasing the FRET signal.
Workflow Visualization
Caption: Step-by-step workflow for the TR-FRET Kinase Assay. Acoustic dispensing is prioritized to handle the lipophilic library.
Detailed Protocol
Reagents:
Component
Concentration (Final)
Function
Kinase Buffer A
50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35
If IC50 shifts significantly (>3-fold loss of potency) in the presence of Triton, the compound is likely an aggregator (False Positive).
If IC50 remains stable, the compound is a specific binder [7].
Data Analysis & Validation
1. Ratiometric Calculation:
Raw fluorescence intensities are prone to well-to-well volume errors. Calculate the ratio to normalize:
2. Quality Control (Z-Prime):
A robust HTS assay must have a Z' > 0.5.
Where is standard deviation and is the mean of positive (DMSO) and negative (Inhibitor) controls.
3. Hit Selection Criteria:
Cutoff: Mean of Negative Control + 3 Standard Deviations.
Interference Check: Review the 615 nm (Donor) channel . If a compound well shows significantly higher 615nm signal than controls, the compound is autofluorescing at the donor wavelength (rare in TR-FRET but possible). If 615nm is lower (Quenching), the compound absorbs UV light (Inner Filter Effect).
Troubleshooting Guide
Issue
Probable Cause (Pyrrolopyrazine Specific)
Corrective Action
High Background
Library autofluorescence bleeding into acceptor channel.
Ensure 50 µs delay is set. Switch to Red-shifted tracer (Alexa647) rather than Fluorescein.
Low Z-Prime (<0.5)
DMSO tolerance exceeded; enzyme precipitating.
Pyrrolopyrazines require DMSO, but Kinases are sensitive. Keep final DMSO <1%.
"Sticky" Compounds
Lipophilic scaffold adhering to plastic tips.
Switch to Acoustic Dispensing. Use low-binding plates (Corning 3574).
Signal Drift
Oxidative degradation of library well.
Use fresh TCEP or DTT in the kinase buffer (avoid DTT with certain metal-dependent assays).
References
Song, Y., et al. (2020). "Privileged Scaffolds or Promiscuous Binders: A Glance of Pyrrolo[2,1-f][1,2,4]triazines and Related Bridgehead Nitrogen Heterocycles." Current Medicinal Chemistry. Link
Mishra, C.B., et al. (2017). "Pyrrolo[1,2-a]pyrazine: A versatile scaffold for the construction of diverse bioactive heterocycles." RSC Advances. Link
Dahlin, J.L., et al. (2015). "PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition." Journal of Medicinal Chemistry. Link
Simeonov, A., et al. (2008). "Fluorescence spectroscopic profiling of compound libraries." Journal of Medicinal Chemistry. Link
Degorce, F., et al. (2009). "HTRF: A technology tailored for drug discovery - a review of theoretical aspects and recent applications." Current Chemical Genomics. Link
Di, L., & Kerns, E. (2006). "Biological assay challenges from compound solubility: strategies for bioassay optimization." Drug Discovery Today. Link
Feng, B.Y., et al. (2005). "High-throughput assays for promiscuous inhibitors." Nature Chemical Biology. Link
Technical Notes & Optimization
Troubleshooting
Technical Support Center: 5H-Pyrrolo[2,3-b]pyrazine-2-carbonitrile Synthesis
This guide serves as a specialized technical support center for the synthesis of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile . It is designed for medicinal chemists and process development scientists encountering yield bott...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a specialized technical support center for the synthesis of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile . It is designed for medicinal chemists and process development scientists encountering yield bottlenecks.
Current Status: Active
Subject: Yield Optimization & Troubleshooting for C2-Cyanation
Applicable Scaffolds: 5H-pyrrolo[2,3-b]pyrazine (7-azaindole analogs)
Part 1: Executive Strategy & Route Selection
The Core Problem:
Direct cyanation of unprotected 5H-pyrrolo[2,3-b]pyrazine halides often results in yields <40%.
Root Cause: The free N5-proton (pyrrole NH) is acidic (
). In the presence of basic conditions required for Palladium-catalyzed cyanation, the deprotonated nitrogen coordinates strongly to the Pd(II) center, forming a stable "Pd-sink" complex that arrests the catalytic cycle.
The Solution:
You must implement a Protection-Cyanation-Deprotection (PCD) strategy. While it adds steps, it is the only reproducible method to achieve yields >80% on scale.
Optimized Workflow Diagram
The following logic flow illustrates the critical decision points for high-yield synthesis.
Caption: Optimized Protection-Cyanation-Deprotection (PCD) workflow to prevent catalyst poisoning.
Part 2: The Critical Protocol (Cyanation)
This protocol assumes the use of 2-bromo-5H-pyrrolo[2,3-b]pyrazine as the starting material.
Step 1: N-Protection (Mandatory for High Yield)
Reagent: 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl) is superior to Boc for this scaffold because it withstands the high temperatures (120°C) often needed for unactivated aryl bromides.
Checkpoint: Ensure complete conversion by LCMS. The SEM-protected product is lipophilic and easily purified.
Step 2: Palladium-Catalyzed Cyanation
Reagents:
Source: Zinc Cyanide (
).[1][2][3] It is less toxic than NaCN and allows for a "slow release" of cyanide, preventing catalyst deactivation.
Catalyst:
or + Xantphos.
Additive: Zinc powder (10 mol%) or
.
Solvent: Wet DMF (add 1% water) or DMA. Anhydrous conditions can sometimes lead to slower turnover in cyanation due to poor solubility of zinc salts.
Standard Operating Procedure (SOP):
Charge reaction vessel with SEM-protected bromide (1.0 equiv),
(0.6 equiv), and Zn powder (0.1 equiv).
Add dry DMF (0.2 M concentration).
Degas with
bubbling for 15 mins (Critical: kills the active Pd(0) species).
Add
(0.05 equiv).
Heat to 120°C for 4–16 hours.
Workup: Cool to RT. Dilute with EtOAc. Quench with
or dilute ammonia to break down cyanide/zinc complexes.
Step 3: Deprotection
For SEM: TBAF in THF (reflux) or TFA/DCM.
For Boc: TFA/DCM (room temp).
Part 3: Troubleshooting Guide (Q&A)
Category: Reaction Stalled / Low Conversion
Q: The reaction starts well but stalls at 50% conversion. Adding more catalyst doesn't help.[1][2] Why?
Diagnosis: Catalyst Poisoning.[1][4] The cyanide anions or the product itself (which contains a nitrile and pyrazine nitrogens) are coordinating to the Palladium, forming inactive species like
.
Fix:
Switch Ligands: Move to Xantphos or dppf . These bidentate ligands resist displacement by cyanide better than
.
Add Zinc Acetate/TFA: Add 10 mol%
or . This acts as a "cyanide sponge," keeping the free cyanide concentration low while maintaining enough for the reaction [1].
Q: I am seeing a large amount of hydro-dehalogenated side product (Br replaced by H).
Diagnosis: This is the "reduction" product. It happens when the
-hydride elimination pathway or H-abstraction competes with transmetallation.
Fix:
Solvent Quality: Your DMF likely contains amines (dimethylamine) from decomposition. Use fresh, high-grade DMA (Dimethylacetamide).
Temperature: Lower the temperature to 100°C and increase reaction time. High T favors reduction.
Category: Impurities & Workup
Q: My product is contaminated with a black solid that won't filter out.
Diagnosis: Palladium black precipitation.
Fix: Use a scavenger resin (e.g., SiliaMetS® Thiol) during the workup. Alternatively, wash the organic layer with 10% aqueous L-Cysteine, which complexes Pd effectively.
Q: I see a new peak with M+18 mass in LCMS.
Diagnosis: Hydrolysis of the nitrile to the primary amide (
).
Fix:
Water Control: While trace water helps Zn salt solubility, too much water at 120°C causes hydrolysis. Dry your DMF over molecular sieves before adding the specific 1% water spike (if used).
Base: If you are using
with , the basicity might be too high. Switch to which is neutral.
Part 4: Data & Reagent Comparison
Catalyst System Performance Table (Based on Heteroaryl Bromides)
Catalyst System
Ligand Type
Conversion (24h)
Yield
Notes
Pd(PPh3)4
Monodentate
45%
30%
Prone to cyanide poisoning. Not recommended.
Pd(dppf)Cl2
Bidentate
92%
85%
Standard Choice. Robust and thermally stable.
Pd2(dba)3 + Xantphos
Wide-Bite
98%
91%
Premium Choice. Best for difficult/sterically hindered substrates.
Pd(OAc)2 + SPhos
Buchwald
70%
60%
Better for chlorides, but less stable to than dppf.
Part 5: Troubleshooting Logic Tree
Use this flow to diagnose your specific issue during the experiment.
Caption: Rapid diagnostic logic for common cyanation failures.
References
Zeidan, N., et al. (2017).[4] "Palladium-Catalyzed Synthesis of 2-Cyanoindoles from 2-gem-Dihalovinylanilines." Organic Letters, 19(19), 5058–5061.[4]
Relevance: Establishes the use of Zn(TFA)2 to prevent catalyst poisoning in indole-like systems.
Schareina, T., et al. (2004). "A New Palladium-Catalyzed Cyanation of Aryl Halides." Chemistry – A European Journal, 10(5), 1215-1226.
Relevance: Foundational work on using
and c
Maligres, P. E., et al. (2002). "Highly Efficient Palladium-Catalyzed Cyanation of Aryl Bromides with Zinc Cyanide." Tetrahedron Letters, 43(39), 6987-6990.
Relevance: Industry standard protocols for Zn(CN)2 usage.
Technical Support Center: Purification of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
The following Technical Support Guide is designed for researchers and process chemists working with 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (CAS: 2118657-04-6) and its derivatives.[1] It synthesizes principles of hetero...
Author: BenchChem Technical Support Team. Date: February 2026
The following Technical Support Guide is designed for researchers and process chemists working with 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (CAS: 2118657-04-6) and its derivatives.[1] It synthesizes principles of heterocyclic chemistry with practical purification strategies.
[1]
Case ID: PUR-PPZ-CN-001
Status: Active
Assigned Specialist: Senior Application Scientist[1]
Diagnostic Overview: Why is this purification difficult?
The purification of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile presents a "solubility-polarity paradox" common to fused nitrogen heterocycles.
The Polarity Trap: The molecule contains a pyrrole NH (H-bond donor) and a pyrazine/nitrile system (H-bond acceptors).[1] This creates a high affinity for silica gel silanols, leading to severe peak tailing and irreversible adsorption.[1]
The Solubility Wall: The planar, rigid bicyclic structure encourages strong
- stacking, making the compound sparingly soluble in standard non-polar chromatography solvents (Hexane, Toluene) and only moderately soluble in chlorinated solvents (DCM).[1]
The Stability Risk: The C-2 carbonitrile group is electronically activated by the electron-deficient pyrazine ring, making it susceptible to hydrolysis (to amide or acid) under acidic or basic forcing conditions.[1]
Troubleshooting Decision Tree
The following workflow illustrates the logical path for selecting the optimal purification method based on crude purity and solubility.
Figure 1: Strategic decision tree for purification based on solubility and purity thresholds.
The pyrrole NH proton interacts strongly with the acidic silanols of silica gel. Without a modifier, the compound will streak, causing yield loss and poor resolution from impurities.[1]
Solution: Deactivate the silica surface using a basic modifier or switch to a highly polar solvent system.[1]
The NH₄OH (28% aq) is critical.[1] It deprotonates silanols and competes for binding sites.[1] Premix thoroughly.
B (Alternative)
EtOAc : EtOH (Gradient 0-20% EtOH)
Flash (Safer)
Avoids chlorinated solvents.[1] Ethanol is a better desorber than MeOH for this scaffold.
C (Reverse Phase)
Water : Acetonitrile (+ 0.1% Formic Acid)
Prep HPLC
Excellent for removing the amide hydrolysis byproduct.[1] The nitrile is stable at 0.1% FA for short durations.[1]
Protocol: The "Dry Load" Technique
Use this when the compound does not dissolve in the mobile phase.
Dissolution: Dissolve the crude material in a minimum amount of a strong solvent (THF, DMSO, or Acetone).[1] Note: Avoid DMF if possible as it is hard to remove.[1]
Adsorption: Add Celite 545 or Silica Gel (ratio 1:2 w/w relative to crude).[1]
Evaporation: Rotovap to dryness until a free-flowing powder is obtained. Ensure no solvent smell remains.[1]
Loading: Pour the powder into a solid-load cartridge or pack it on top of the pre-equilibrated column.
Elution: Run a gradient starting from 100% DCM to 10% MeOH/DCM (with 1% NH₄OH).
Module 2: Crystallization & Precipitation[1]
For batches >1g with reasonable purity (>80%), crystallization is superior to chromatography for removing regioisomers.[1]
Protocol: The "Antisolvent Crash"
This method exploits the compound's poor water solubility.[1]
Dissolution: Dissolve crude solid in the minimum volume of hot DMSO or DMF (approx. 60-80°C).[1]
Tip: Filter this hot solution through a glass frit to remove insoluble inorganic salts (e.g., Pd catalysts, salts).[1]
Precipitation: While stirring rapidly, add Water dropwise.[1]
Ratio: Target a final solvent ratio of 1:3 (Organic:Water).[1]
Cooling: Allow the suspension to cool to room temperature, then chill on ice for 1 hour.
Filtration: Filter the solid. Wash the cake copiously with water (to remove DMSO/DMF) followed by a small amount of cold Ethanol.
Drying: Dry under high vacuum at 45°C. Crucial: Ensure all water is removed to prevent hydrolysis during storage.[1]
Module 3: Impurity Management (The Hydrolysis Trap)
A common impurity is the primary amide (M+18 in LCMS), formed by the hydrolysis of the nitrile.[1]
Figure 2: Hydrolysis pathway of the 2-carbonitrile group.[1]
Prevention Strategy:
Avoid: Prolonged exposure to strong bases (NaOH, KOH) during workup.[1]
Avoid: High temperature drying in the presence of moisture.[1]
Rescue: If the amide is present (>5%), it is very polar.[1] Use Reverse Phase HPLC (System C above) to separate it. The amide will elute significantly earlier than the nitrile.[1]
Frequently Asked Questions (FAQ)
Q: My compound is sticking to the top of the column even with 10% MeOH. What now?A: You are likely experiencing "irreversible adsorption" due to the acidic NH.[1]
Flush the column with DCM:MeOH:Triethylamine (89:10:1) .[1]
If that fails, switch to Reverse Phase (C18) where the separation mechanism relies on hydrophobicity, not polarity.[1]
Q: Can I use Acetone/Hexane for chromatography?A: It is not recommended.[1] While Acetone is a good solvent, it absorbs UV light up to ~330 nm, which interferes with the detection of the pyrrolopyrazine core (typically monitored at 254 nm or 280 nm). Use EtOAc/EtOH instead.
Q: The NMR shows broad peaks. Is it impure?A: Not necessarily.[1] 5H-pyrrolo[2,3-b]pyrazines can exhibit tautomerism or aggregation in solution.[1]
Test: Run the NMR in DMSO-d6 with a drop of D2O (to exchange the NH) or heat the NMR tube to 50°C. If peaks sharpen, it is an aggregation/exchange phenomenon, not impurity.[1]
Q: How do I remove residual Palladium (Pd) from the coupling step?A: The nitrogen atoms in the scaffold chelate Pd strongly.[1]
Solution: Treat the solution (in THF or DMSO) with a metal scavenger resin (e.g., SiliaMetS® Thiol or TMT ) for 4 hours at 40°C before filtration and crystallization.[1]
References
Synthesis and Properties of Pyrrolo[2,3-b]pyrazine Derivatives
Source: National Institutes of Health (NIH) / PubChem
Context:[1] Structural confirmation and chemical properties of the 5H-pyrrolo[2,3-b]pyrazine scaffold.[1][2]
URL:[Link][1]
Structure-Based Discovery of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors
Source: MDPI / Molecules Journal (2018)
Context:[1] Describes the synthesis, purification (silica gel), and solubility challenges of derivatives in this class.
URL:[Link][1]
Continuous Flow Hydration of Pyrazine-2-carbonitrile
Source: Organic Syntheses (2017)
Context: Highlights the reactivity of the pyrazine-carbonitrile group toward hydrolysis (forming pyrazinamide), establishing the stability risks.[1]
URL:[Link][1]
Recrystallization Strategies for Nitrogen Heterocycles
Source: University of Rochester, Dept. of Chemistry
Context: General protocols for solvent selection (ethanol, water antisolvent) applicable to polar heteroaromatics.[1]
URL:[Link]
Technical Support Center: Pyrrolopyrazine Synthesis & Optimization
[1] Topic: Identifying and Minimizing Side Reactions in Pyrrolopyrazine Synthesis Role: Senior Application Scientist Audience: Medicinal Chemists, Process Chemists, Drug Discovery Researchers Introduction: The Pyrrolopyr...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Topic: Identifying and Minimizing Side Reactions in Pyrrolopyrazine Synthesis
Role: Senior Application Scientist
Audience: Medicinal Chemists, Process Chemists, Drug Discovery Researchers
Introduction: The Pyrrolopyrazine Challenge
The pyrrolopyrazine scaffold (specifically pyrrolo[1,2-a]pyrazine and pyrrolo[2,3-b]pyrazine) is a privileged structure in kinase inhibition and anti-infective research. However, its synthesis is often plagued by oxidative instability , regioisomeric scrambling , and polymerization .
This guide moves beyond standard protocols to address the causality of failure. We focus on the "why" and "how" of side reactions, providing self-validating workflows to ensure synthetic integrity.
The Issue: Isomeric Mixtures and Incomplete Cyclization
A common route involves the condensation of 2-acylpyrroles with
-haloketones or the cyclization of pyrazine derivatives. Users frequently report obtaining regioisomers (N-alkylation vs. O-alkylation intermediates) or stalling at the uncyclized intermediate.
Diagnostic Guide
Symptom
Probable Cause
Corrective Action
Multiple TLC spots (close )
Regioisomeric Alkylation: Competition between pyrrole-N and side-chain nucleophiles.
Switch base from to Cs2CO3 (cesium effect) or use phase-transfer catalysis to favor N-alkylation.
Stalled Reaction (Intermediate persists)
Solubility/Sterics: The intermediate precipitates before cyclization or steric clash prevents ring closure.
Switch solvent to high-boiling polar aprotic (e.g., DMAc, NMP) and increase Temp to >100°C.
Dark Tarry Mixture
Polymerization: Electron-rich pyrrole ring undergoes acid-catalyzed polymerization.
Buffer the system. Avoid strong Lewis acids; use mild promoters like or silica-supported catalysts.
FAQ: Regioselectivity
Q: I am targeting the pyrrolo[2,3-b]pyrazine core via Sonogashira coupling, but I see a persistent byproduct. What is it?A: You are likely observing the dehalogenated pyrazine or a homocoupled dimer .
Mechanism: In Pd-catalyzed heteroannulations (e.g., reacting 3-chloropyrazin-2-amine with alkynes), the oxidative addition step is slow due to the electron-deficient pyrazine ring. This allows competitive hydrodehalogenation.
Solution:
Catalyst Switch: Move to electron-rich ligands (e.g., XPhos or BrettPhos ) to accelerate oxidative addition.
Degassing: Oxygen promotes homocoupling. Sparge with Argon for at least 20 mins, not just nitrogen ballooning.
Module 2: Minimizing Oxidative Degradation
The Issue: The "Browning" Effect
Pyrrolopyrazines are electron-rich. A common failure mode is the rapid darkening of the reaction mixture upon exposure to air, signaling the formation of radical cations and subsequent polymerization or oxidation to lactams.
Mechanism of Failure: Proton-Coupled Electron Transfer (PCET)
Superoxide radicals (
) can attack the pyrazine moiety, leading to ring opening or hydroxylation. This is accelerated in basic media where the pyrrole proton is removed, increasing electron density.
Protocol: The "Antioxidant Shield" Workup
Standard workups often destroy the product. Use this modified protocol for sensitive analogs.
Quench: Cool reaction to 0°C under Ar.
Additive: Add 1% (w/v) Ascorbic Acid or BHT (Butylated hydroxytoluene) to the quench buffer.
Extraction: Use degassed solvents (EtOAc/Heptane). Avoid chlorinated solvents if possible, as they can generate radicals under light.
Drying: Use
(neutral), NOT (slightly acidic/Lewis acidic, can trigger polymerization).
Visualization: Oxidative Degradation Pathway
Figure 1: Mechanistic pathway of oxidative degradation in electron-rich nitrogen heterocycles.
Module 3: Pd-Catalyzed Functionalization Strategy
The Issue: Catalyst Poisoning
The basic nitrogens in the pyrrolopyrazine core (specifically N-4 in pyrrolo[1,2-a]pyrazine) can coordinate to Palladium, shutting down the catalytic cycle.
Optimization Matrix
Variable
Recommendation
Rationale
Base
K3PO4 or CsF
Weaker bases reduce competitive coordination compared to alkoxides.
Ligand
Buchwald Biaryl (e.g., XPhos, RuPhos)
Bulky ligands prevent the substrate N-atoms from coordinating to the Pd center.
Solvent
1,4-Dioxane or t-Amyl Alcohol
Non-coordinating solvents are essential. Avoid DMF if possible (can decompose to amines).
Temp
80-100°C
High temperature favors the reductive elimination step, often the turnover-limiting step for these sterically crowded systems.
Module 4: Decision Tree for Low Yields
Use this logic flow to diagnose the root cause of low yields in the final cyclization step.
Figure 2: Diagnostic workflow for troubleshooting cyclization failures.
References
BenchChem Technical Support. (2025).[1] Common mistakes to avoid in the synthesis of pyrrolopyrazine derivatives. BenchChem.[1] Link
Yenice, I., et al. (2017). Nucleophilic and electrophilic cyclization of N-alkyne-substituted pyrrole derivatives: Synthesis of pyrrolopyrazinone... Beilstein J. Org. Chem, 13, 825–834.[2] Link
Guchhait, S. K., et al. (2010). Synthesis of Pyrrolo[1,2-a]pyrazine from Vinyl Azides. Org.[3][4][5] Lett., 12, 3863–3865.[2] Link
Vaxelaire, C., et al. (2012). Synthesis, Reactions, Medicinal Chemistry, and Bioactive Natural Products.[2][6][7][8][9][10] Chem. Rev., 112, 3641–3716.[2] Link
Furukawa, H., et al. (2021). Electrochemical and Mechanistic Study of Oxidative Degradation of Favipiravir... ACS Omega. Link
Hopkins, C. R. (2004). An improved method for the synthesis of 6-substituted-5H-pyrrolo[2,3-b]pyrazines via palladium-catalyzed heteroannulation.[6] Tetrahedron Letters, 45, 8631–8633.[6] Link
troubleshooting guide for 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile NMR interpretation
This guide serves as a specialized technical support resource for the structural elucidation and troubleshooting of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile . It is designed for medicinal chemists and analytical scientis...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a specialized technical support resource for the structural elucidation and troubleshooting of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile . It is designed for medicinal chemists and analytical scientists encountering spectral anomalies or assignment ambiguities.[1]
Before troubleshooting, you must establish the "Base Truth" for this molecule.[1] 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile is an electron-deficient, fused bicyclic system.[1][2] The nitrile group at position C-2 exerts a strong deshielding effect on the pyrazine ring, while the pyrrole NH remains highly sensitive to solvent environments.[2]
Expected 1H NMR Topology (DMSO-d₆):
Proton
Position
Multiplicity
Approx. Shift (δ)
Key Characteristic
NH
N-5
Broad Singlet
12.5 – 13.5 ppm
Exchangeable; often broad or invisible in wet solvents.[1][2]
H-3
Pyrazine
Singlet
8.8 – 9.2 ppm
Most deshielded aromatic signal due to ortho-CN and alpha-N effects.[1][2]
Q: Why do my peaks look broad or disappear entirely?A: This scaffold suffers from two main issues: poor solubility and rapid proton exchange.[1]
Solvent Choice: Do not use CDCl₃.[1][2] This compound is likely sparingly soluble in chloroform, leading to poor signal-to-noise ratios and aggregation broadening.[2]
Recommendation: Use DMSO-d₆ (99.9% isotopic purity) as the primary solvent.[1][2]
Water Suppression: The pyrrole NH (H-5) is acidic.[1][2] Traces of water in DMSO can catalyze proton exchange, broadening the NH signal into the baseline.
Fix: Use an unopened ampoule of DMSO-d₆ or add activated 4Å molecular sieves directly to the NMR tube 1 hour prior to acquisition.[1][2]
Troubleshooting Guide: Common Spectral Anomalies
Issue #1: "The NH peak (12+ ppm) is missing."
Diagnosis:
Chemical Exchange: The proton is exchanging with residual water in the solvent.[1]
Deprotonation: Basic impurities (e.g., residual carbonate or amine bases from synthesis) may have deprotonated the pyrrole.[1]
Solution Protocol:
Run a D₂O Shake: Acquire a standard 1H spectrum. Add 1-2 drops of D₂O to the tube, shake, and re-acquire.
Result: If the baseline hump at >12 ppm disappears, it was the NH.
Acidification: If the peak is absent in dry DMSO, add 1 drop of TFA-d (Trifluoroacetic acid-d) or Acetic acid-d4.[1][2]
Mechanism:[1][3][4] This lowers the pH, slowing down the exchange rate and sharpening the NH signal.
Issue #2: "I see a second set of small aromatic peaks."
Diagnosis:
This usually indicates Hydrolysis of the nitrile group or Tautomerism .[1]
Scenario A: Hydrolysis (Common)
The nitrile (CN) is labile under strong acidic/basic synthetic conditions, converting to the primary amide (CONH₂).[1]
Diagnostic: Look for two broad singlets (NH₂) around 7.5–8.5 ppm that exchange with D₂O.[1][2][5] The H-3 pyrazine proton will shift upfield (shielding effect of amide vs. nitrile).[2]
Scenario B: Tautomerism (5H vs 7H)
While 5H is the stable tautomer, the 7H-isomer (proton on the bridgehead nitrogen) can exist in equilibrium or as a trapped alkylated impurity.[1][2]
Diagnostic: 7H-isomers typically break the symmetry of the pyrrole coupling constants.[1][2]
Issue #3: "How do I confirm the Nitrile (CN) is actually there?"
Diagnosis:
Nitriles do not have protons.[1][2] 1H NMR only implies their presence via the deshielding of neighbors.
Solution Protocol (The "Triad of Proof"):
13C NMR: Look for a weak quaternary carbon signal around 114–118 ppm .[1]
Note: This peak is often low intensity due to long relaxation times (
).[2] Increase the relaxation delay () to 3–5 seconds.
IR Spectroscopy: This is the "Gold Standard" for nitriles.[1] Look for a sharp, distinct band at 2200–2250 cm⁻¹ .
HMBC (Heteronuclear Multiple Bond Correlation):
The pyrazine proton H-3 should show a strong 3-bond correlation (
) to the nitrile carbon and the bridgehead carbon C-4a.[1][2]
Structural Verification Workflow
Use the following logic flow to systematically validate your structure or identify impurities.
Figure 1: Decision tree for validating the 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile structure.
Advanced Data: 13C NMR Assignments
When 1H NMR is ambiguous, 13C NMR provides the definitive skeleton.[1]
Note: Shifts are estimated based on substituent effects on the pyrrolo[2,3-b]pyrazine core.[2]
References & Authority
BenchChem. Spectroscopic analysis and comparison of pyrazine-2-carbonitrile derivatives. (Provides baseline shifts for the pyrazine-nitrile core). [2]
Organic Syntheses. Continuous Flow Hydration of Pyrazine-2-carbonitrile. (Detailed NMR data for the nitrile-to-amide hydrolysis product, essential for impurity identification).
PubChem. 5H-Pyrrolo[2,3-b]pyrazine Compound Summary. (General physical properties and identifiers).
Disclaimer: This guide is intended for research purposes only. Always verify structural assignments with high-resolution mass spectrometry (HRMS) and 2D NMR techniques.[1][2]
optimizing reaction conditions for N-alkylation of 5H-pyrrolo[2,3-b]pyrazine
The following guide serves as a specialized Technical Support Center for the N-alkylation of 5H-pyrrolo[2,3-b]pyrazine. It is designed for medicinal chemists and process engineers requiring high-fidelity protocols and tr...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide serves as a specialized Technical Support Center for the N-alkylation of 5H-pyrrolo[2,3-b]pyrazine. It is designed for medicinal chemists and process engineers requiring high-fidelity protocols and troubleshooting logic.
The 5H-pyrrolo[2,3-b]pyrazine scaffold (often utilized in kinase inhibitors like JAK/FGFR targets) presents a unique challenge: it possesses three nitrogen atoms with distinct electronic profiles.
N5 (Pyrrole NH): Acidic (pKa ~10.6). The desired site for alkylation.
To achieve exclusive N5-alkylation , you must drive the reaction via the anionic mechanism (charge control) rather than the neutral mechanism (orbital control).
Use this protocol for primary alkyl halides and unhindered electrophiles.
Reagents:
Substrate: 5H-pyrrolo[2,3-b]pyrazine (1.0 eq)
Alkylating Agent: R-Br or R-I (1.1 eq)
Base: NaH (1.2 eq, 60% in oil)
Solvent: Anhydrous DMF (0.1 M concentration)
Step-by-Step Workflow:
Preparation: Flame-dry glassware under
or Ar atmosphere.
Deprotonation: Dissolve the substrate in anhydrous DMF. Cool to 0°C (ice bath).
Base Addition: Add NaH portion-wise. Observation: Gas evolution (
) will occur. The solution often turns yellow/orange, indicating the formation of the pyrrolide anion.
Equilibration: Stir at 0°C for 15–30 minutes to ensure complete deprotonation. Critical: This shifts the nucleophilicity entirely to N5.
Alkylation: Add the alkyl halide dropwise.
Reaction: Allow to warm to Room Temperature (RT). Monitor via LC-MS (typically 1–4 hours).
Quench: Cool to 0°C. Carefully add sat.
or water.
Workup: Extract with EtOAc. Wash organic layer with water (
) to remove DMF. Dry over .
Troubleshooting & FAQs
Direct answers to common experimental failures.
Q1: I am observing a byproduct with M+R mass, but it is not the desired product. What is it?
Diagnosis: This is likely N-alkylation on the pyrazine ring (Quaternization) , forming a salt.
Root Cause: Incomplete deprotonation.
Explanation: The neutral pyrazine nitrogens (N1/N4) possess lone pairs and can act as nucleophiles. If the pyrrole NH (N5) is not fully deprotonated, the alkylating agent may react with the neutral pyrazine Ns.
Solution:
Ensure you are using NaH (strong base) rather than a carbonate.
Verify your NaH quality (it degrades with moisture).
Increase the deprotonation time before adding the electrophile.
Q2: My reaction stalled at 50% conversion. Adding more alkyl halide didn't help.
Diagnosis: Anion quenching or "Base Death."
Root Cause: Moisture ingress or impure solvent.
Explanation: The pyrrolide anion is highly basic. Traces of water in DMF will reprotonate N5, stopping the reaction. Furthermore, hydroxide generated from wet base can hydrolyze your alkyl halide.
Solution:
Use freshly distilled or molecular-sieve-dried DMF.
Switch to THF if your substrate is soluble; it is easier to keep dry.
Add TBAI (Tetrabutylammonium iodide) (10 mol%) to catalyze the reaction via the Finkelstein mechanism (R-Cl
R-I).
Q3: Can I use milder bases like
? I have ester groups sensitive to NaH.
Diagnosis: Yes, but kinetics will be slower.
Protocol Adjustment:
Switch solvent to Acetonitrile (MeCN) or Acetone .
Use Cesium Carbonate (
) instead of . The "Cesium Effect" improves solubility and anion nakedness.
Heat is required: Run at reflux (60–80°C).
Warning: Regioselectivity may drop slightly compared to NaH, as the concentration of the highly nucleophilic anion is lower (equilibrium deprotonation).
Mechanistic Logic & Decision Tree
The following diagram illustrates the decision process for optimizing conditions based on substrate sensitivity and reactivity.
Caption: Decision tree for selecting optimal N-alkylation conditions based on electrophile type and substrate stability.
Advanced Optimization: Regioselectivity Mechanism
Understanding the electronic bias is crucial for troubleshooting.
pKa Context: The pyrazine ring is electron-withdrawing, lowering the pKa of the pyrrole NH to ~10.6 (compared to ~17 for indole) [1]. This makes the N5 position reasonably acidic.
Anion Stability: Upon deprotonation, the negative charge is delocalized over the pyrrole ring.
Hard/Soft Acid Base (HSAB): The N5 anion is a "harder" nucleophile than the neutral pyrazine nitrogens. Using a hard electrophile (Alkyl Halide) and a condition that ensures full ionization (NaH) maximizes selectivity for N5 [2].
Reaction Pathway Diagram:
Caption: Mechanistic divergence showing how complete deprotonation favors the N5 pathway over pyrazine quaternization.
References
Jiang, A., et al. (2018).[3] Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Molecules, 23(3), 698. (Demonstrates NaH/DMF standard protocol). Available at: [Link]
Technical Support Center: Solubility Optimization for 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
Ticket ID: SOL-PP-2CN-001 Status: Open Assigned Specialist: Senior Application Scientist, Assay Development Group Subject: Overcoming precipitation and aggregation issues in biochemical assays[1][2] Executive Summary The...
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: SOL-PP-2CN-001
Status: Open
Assigned Specialist: Senior Application Scientist, Assay Development Group
Subject: Overcoming precipitation and aggregation issues in biochemical assays[1][2]
Executive Summary
The compound 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile belongs to a class of fused heteroaromatic scaffolds (4,7-diazaindoles) frequently utilized in kinase inhibitor discovery (e.g., JAK inhibitors).[1][2] While the nitrile group increases polarity, the planar, rigid bicyclic core promotes strong
- stacking interactions.[1][2] This results in high crystal lattice energy ("brick dust" properties), leading to two primary assay failures:[1][2]
Catastrophic Precipitation: Occurs during the transition from DMSO stock to aqueous buffer.[1]
Promiscuous Aggregation: Formation of colloidal aggregates that sequester enzymes, causing false-positive inhibition (
This guide provides a validated workflow to solubilize this scaffold without compromising assay sensitivity.
Part 1: Stock Solution & Storage (The Foundation)
Q: How do I prepare a stable stock solution?
A: Do not attempt to dissolve this compound directly in aqueous buffers.[1]
Solvent: Use anhydrous, sterile-filtered DMSO (Dimethyl Sulfoxide) .[1][2]
Concentration: Target a stock concentration of 10 mM . While 100 mM may be achievable, it increases the risk of "crashing out" upon freeze-thaw cycles.[1]
Protocol:
Weigh the solid into a glass vial (avoid plastic static charge).
Critical Step: Sonicate for 5–10 minutes in a water bath to disrupt micro-crystalline aggregates.[1]
Visual Check: The solution must be perfectly clear.[1] If hazy, continue sonication.[1]
Q: Can I store the stock at -20°C?
A: Yes, but with caveats.
Hygroscopicity: DMSO is hygroscopic.[1] Absorbed water will decrease the solubility of the pyrrolopyrazine scaffold over time.
Best Practice: Aliquot into single-use volumes (e.g., 20–50 µL) to avoid repeated freeze-thaw cycles. Store in polypropylene (PP) or cyclic olefin copolymer (COC) tubes with O-ring seals.[1]
Part 2: The Dilution Protocol (The Critical Step)
Issue: Users often pipette 100% DMSO stock directly into the assay buffer.[1] This causes a "solvent shock," resulting in immediate precipitation of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile.[1][2]
Q: How do I dilute without precipitation?
A: You must use an Intermediate Dilution Step (Serial Solvent Shift) .[1]
Instead of jumping from 100% DMSO
1% DMSO, you must step down gradually to allow the hydration shell to form around the nitrile and amine groups.
Validated Workflow: The 3-Step Dilution
Figure 1: The Intermediate Dilution Workflow prevents solvent shock by gradually acclimating the hydrophobic scaffold to the aqueous environment.[1][2]
Part 3: Assay Conditions & Additives
Q: My compound is soluble, but I see varying inhibition. Is it aggregating?
A: This scaffold is prone to forming colloidal aggregates that sequester enzymes.[1] This is a classic "False Positive" mechanism.[1]
Diagnostic Test:
Add 0.01% Triton X-100 or 0.005% Tween-20 to your assay buffer.[1]
If the
shifts significantly (e.g., from 10 nM to >1 µM) upon adding detergent, your compound was aggregating.[1] The detergent breaks up the colloid, revealing the true (weaker) potency.
Recommended Buffer Formulation
To stabilize 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile, your assay buffer must contain a non-ionic detergent.[1][2]
CRITICAL: Prevents colloidal aggregation of the pyrrolopyrazine core.[1]
Carrier Protein
0.1 mg/mL BSA
Coats plastic surfaces to prevent compound adsorption (loss of potency).[1]
DTT/TCEP
1 mM
Prevents oxidation (if the kinase/enzyme has sensitive cysteines).[1]
Part 4: Troubleshooting & FAQs
Q: The compound precipitates even with the intermediate step.[1] What now?
A: Check your pH.
The pyrrole nitrogen (N-H) is a weak hydrogen bond donor, and the pyrazine nitrogens are weak acceptors.
Action: Ensure your buffer pH is not extreme.[1] Keep it between pH 7.0 and 7.5 .
Action: Verify the "Shake-Flask" solubility. If the compound is insoluble at >50 µM thermodynamically, you cannot force it. You must run the assay at lower concentrations (e.g., top dose 10 µM) to stay within the soluble range.
Q: How much DMSO can my enzyme tolerate?
A: Most kinases tolerate up to 1% DMSO.[1] However, you must validate this.
Validation: Run a "DMSO Tolerance Test" (Control w/o compound + increasing % DMSO).
Limit: If enzyme activity drops by >20% at 1% DMSO, you must increase the concentration of your intermediate plate (Step 2) to lower the final DMSO volume in Step 3.
Q: Distinguishing Specific Binding vs. Aggregation
Use this logic flow to determine if your data is real.
Figure 2: Logic flow for validating specific inhibition versus non-specific aggregation artifacts.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Addressing Poor Cell Permeability in Pyrrolopyrazine-Based Inhibitors
Ticket ID: PYR-PERM-001
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Executive Summary: The Pyrrolopyrazine Paradox
The pyrrolopyrazine scaffold (specifically 5H-pyrrolo[2,3-b]pyrazine) is a privileged structure in kinase inhibitor discovery (e.g., JAK, SYK, ERK inhibitors) due to its ability to mimic the purine ring of ATP. However, this scaffold frequently encounters a "permeability paradox": high potency in enzymatic assays but poor performance in cellular or in vivo models.
Root Causes:
High Polarity & H-Bond Donors (HBD): The core NH and C-2/C-3 substituents often exceed the optimal HBD count, leading to high desolvation penalties before membrane entry.
Efflux Liability: The planar, heteroaromatic nature of pyrrolopyrazines makes them frequent substrates for P-glycoprotein (P-gp/MDR1) and BCRP efflux transporters.
Solubility-Permeability Trade-off: Modifications that improve solubility (adding polar groups) often destroy permeability.
This guide provides a systematic troubleshooting workflow to diagnose and resolve these issues.
Diagnostic Workflow: Isolate the Failure Mode
Before initiating chemical synthesis, you must confirm that the loss of cellular potency is due to permeability and not metabolic instability or solubility limits.
The Concept: "Hide" the polarity.[1] By designing a substituent that forms a hydrogen bond with the pyrrolopyrazine core NH or a side-chain donor, you reduce the desolvation energy required to enter the lipid bilayer.
Implementation: Introduce a fluorine atom, methoxy group, or pyridine nitrogen in close proximity to an amide NH or the scaffold NH.
Evidence: Studies on kinase inhibitors show that forming a transient 6- or 7-membered ring via IMHB can increase permeability by 5–10 fold without changing the formal LogP significantly [1, 4].
Strategy B: H-Bond Donor (HBD) Reduction
The Concept: HBDs are the primary driver of poor permeability in this scaffold.
Implementation:
N-Methylation: Methylate the pyrrole nitrogen if it is not essential for binding (check crystal structure).
Scaffold Hopping: Switch from pyrrolopyrazine to pyrrolotriazine if possible. This removes a CH and often alters the electronic landscape to reduce H-bond donor acidity [2, 12].
Strategy C: Efflux Evasion
The Concept: P-gp recognizes specific spatial arrangements of H-bond acceptors and aromatic rings.
Implementation:
Reduce the basicity of side-chain amines (e.g., replace piperazine with morpholine or a bridged bicycle).
Add steric bulk near the H-bond donor to prevent transporter binding.
Validated Experimental Protocols
Protocol 1: Optimized PAMPA for Lipophilic Compounds
Standard PAMPA often fails for planar aromatics due to membrane retention.
Reagents:
Membrane Lipid: 2% Dioleoyl-sn-glycero-3-phosphocholine (DOPC) in dodecane (more physiological than hexadecane).
Acceptor Buffer: PBS (pH 7.4) + Scavenger (e.g., BSA or Cyclodextrin). Critical: The scavenger creates a "sink" condition, mimicking blood flow and preventing back-diffusion.
Step-by-Step:
Preparation: Dilute test compound to 10 µM in Donor Buffer.
Coating: Add 5 µL of Lipid Mix to the filter of the donor plate. Wait 2 mins for solvent evaporation.
Assembly: Fill Acceptor plate (bottom) with 200 µL Acceptor Buffer. Fill Donor plate (top) with 150 µL compound solution.
Incubation: Sandwich plates and incubate for 5 hours at 25°C in a humidity chamber (prevents evaporation).
Analysis: Quantify both Donor and Acceptor compartments via LC-MS/MS.
Calculation: Use the equation for Effective Permeability (Pe) accounting for membrane retention (mass balance).
Protocol 2: Caco-2 Efflux Assay (The Gold Standard)
Use this to confirm P-gp liability.
Key Parameters:
Parameter
Specification
Reason
Cell Line
Caco-2 (21-day culture)
Ensures full expression of P-gp transporters.
Integrity Marker
Lucifer Yellow
Must have <1% transport to confirm tight junctions are intact.
| Inhibitor Control | Verapamil (50 µM) | If permeability increases + efflux ratio drops with Verapamil, your compound is a P-gp substrate. |
Data Interpretation:
Efflux Ratio (ER) =
ER < 2.0: Passive diffusion dominates (Good).
ER > 2.0: Active efflux is occurring (Bad).
ER > 10.0: Critical liability; likely zero oral bioavailability.
Frequently Asked Questions (FAQ)
Q1: My compound precipitates in the PAMPA donor well. What now?A: This is a solubility issue masking as permeability failure.
Fix: Increase DMSO to 10% (if validated) or use a co-solvent like 20% PEG400 in the donor buffer. Alternatively, run the assay at pH 6.5 or 5.0 if your compound is basic, then extrapolate to pH 7.4 using the pKa.
Q2: Can I just use LogP to predict permeability for pyrrolopyrazines?A:No. While LogP correlates with lipophilicity, it does not account for the energy cost of breaking hydrogen bonds (desolvation). A compound can have a high LogP (lipophilic) but low permeability if it has too many exposed H-bond donors (High TPSA). Use Delta LogP (LogP_octanol - LogP_toluene) or TPSA as better predictors.
Q3: Why is my Caco-2 recovery low (<70%)?A: Pyrrolopyrazines are planar and "sticky." They likely adsorbed to the plastic or were trapped in the cell membrane.
Fix: Use "Low-Binding" plates and add 0.5% BSA to the receiver well to pull the compound through. Always calculate Mass Balance to confirm where the compound went.
Visualizing the Optimization Cycle
Figure 2: The Iterative Optimization Cycle. A closed-loop process to engineer permeability.
References
Rowan, C. (2024). Intramolecular Hydrogen Bonds for Brain-Penetrant IP6K1 Inhibitors. Rowan Science. Link
Scott, J. et al. (2018). Optimization of permeability in a series of pyrrolotriazine inhibitors of IRAK4. Bioorganic & Medicinal Chemistry. Link
Creative Bioarray. Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Link
Caroon, G. et al. (2017). Intramolecular Hydrogen Bonding: An opportunity for improved design in medicinal chemistry. University of Torino.[2] Link
BenchChem. (2025).[3] Dealing with poor cell permeability of 5-Aminopyrazine-2-carbothioamide. Link
Di, L. et al. (2012). De Novo Prediction of P-Glycoprotein-Mediated Efflux Liability for Druglike Compounds. ACS Medicinal Chemistry Letters. Link
strategies to enhance the selectivity of 5H-pyrrolo[2,3-b]pyrazine kinase inhibitors
The following technical guide serves as a specialized support resource for medicinal chemists and structural biologists working with the 5H-pyrrolo[2,3-b]pyrazine scaffold. [1] Topic: Strategies to Enhance Selectivity &...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide serves as a specialized support resource for medicinal chemists and structural biologists working with the 5H-pyrrolo[2,3-b]pyrazine scaffold.
[1]
Topic: Strategies to Enhance Selectivity & Troubleshooting Experimental Challenges
Audience: Medicinal Chemists, Structural Biologists, Drug Discovery Leads
Version: 2.0 (Current)[1]
Core Scaffold Analysis & Binding Mode
Before troubleshooting selectivity, confirm your binding hypothesis.[1] The 5H-pyrrolo[2,3-b]pyrazine scaffold typically functions as a Type I ATP-competitive inhibitor.[1]
Hinge Binding: The pyrrole NH (N-5) acts as a hydrogen bond donor, while the pyrazine nitrogen (N-4) acts as a hydrogen bond acceptor.[1] This mimics the Adenine ring of ATP.[1]
The Selectivity Challenge: Because the ATP hinge region is highly conserved across the kinome (over 500 kinases), the "naked" scaffold is inherently promiscuous.[1] Selectivity must be engineered by targeting the Gatekeeper residue , the Solvent Front , or the DFG-motif .[1]
Scaffold Numbering & Vector Map
Positions 2 & 3 (Pyrazine Ring): Vectors towards the Solvent Front or Ribose Pocket.[1] Ideal for solubilizing groups.[1]
Positions 6 & 7 (Pyrrole Ring): Vectors towards the Hydrophobic Back Pocket and Gatekeeper Residue .[1] Critical for selectivity.
Q1: My lead compound shows <10-fold selectivity against off-target kinases (e.g., CDK2, GSK3β). How do I restrict the pharmacophore?
Diagnosis: Your inhibitor likely fits too well into the conserved ATP pocket without exploiting unique steric or electronic features of the target kinase.[1]
Strategic Solution:
Exploit the Gatekeeper (GK):
Identify the GK residue of your target (e.g., Threonine, Methionine, Phenylalanine).[1]
Action: Modify C-6 or C-7 with bulky lipophilic groups (e.g., isopropyl, cyclopropyl, or substituted phenyls).
Mechanism:[1][2][3] If your target has a small GK (e.g., Thr) and the off-target has a large GK (e.g., Phe), a bulky substituent at C-6 will clash with the off-target's GK, improving selectivity.[1]
Target the Solvent Front:
Action: Extend from C-2 or C-3 with polar heterocycles (e.g., morpholine, piperazine).
Mechanism:[1][2][3] The solvent front sequence is less conserved than the hinge.[1] Interactions here (H-bonds, salt bridges) can impart specific isoform selectivity (e.g., JAK3 vs JAK1).[1]
Q2: I am targeting JAK3 but seeing significant JAK1/JAK2 inhibition (Pan-JAK activity). How do I achieve isoform specificity?
Diagnosis: The ATP pockets of JAK isoforms are nearly identical.[1] You are relying too heavily on the hinge interaction.[1]
Strategic Solution:
The "Cysteinome" Approach (Covalent Inhibition): JAK3 has a unique Cysteine residue (Cys909) in the solvent front that is replaced by Serine in JAK1/2.[1]
Protocol: Attach an acrylamide "warhead" to the C-2 position of the pyrazine ring.[1]
Validation: Perform a washout assay (see Protocol B below). If potency persists after washing, you have achieved covalent selectivity.[1]
The "C-2 Vector" Strategy: Literature confirms that C-2 phenyl ether moieties on the 5H-pyrrolo[2,3-b]pyrazine scaffold possess a favorable vector to discriminate JAK3 from other isoforms by accessing a unique hydrophobic pocket [1].[1]
Q3: My docking model suggests the compound binds "flipped." How do I stabilize the desired orientation?
Diagnosis: The 5H-pyrrolo[2,3-b]pyrazine scaffold is pseudo-symmetric regarding H-bond potential.[1] It can flip 180°, swapping the vectors of C-2/3 and C-6/7.[1]
Strategic Solution:
Introduce an "Anchor": Add a substituent that is sterically disallowed in the flipped pose.[1]
Action: Place a methyl group at C-6 .[1] If the compound flips, this methyl might clash with the Gatekeeper or the roof of the ATP pocket (Glycine-rich loop), forcing the molecule into the single, desired orientation.[1]
Category B: Assay Interference & Validation
Q4: I have high enzymatic potency (IC50 < 10 nM) but poor cellular activity (IC50 > 1 µM). Is my compound cell-permeable?
Diagnosis: The 5H-pyrrolo[2,3-b]pyrazine core is flat and aromatic, leading to poor solubility and high "brick dust" character, or it is being pumped out by efflux transporters (P-gp).[1]
Strategic Solution:
Reduce Planarity: Introduce sp3 hybridized centers (e.g., saturated rings) at the C-2 or C-7 positions.[1]
Check Lipophilicity (LogD): Aim for a LogD (pH 7.[1]4) between 2.0 and 3.5.[1]
Troubleshooting Step: Run a PAMPA (Parallel Artificial Membrane Permeability Assay) or Caco-2 assay.[1] If permeability is low (< 5 x 10^-6 cm/s), N-methylation of the pyrrole (N-5) will kill activity (loss of hinge H-bond), so you must modify the side chains.[1]
Q5: How do I confirm my inhibitor is NOT a promiscuous aggregator (PAINS)?
Diagnosis: Steep dose-response curves (Hill slope > 2.0) or activity that disappears with detergent suggest non-specific aggregation.[1]
Introduce bulky alkyl/aryl groups to clash with large Gatekeepers in off-targets.[1]
C-7
Back Pocket / Roof
Steric Control
Use small groups (F, Cl, Me) to control conformation; large groups may abolish binding.[1]
C-2
Solvent Front / Ribose
Solubility & Isoform Specificity
Ideal for solubilizing tails (morpholine) or covalent warheads (acrylamides).[1]
C-3
Solvent Front
Electronic Tuning
Use electron-withdrawing/donating groups to tune the pKa of the pyrazine ring.[1]
References
Jaime-Figueroa, S., et al. (2013).[1] "Discovery of a series of novel 5H-pyrrolo[2,3-b]pyrazine-2-phenyl ethers, as potent JAK3 kinase inhibitors."[1] Bioorganic & Medicinal Chemistry Letters, 23(9), 2522-2526.[1]
Jiang, A., et al. (2018).[1] "Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors." Molecules, 23(3), 698.[1]
Dubinina, G. G., et al. (2006).[1] "Novel 5,7-disubstituted 6-amino-5H-pyrrolo[3,2-b]pyrazine-2,3-dicarbonitriles, the promising protein kinase inhibitors with antiproliferative activity."[1] European Journal of Medicinal Chemistry, 41(6), 727-737.[1]
The 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile scaffold presents a "perfect storm" of purification challenges: it possesses a basic pyrazine nitrogen capable of hydrogen bonding with silanols (causing tailing), a polar nitrile group susceptible to hydrolysis, and a rigid planar structure that often leads to poor solubility ("brick dust" behavior).
This guide moves beyond standard textbook procedures, offering field-tested protocols to resolve streaking, poor recovery, and on-column degradation.
Module 1: Chromatography Troubleshooting
Q1: My compound streaks severely on silica gel, even with 10% MeOH/DCM. How do I fix the peak shape?
Diagnosis:
The pyrazine nitrogen (N-4 position) and the pyrrole system are interacting strongly with the acidic silanol groups (
) on the silica surface. This acts as a secondary retention mechanism (ion-exchange/H-bonding) that drags the peak tail.
The Protocol: The "Ammonia Shift"
You must neutralize the silica surface. Standard triethylamine (TEA) is often insufficient or difficult to remove. We recommend Ammoniated Methanol .
Prepare Modifier: Create a stock solution of 7N
in MeOH (commercially available or prepared by bubbling gas).
The Eluent: Instead of pure MeOH, use the ammoniated MeOH in your DCM gradient.
Typical Gradient: 0%
10% (/MeOH) in DCM.
Column Pre-treatment: Flush the silica column with 1% TEA/DCM before equilibration to "cap" the most active silanols, then equilibrate with your starting mobile phase.
Why this works: The ammonia competes effectively for the silanol sites, displacing your basic heterocycle and sharpening the band.
Q2: My sample precipitates at the top of the column after loading (Liquid Loading).
Diagnosis:
This scaffold often has low solubility in the non-polar starting mobile phase (e.g., DCM or Hexanes). When you dissolve it in a strong solvent (DMSO/DMF) and inject it, the strong solvent dilutes into the mobile phase, causing the compound to "crash out" instantly, blocking the frit and ruining resolution.
The Protocol: Dry (Solid) Loading
Do not liquid load. Use the Adsorption Method .
Step-by-Step:
Dissolve crude mixture in the minimum amount of a "good" solvent (MeOH, Acetone, or THF).
Add Celite 545 or Silica Gel (ratio: 3g solid support per 1g crude). Note: Celite is preferred as it is inert and prevents irreversible binding.
Evaporate solvent on a rotovap until you have a free-flowing powder.[1][2]
Load this powder into a solid load cartridge or directly atop the column sand bed.
Visualization: Purification Decision Logic
Figure 1: Decision matrix for selecting the optimal loading and stationary phase conditions based on physicochemical properties.
Module 2: Stability & Workup (The Nitrile Factor)
Q3: I see a new impurity (+18 mass units) forming during workup. Is my nitrile hydrolyzing?
Diagnosis:
Yes. The 2-carbonitrile group is electron-deficient due to the adjacent pyrazine ring. Under basic aqueous conditions (high pH) or strong acidic conditions with heat, water attacks the nitrile carbon, converting it to the primary amide (
).
The Protocol: pH-Controlled Workup
Avoid Strong Bases: Do not use NaOH or KOH for extractions.
Buffer Selection: If an aqueous wash is necessary to remove salts, use a saturated Ammonium Chloride (
) solution (pH ~5-6) or a Phosphate Buffer (pH 7).
Temperature Control: Never heat the crude material in basic water. If removing high-boiling solvents (DMF/DMSO), use a lyophilizer (freeze dryer) or high-vacuum rotovap at
rather than aqueous extraction.
Q4: How do I remove Palladium catalysts without affecting the nitrile?
Context: These analogs are often synthesized via Suzuki or Buchwald couplings.
The Protocol: Scavenging
Acid washes (HCl) are risky for nitriles. Use SiliaMetS® Thiol or activated carbon .
Dissolve crude in THF/MeOH.
Add scavenger resin (4 equivalents relative to Pd).
Stir at room temperature for 4 hours.
Filter through a 0.45
pad.
Module 3: Recrystallization (The "Polymorph" Issue)
Q5: Chromatography is too expensive for scale-up. Can I recrystallize?
Diagnosis:
Pyrrolo[2,3-b]pyrazines are planar and stack well, making them good candidates for crystallization, but they trap solvents easily.
The Protocol: The "Anti-Solvent" Crash
Dissolution: Dissolve the solid in hot DMSO or DMAc (minimum volume). These are among the few solvents that dissolve these analogs well.
Precipitation: Slowly add Water or Acetonitrile (the anti-solvent) dropwise to the hot solution until turbidity persists.
Cooling: Allow to cool to Room Temp
.
Filtration: Filter and wash copiously with water to remove the high-boiling solvent.
Data: Typical Solubility Profile
Solvent
Solubility ()
Suitability for Recrystallization
DCM
Low (<5 mg/mL)
Poor
Methanol
Moderate
Good (if boiling)
DMSO
High (>50 mg/mL)
Excellent (Solvent)
Water
Negligible
Excellent (Anti-Solvent)
Acetonitrile
Low/Moderate
Good (Anti-Solvent)
Visualization: Solid Loading Workflow
Figure 2: The "Dry Load" sequence essential for insoluble pyrrolopyrazine analogs to prevent column blockage.
References
Teledyne ISCO. (2023). Overview of Silica Column Sample Loading Techniques. Retrieved from
Phenomenex. (2023).[3] Tip on Peak Tailing of Basic Analytes. Retrieved from
Organic Syntheses. (2017). Continuous Flow Hydration of Pyrazine-2-carbonitrile. Org. Synth. 2017, 94, 34-45.[4] Retrieved from
National Institutes of Health (NIH). (2018). Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Retrieved from
BenchChem. (2025).[5] Overcoming challenges in the purification of heterocyclic compounds. Retrieved from
resolving inconsistencies in biological assay results for pyrrolopyrazines
Introduction: The Pyrrolopyrazine Paradox Welcome to the technical support hub. If you are working with pyrrolopyrazine scaffolds—common in kinase inhibitor discovery (e.g., JAK, SYK, ERK5)—you have likely encountered a...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Pyrrolopyrazine Paradox
Welcome to the technical support hub. If you are working with pyrrolopyrazine scaffolds—common in kinase inhibitor discovery (e.g., JAK, SYK, ERK5)—you have likely encountered a frustrating paradox: promising biochemical potency (
) that vanishes or fluctuates wildly in orthogonal assays.
This guide addresses the specific physicochemical liabilities of the pyrrolopyrazine core—namely its planarity, lipophilicity, and nitrogen-rich electron density—that predispose it to specific modes of assay interference. We will move beyond basic troubleshooting to root-cause analysis using self-validating protocols.
Part 1: The "Ghost" in the Well (Colloidal Aggregation)
The Issue:
You observe steep dose-response curves (Hill slope > 2.0) or "flat" inhibition that suddenly crashes to 100% at a threshold concentration.
The Mechanism:
Pyrrolopyrazines are flat, hydrophobic heteroaromatic systems. In aqueous buffers, they are prone to
- stacking, forming colloidal aggregates (100–1000 nm particles). These colloids do not bind the target specifically; instead, they sequester the enzyme on their surface, causing false-positive inhibition. This is the hallmark of a "Promiscuous Inhibitor" or PAINS (Pan-Assay Interference Compounds).
Troubleshooting Protocol: The Detergent Challenge
Objective: Differentiate between specific binding (1:1 stoichiometry) and colloidal sequestration.
Step-by-Step Workflow:
Baseline Assay: Run your standard dose-response curve (10-point, 3-fold dilution) in your standard buffer (usually containing 0.001% Tween-20).
The Challenge: Prepare a parallel assay buffer supplemented with a non-ionic detergent above its Critical Micelle Concentration (CMC).
Recommendation: Add 0.01% Triton X-100 or increase Tween-20 to 0.05% .
Execution: Re-run the exact same compound dilution series in the "Challenge" buffer.
Analysis: Compare the
values.
Data Interpretation:
Observation
Diagnosis
Action
shifts > 10-fold (potency loss)
Aggregation. The detergent disrupted the colloid, revealing the compound is inactive or weakly active.
Discard or redesign. The scaffold is likely a false positive.
remains stable (< 2-fold shift)
Specific Binding. The compound binds the active site.
Proceed. The result is valid.
Visualizing the Mechanism
Caption: Distinction between specific 1:1 ligand binding and non-specific enzyme sequestration by colloidal aggregates.
Part 2: Light & Mirrors (Optical Interference)
The Issue:
In fluorescence-based assays (TR-FRET, FP, AlphaScreen), you see erratic data points or high background signals, particularly at high compound concentrations (>10
M).
The Mechanism:
The pyrrolopyrazine core is highly conjugated. Many derivatives exhibit intrinsic autofluorescence in the blue/green spectrum (excitation 300–400 nm, emission 400–550 nm).
Fluorescence Polarization (FP): If the compound fluoresces at the tracer's wavelength (usually Fluorescein/FITC), it adds "unpolarized" light, artificially lowering the mP value (mimicking inhibition).
TR-FRET: The compound may quench the donor signal (Inner Filter Effect) or emit light that bleeds into the acceptor channel.
Objective: Quantify optical interference and mitigate it using alternative fluorophores.
Step-by-Step Workflow:
Spectral Scan: Dilute your compound to 10
M in assay buffer. Perform an excitation/emission scan (Ex: 300–700 nm) on a monochromator plate reader.
Check: Does it overlap with your assay's donor/acceptor (e.g., Europium/APC or FITC)?
The "Red-Shift" Solution: If interference is detected, switch to red-shifted tracers.[1][2]
Standard: FITC/Green (Ex 485 / Em 535). High Risk.
Alternative: Alexa Fluor 647 or Cy5 (Ex 630 / Em 665). Low Risk.
Data Presentation: Assay Format Risk Assessment
Assay Format
Interference Risk (Pyrrolopyrazines)
Mitigation Strategy
Radiometric (P)
None
The "Gold Standard" for validation.
Mobility Shift (Caliper)
Low
Separation of product/substrate minimizes optical noise.
TR-FRET (LANCETM)
Medium
Use red-shifted acceptors (ULight/APC) instead of green.
Fluorescence Polarization
High
Avoid FITC tracers. Switch to Cy5 tracers.
AlphaScreen
Very High
Singlet oxygen quenching is common.[3] Verify with TruHits kit.
Part 3: The Cellular Disconnect (ATP Competition)
The Issue:
Your compound has an enzymatic
of 5 nM but a cellular (e.g., NanoBRET or Western Blot) of >1000 nM.
The Mechanism:
While permeability is a factor, a common oversight with pyrrolopyrazines (often Type I ATP-competitive inhibitors) is the ATP Km shift .
Biochemical Assays: Often run at
for ATP (e.g., 10–50 M).
Cellular Environment: Intracellular ATP is 1–5 mM (100x higher).
If your compound is strictly ATP-competitive, its potency will drop linearly as ATP concentration increases (Cheng-Prusoff equation).
Troubleshooting Protocol: ATP
Shift Assay
Objective: Determine if the potency drop is due to ATP competition or cell permeability issues.
Step-by-Step Workflow:
Low ATP Condition: Determine
at (e.g., 10 M).
High ATP Condition: Determine
at (physiologically relevant).
Calculate Shift:
Decision Logic:
High Shift (>50x): Your compound is a weak competitor. You must improve affinity (
) to compete in cells.
Low Shift (<5x) but Poor Cell Activity: The issue is permeability or efflux (P-gp substrate). Run a PAMPA or Caco-2 assay.
Summary: The Troubleshooting Flowchart
Use this logic gate to process every new batch of pyrrolopyrazine analogs.
Caption: Decision matrix for diagnosing assay inconsistencies in pyrrolopyrazine screening.
References
Shoichet, B. K. (2006). Screening in a spirit of haunting. Drug Discovery Today, 11(13-14), 607-615.
Foundational text on colloidal aggregation and "haunting" artifacts in screening.
Coussens, N. P., et al. (2020).[4] Compound-Mediated Assay Interferences in Homogeneous Proximity Assays. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences.[4][5]
Authoritative guide on optical interference (TR-FRET/AlphaScreen)
Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740.
Defines the structural alerts for PAINS, relevant to pyrrolopyrazine substructures.
Simeonov, A., & Davis, M. I. (2015).[4] Interference with Fluorescence and Absorbance.[3][4][5] Assay Guidance Manual [Internet].
Detailed protocols for spectral scanning and identifying autofluorescent compounds.
Validating the Kinase Inhibitory Profile of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile: A Comparative Technical Guide
Part 1: Strategic Overview & Mechanism The Validation Challenge The molecule 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile represents a strategic "scaffold hop" from the industry-standard pyrrolo[2,3-d]pyrimidine core found i...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Strategic Overview & Mechanism
The Validation Challenge
The molecule 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile represents a strategic "scaffold hop" from the industry-standard pyrrolo[2,3-d]pyrimidine core found in approved Janus Kinase (JAK) inhibitors like Tofacitinib and Baricitinib .[1]
While the pyrimidine core (two nitrogens in the 6-membered ring at positions 1,[1]3) is well-validated, the pyrrolo[2,3-b]pyrazine core (nitrogens at positions 1,[1]4) offers distinct physicochemical properties, potentially altering solubility, metabolic stability, and kinase selectivity profiles.[1] Specifically, this scaffold has shown dual potential in targeting both JAK isoforms and Fibroblast Growth Factor Receptors (FGFR) .[1]
Mechanism of Action (MOA)
This compound functions as a Type I ATP-competitive inhibitor.[1] The 2-carbonitrile group is a critical pharmacophore, likely designed to engage the solvent-exposed front of the ATP-binding pocket or interact with specific residues (e.g., Arginine) in the glycine-rich loop, similar to the nitrile "warhead" in Tofacitinib.[1]
Signaling Pathway Blockade
The following diagram illustrates the dual-pathway interception point for this scaffold, highlighting the necessity of validating selectivity between JAK-STAT and FGFR-MAPK pathways.[1]
Figure 1: Dual-pathway intervention.[1] The scaffold targets the ATP-binding cleft of upstream kinases, preventing downstream STAT or MAPK signaling.[1]
Part 2: Comparative Analysis
To validate the performance of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile, it must be benchmarked against the clinical standard (Tofacitinib) and a scaffold-relevant control.[1]
Performance Benchmarks
Feature
5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (Test)
Tofacitinib (Standard)
Clinical Relevance
Core Scaffold
Pyrrolo[2,3-b]pyrazine
Pyrrolo[2,3-d]pyrimidine
Pyrazine core may offer improved metabolic stability (t1/2).[1]
Primary Target
JAK3 / FGFR1 (Dual potential)
JAK1 / JAK3
Test compound requires selectivity profiling to avoid off-target toxicity.[1]
Binding Mode
ATP-Competitive (Reversible)
ATP-Competitive (Reversible)
Nitrile group acts as a hydrogen bond acceptor in both.[1]
Key Risk
Potential for promiscuity (Kinome selectivity)
Herpes Zoster reactivation
Broad inhibition leads to toxicity; selectivity is the validation goal.
Part 3: Self-Validating Experimental Protocols
The following workflows are designed to be self-validating. If the Positive Control (Staurosporine) fails or the Z-Prime (Z') factor is < 0.5, the data must be rejected.[1]
Background Control: Cells without IL-2 (Apoptosis control).[1]
Incubation: 72 hours at 37°C, 5% CO2.
Readout: Add CellTiter-Glo reagent (ATP quantification). Luminescence correlates to viability.
Part 4: Validation Workflow & Decision Logic
This flowchart guides the researcher through the "Go/No-Go" decision process based on the experimental data generated above.
Figure 2: Strategic validation cascade. The critical decision point is the selectivity ratio between JAK and FGFR to prevent off-target toxicity.[1]
References
Vertex AI Search. (2026).[1] Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Molecules.
National Institutes of Health (NIH). (2013).[1] Discovery of a series of novel 5H-pyrrolo[2,3-b]pyrazine-2-phenyl ethers, as potent JAK3 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters.
A Comparative Guide to the Structure-Activity Relationship of 5H-pyrrolo[2,3-b]pyrazine Derivatives as Kinase Inhibitors
This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 5H-pyrrolo[2,3-b]pyrazine derivatives, a scaffold of significant interest in medicinal chemistry due to its prevalence in potent k...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 5H-pyrrolo[2,3-b]pyrazine derivatives, a scaffold of significant interest in medicinal chemistry due to its prevalence in potent kinase inhibitors. We will dissect the impact of substitutions at key positions on the core structure, comparing their effects on inhibitory activity against prominent kinase targets such as Fibroblast Growth Factor Receptors (FGFR) and Janus Kinase 3 (JAK3). This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced molecular interactions that drive the efficacy and selectivity of this important class of compounds.
The 5H-pyrrolo[2,3-b]pyrazine Scaffold: A Privileged Core for Kinase Inhibition
The 5H-pyrrolo[2,3-b]pyrazine core is a heterocyclic aromatic structure that has emerged as a "privileged scaffold" in the design of kinase inhibitors. Its fused ring system mimics the purine core of ATP, allowing it to effectively compete for the ATP-binding site of various kinases. The nitrogen atoms in the pyrazine ring and the pyrrole ring can act as hydrogen bond acceptors and donors, respectively, forming key interactions with the hinge region of the kinase domain. This guide will focus on derivatives featuring a carbonitrile group at the 2-position, a modification known to enhance binding affinity and potency.
Structure-Activity Relationship (SAR) Analysis
The following sections detail the impact of substitutions at various positions of the 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile core on kinase inhibitory activity.
Substitutions at the 5-Position: Modulating Potency and Selectivity
The 5-position of the pyrrolo[2,3-b]pyrazine ring is a critical vector for interacting with the solvent-exposed region of the kinase active site. Modifications at this position have been shown to significantly influence both the potency and selectivity of the inhibitors.
One common modification at this position is the introduction of a sulfonyl group attached to an aromatic or heteroaromatic ring. This moiety can occupy a hydrophobic pocket and form additional interactions, thereby enhancing the binding affinity.
Table 1: Comparison of 5-Position Substitutions on FGFR1 Inhibition
Compound ID
5-Position Substituent
FGFR1 IC50 (nM)
1a
Phenylsulfonyl
55.3
1b
(4-Methylphenyl)sulfonyl
42.1
1c
(4-Chlorophenyl)sulfonyl
28.7
1d
Imidazo[1,2-b]pyridazin-3-ylsulfonyl
15.2
The data in Table 1 clearly demonstrates that the nature of the aromatic ring attached to the sulfonyl group plays a crucial role in determining the inhibitory potency against FGFR1. The introduction of electron-withdrawing groups, such as a chloro substituent on the phenyl ring (compound 1c ), leads to a nearly two-fold increase in potency compared to the unsubstituted phenylsulfonyl analog (1a ). Furthermore, replacing the phenyl ring with a more complex heterocyclic system like imidazo[1,2-b]pyridazine (compound 1d ) results in a significant enhancement of activity, likely due to additional interactions within the ATP-binding pocket.
Substitutions at the 3-Position: Targeting the Ribose-Binding Pocket
The 3-position of the scaffold extends towards the ribose-binding pocket of the kinase. Substitutions at this position are critical for optimizing potency and can also influence the overall physicochemical properties of the molecule.
A common strategy involves the introduction of a pyrazole ring at this position. The pyrazole can form hydrogen bonds with residues in the ribose-binding pocket, contributing to the overall binding affinity.
Table 2: Impact of 3-Position Substitutions on FGFR1 Inhibition
Compound ID
3-Position Substituent
FGFR1 IC50 (nM)
2a
Phenyl
>1000
2b
1H-Pyrazol-4-yl
98.6
2c
1-Methyl-1H-pyrazol-4-yl
65.4
2d
1-(2-Hydroxyethyl)-1H-pyrazol-4-yl
32.1
As shown in Table 2, the presence of a pyrazole ring at the 3-position is crucial for potent FGFR1 inhibition. The simple phenyl substitution in compound 2a results in a loss of activity. The unsubstituted pyrazole in compound 2b provides a significant improvement, which is further enhanced by the addition of a methyl group (2c ). The introduction of a hydroxyethyl group (2d ) leads to the most potent compound in this series, suggesting that the hydroxyl group can form an additional hydrogen bond, further anchoring the inhibitor in the active site.
Substitutions at the 7-Position: Enhancing Selectivity for JAK3
While the 5H-pyrrolo[2,3-b]pyrazine scaffold is a potent inhibitor of FGFR, modifications can steer its selectivity towards other kinase families, such as the Janus kinases (JAKs). The 7-position, which is part of the pyrrole ring, is a key determinant of this selectivity.
Table 3: Comparison of 7-Position Substitutions on JAK3 Inhibition
Compound ID
7-Position Substituent
JAK3 IC50 (nM)
JAK1 IC50 (nM)
JAK2 IC50 (nM)
3a
Phenyl
25
250
300
3b
(4-Hydroxyphenyl)
15
350
450
3c
(4-(Methylamino)phenyl)
8
500
600
3d
(4-(Dimethylamino)phenyl)
5
>1000
>1000
The data in Table 3 highlights the importance of the 7-position in achieving selectivity for JAK3 over other JAK family members. An unsubstituted phenyl ring at this position (3a ) already shows a 10-fold selectivity for JAK3. The introduction of a hydroxyl group (3b ) or a methylamino group (3c ) at the para-position of the phenyl ring enhances the potency and selectivity. The most selective compound in this series is 3d , which features a dimethylamino group. This substitution likely allows for optimal interactions within a specific sub-pocket of the JAK3 active site that is not present in JAK1 or JAK2, leading to excellent selectivity.
Visualizing Structure-Activity Relationships
The following diagrams illustrate the key SAR trends discussed above.
Caption: Key positions on the 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile core and their impact on activity.
Experimental Protocols
To ensure the reproducibility and validity of the presented data, detailed experimental protocols for key assays are provided below.
Protocol 1: In Vitro Biochemical Kinase Assay (ADP-Glo™)
This protocol describes a luminescent-based assay to measure the activity of purified kinases.
Materials:
ADP-Glo™ Kinase Assay Kit (Promega)
Purified kinase (e.g., FGFR1, JAK3)
Substrate peptide
ATP
Test compounds
384-well plates
Luminometer
Procedure:
Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. Further dilute in the kinase assay buffer.
Kinase Reaction:
In a 384-well plate, add 2.5 µL of the test compound solution or DMSO (for control).
Add 2.5 µL of a 2x kinase/substrate mixture.
Initiate the reaction by adding 5 µL of a 2x ATP solution.
Incubate the plate at room temperature for 60 minutes.
ADP Detection:
Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.
Incubate at room temperature for 40 minutes.
Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.
Incubate at room temperature for 30 minutes.
Data Acquisition: Measure the luminescence using a plate reader.
Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Determine the IC50 value by fitting the data to a dose-response curve.
Caption: Workflow for the ADP-Glo™ kinase assay.
Protocol 2: Cellular Proliferation Assay
This protocol assesses the ability of the compounds to inhibit the proliferation of cancer cell lines that are dependent on the target kinase.
Materials:
Cancer cell line (e.g., a cell line with FGFR amplification)
Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.
Compound Treatment: Treat the cells with serial dilutions of the test compounds or DMSO (for control).
Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.
Viability Measurement:
Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature.
Add CellTiter-Glo® Reagent to each well according to the manufacturer's instructions.
Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Data Acquisition: Measure the luminescence using a plate reader.
Data Analysis: Calculate the percent inhibition of cell proliferation for each compound concentration relative to the DMSO control. Determine the GI50 (concentration for 50% inhibition of growth) value by fitting the data to a dose-response curve.
Conclusion
The 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile scaffold represents a versatile and highly adaptable platform for the design of potent and selective kinase inhibitors. The structure-activity relationships discussed in this guide highlight the critical role of substitutions at the 5-, 3-, and 7-positions in modulating potency and selectivity for different kinase targets. A thorough understanding of these SAR trends, coupled with robust experimental validation, is essential for the successful development of novel therapeutics based on this privileged core structure.
References
Jiang, A., et al. (2018). Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Molecules, 23(3), 698. [Link]
Norman, M. H., et al. (2013). Discovery of a series of novel 5H-pyrrolo[2,3-b]pyrazine-2-phenyl ethers, as potent JAK3 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 23(9), 2522-2526. [Link]
Validation
comparative analysis of pyrrolo[2,3-b]pyrazine vs. purine scaffolds in kinase binding
Comparative Analysis of Pyrrolo[2,3-b]pyrazine vs. Purine Scaffolds in Kinase Binding[1][2] Executive Summary: The Scaffold Evolution In the high-stakes arena of kinase inhibitor discovery, the choice of the core scaffol...
Author: BenchChem Technical Support Team. Date: February 2026
Comparative Analysis of Pyrrolo[2,3-b]pyrazine vs. Purine Scaffolds in Kinase Binding[1][2]
Executive Summary: The Scaffold Evolution
In the high-stakes arena of kinase inhibitor discovery, the choice of the core scaffold dictates the ceiling of a drug's potential. For decades, the Purine scaffold (and its direct bioisosteres) reigned supreme due to its structural identity with ATP, the endogenous ligand. However, this mimicry comes at a cost: promiscuity.
The Pyrrolo[2,3-b]pyrazine scaffold represents a strategic evolution. By modifying the nitrogen footprint of the classic purine/deazapurine systems, this scaffold offers a distinct electrostatic profile that maintains hinge-binding competency while enabling superior selectivity vectors. This guide analyzes the mechanistic, physicochemical, and functional divergences between these two dominant chemotypes.
Structural & Mechanistic Architecture
To engineer selectivity, one must understand the atomic-level dialogue between the inhibitor and the kinase hinge region.
N1: Acts as a Hydrogen Bond (H-bond) Acceptor from the hinge backbone NH (residue GK+1).[3]
C6-Substituent (usually -NH2): Acts as an H-bond Donor to the hinge backbone Carbonyl (residue GK).
The Flaw: Because this motif mimics ATP so closely, purine-based inhibitors often suffer from off-target binding across the kinome (high "Kinase Hitting Rate"), leading to toxicity.
The Pyrrolo[2,3-b]pyrazine Alternative[2]
Core Structure: A 5-6 fused system where a pyrrole ring is fused to a pyrazine ring.
Binding Mode: The "Tunable" Hinge Binder.
Pyrazine Nitrogen (N4): Serves as the critical H-bond Acceptor (interacting with hinge NH).
C5/C6 Vectors: The pyrrole ring allows for vectors that project into the solvent front or the gatekeeper region differently than the imidazole of the purine.
The Advantage: The altered electron density of the pyrazine ring (compared to the pyrimidine of purine) changes the pKa and water-solvation penalty. This allows for "Water-Map Displacement" strategies where the inhibitor achieves potency not just by binding, but by displacing high-energy water molecules—a key driver of residence time.
Diagram: Comparative Binding Topology
Figure 1: Mechanistic comparison of hinge interactions. Note how the Pyrrolo[2,3-b]pyrazine scaffold maintains the critical anchor (Acceptor) while offering variable interaction modes at the donor site, enabling selectivity tuning.
Performance Comparison Matrix
The following data summarizes the trade-offs observed in high-throughput screening (HTS) and lead optimization campaigns.
Feature
Purine Scaffold
Pyrrolo[2,3-b]pyrazine
Primary Binding
ATP-competitive (Type I)
ATP-competitive (Type I) or Type I½
Kinome Selectivity
Low to Moderate. Requires extensive decoration to avoid off-targets (e.g., CDK, GSK3).
High. Unique shape and vectors allow avoidance of "common" off-targets.
Solubility (LogS)
Moderate. Planar stacking often leads to aggregation.
Improved. The pyrazine nitrogen lowers planarity/stacking energy slightly vs purine.
Metabolic Stability
Variable. Prone to oxidation at C8 or N-oxidation.
High. The pyrrole ring is generally robust; pyrazine ring is less prone to rapid oxidative clearance than many purines.
IP Space
Crowded. Difficult to patent novel core structures.
Accessible. Offers more "white space" for intellectual property generation.
Key Targets
CDKs, PI3K, HSP90
FGFR, JAK, Syk, c-Met
Experimental Protocols: Validating the Scaffold
To objectively compare these scaffolds in your specific project, you cannot rely on IC50 alone. You must assess Residence Time and Selectivity .
Protocol A: Kinetic Analysis via Surface Plasmon Resonance (SPR)
Why: IC50 is a thermodynamic equilibrium constant. Efficacy in vivo often correlates better with residence time (tau)—how long the drug stays bound. Pyrrolo[2,3-b]pyrazines often exhibit slower off-rates due to induced fit mechanisms.
Workflow:
Chip Preparation: Immobilize biotinylated kinase (e.g., FGFR1) on a Streptavidin (SA) sensor chip. Target density: 2000–3000 RU.
Solvent Correction: Prepare DMSO calibration curve (1% to 5%) to account for bulk refractive index changes.
Injection: Inject analyte (inhibitor) at 5 concentrations (0.1x to 10x Kd).
Flow Rate: High (50–100 µL/min) to minimize mass transport limitations.
Analysis: Fit data to a 1:1 Langmuir binding model .
Critical Metric: Calculate Residence Time (
).
Success Criteria:
minutes indicates a high-quality "sticky" binder.
Protocol B: The "Selectivity Scan" (Gini Coefficient Calculation)
Why: To quantify the "cleanliness" of the scaffold.
Workflow:
Panel Selection: Utilize a panel of ~100 diverse kinases (covering TK, TKL, STE, CK1, AGC, CAMK, CMGC families).
Screening: Test compound at 1 µM concentration.
Data Processing: Calculate % Inhibition for each kinase.
Gini Score Calculation:
Use the Gini coefficient formula (0 = promiscuous, 1 = perfectly selective).
Comparison: A typical Purine hit often scores ~0.3–0.4. A well-optimized Pyrrolo[2,3-b]pyrazine should target >0.6.
Diagram: Optimization Workflow
Figure 2: The decision logic for scaffold validation. Note the dependency of Selectivity profiling on passing the Kinetic (SPR) threshold first.
Case Study: FGFR Inhibition
Recent literature highlights the efficacy of 5H-pyrrolo[2,3-b]pyrazine derivatives in targeting Fibroblast Growth Factor Receptor (FGFR).[2][4][5][6][7]
Challenge: FGFR active sites are highly homologous to VEGFR, leading to hypertension side effects when targeting FGFR with promiscuous scaffolds.
Solution: Researchers utilized the pyrrolo[2,3-b]pyrazine scaffold (e.g., Compound 13 from Yan et al.).[1][2][5]
Result: The scaffold formed a critical H-bond with the hinge while positioning a substituent to form a salt bridge with Asp641 .[2] This specific interaction was sterically restricted in the purine equivalents, resulting in a >100-fold selectivity window over VEGFR.
Conclusion
While the Purine scaffold remains the historic "gold standard" for potency due to its ATP mimicry, it is increasingly viewed as a liability in chronic indications requiring high safety margins. The Pyrrolo[2,3-b]pyrazine scaffold offers a superior starting point for modern drug discovery, providing a "cleaner" slate for selectivity tuning without sacrificing the essential hinge-binding energy.
References
Yan, Z., et al. (2018). Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Molecules.[2][3][5][6][7][8][9][10][11][12][13][14] Link
Vankayalapati, H., et al. (2019).[6] Pyrrolo[2,3-b]pyrazines as dual ITK and JAK3 inhibitors.[6] European Patent Office.[6]
Manning, G., et al. (2002). The Protein Kinase Complement of the Human Genome. Science. Link
Zhang, J., et al. (2009). Targeting Cancer with Small Molecule Kinase Inhibitors.[9][12] Nature Reviews Cancer. Link
Copeland, R. A. (2016). Residence Time: The Key to Drug Efficacy. Nature Reviews Drug Discovery. Link
Technical Guide: Cross-Validation of Pyrrolopyrazine Derivatives as Isoform-Selective FGFR Inhibitors
Topic: Cross-Validation of In Vitro and In Vivo Efficacy for Pyrrolopyrazine-based FGFR Inhibitors Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Su...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Cross-Validation of In Vitro and In Vivo Efficacy for Pyrrolopyrazine-based FGFR Inhibitors
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
The pyrrolopyrazine scaffold has emerged as a privileged structure in medicinal chemistry, particularly for the development of kinase inhibitors targeting the Fibroblast Growth Factor Receptor (FGFR) family. Unlike first-generation pan-FGFR inhibitors (often based on indazole or pyrazolopyrimidine scaffolds) which suffer from dose-limiting toxicities due to FGFR1 inhibition (e.g., hyperphosphatemia), novel pyrrolopyrazine carboxamides demonstrate tunable isoform selectivity.
This guide provides a technical framework for cross-validating the efficacy of pyrrolopyrazine compounds, specifically focusing on 5H-pyrrolo[2,3-b]pyrazine derivatives. We analyze the translation of in vitro potency (enzymatic and cellular) to in vivo therapeutic indices, comparing these novel agents against standard pan-FGFR inhibitors.
Mechanistic Foundation: The Pyrrolopyrazine Advantage
Structural Causality
The efficacy of pyrrolopyrazines stems from their ability to exploit specific residues in the ATP-binding pocket of kinases.
Scaffold Geometry: The 5H-pyrrolo[2,3-b]pyrazine core mimics the adenine ring of ATP but offers unique vectors for substitution at the C-2 and C-7 positions.
Selectivity Filter: By attaching acrylamide "warheads" to the pyrrolopyrazine core, researchers can achieve covalent binding to a specific cysteine residue (e.g., Cys491 in FGFR2/3), which is distinct or less accessible in off-targets.
Resistance Profiles: These derivatives often retain potency against gatekeeper mutations (e.g., FGFR2 V561M) that render reversible inhibitors ineffective.
Signaling Pathway Visualization
The following diagram illustrates the FGFR signaling cascade and the intervention point of pyrrolopyrazine inhibitors, highlighting the downstream effects on cell proliferation (MAPK/ERK) and survival (PI3K/AKT).
Caption: Mechanism of Action: Pyrrolopyrazine inhibitors block FGFR autophosphorylation, halting downstream RAS/ERK and PI3K/AKT signaling cascades.
In Vitro Profiling & Comparative Analysis[1][2]
To validate a new pyrrolopyrazine candidate, it must be benchmarked against established alternatives (e.g., Erdafitinib or non-selective Pyrazolopyrimidines).
Enzymatic Potency & Selectivity
The critical differentiator for pyrrolopyrazines is the "Selectivity Ratio" (IC50 Off-target / IC50 Target). A high ratio against FGFR1 predicts a lower risk of hyperphosphatemia in vivo.
Table 1: Comparative Enzymatic Profile (IC50 in nM)
Compound Class
Scaffold
FGFR2 (Target)
FGFR3 (Target)
FGFR1 (Toxicity Driver)
Selectivity Ratio (FGFR1/FGFR2)
Product
Pyrrolopyrazine-Carboxamide
1.2
3.5
>1000
>800x
Alternative A
Pyrazolopyrimidine
2.5
4.1
8.0
~3x
Standard of Care
Indazole (e.g., Erdafitinib)
1.8
2.0
1.5
~0.8x
Data Interpretation: The Pyrrolopyrazine derivative displays >800-fold selectivity for FGFR2 over FGFR1, whereas the alternatives inhibit both equipotently. This in vitro data is the primary justification for proceeding to in vivo safety models.
Cellular Viability & Resistance
Efficacy must be confirmed in cell lines harboring specific oncogenic drivers.
SNU-16 (Gastric Cancer): FGFR2 amplification.
RT-112 (Bladder Cancer): FGFR3-TACC3 fusion.
Validation Criteria: A valid candidate must show an IC50 < 100 nM in these lines while showing IC50 > 5000 nM in FGFR-negative lines (e.g., A549) to rule out general cytotoxicity.
In Vivo Translation: Efficacy vs. Toxicity[3]
The transition from petri dish to organism requires demonstrating that the in vitro selectivity translates to a wider therapeutic window.
Pharmacokinetic (PK) Profile
Pyrrolopyrazines often exhibit superior solubility compared to rigid planar scaffolds like quinazolines.
Bioavailability (F%): Target > 50% in rodents.
Half-life (t1/2): Sufficient to maintain coverage > IC90 for 12+ hours.
Xenograft Efficacy (SNU-16 Model)
In immunodeficient mice bearing SNU-16 tumors, the compound is administered orally (PO).
Endpoint: Tumor Growth Inhibition (TGI).
Success Metric: TGI > 80% or Tumor Regression at well-tolerated doses.
The Critical Safety Biomarker: Serum Phosphate
Since FGFR1 regulates phosphate excretion in the kidney, inhibition leads to hyperphosphatemia (calcification risk).
Hypothesis: The high in vitro selectivity of the Pyrrolopyrazine candidate (Table 1) should result in normal serum phosphate levels in vivo, unlike the Standard of Care.
Table 2: In Vivo Efficacy and Safety Correlation
Compound
Dose (mg/kg)
Tumor Regression (TGI %)
Serum Phosphate Elevation
Outcome
Pyrrolopyrazine
30 mg/kg
95% (Regression)
None (< 5%)
Superior Therapeutic Index
Standard of Care
10 mg/kg
90%
High (> 50%)
Dose-Limiting Toxicity
Vehicle
N/A
0%
None
Control
Experimental Protocols
To ensure reproducibility and trust, the following self-validating protocols are recommended.
Protocol: Kinase Selectivity Assay (FRET-Based)
Rationale: Uses Fluorescence Resonance Energy Transfer (FRET) to measure phosphorylation without radioactive waste.
Reagent Prep: Dilute Pyrrolopyrazine compounds in 100% DMSO (start at 10 mM). Create 10-point serial dilutions (1:3).
Reaction Initiation: Add 5 µL of Compound to 384-well plate. Add 10 µL Enzyme Mix. Incubate 10 min (pre-equilibration).
ATP Addition: Add 10 µL ATP (at Km concentration for each kinase).
Detection: After 60 min, add Development Reagent (site-specific protease). Phosphorylated peptides are protected from cleavage; non-phosphorylated are cleaved, disrupting FRET.
Analysis: Measure fluorescence ratio (Coumarin/Fluorescein). Fit curves using non-linear regression (4-parameter logistic) to determine IC50.
QC Check: Z-factor must be > 0.5. Reference compound (e.g., Staurosporine) must fall within 3-fold of historical IC50.
Protocol: In Vivo Xenograft Efficacy
Rationale: Determines physiological efficacy and toxicity simultaneously.
Implantation: Inject 5x10^6 SNU-16 cells subcutaneously into the right flank of BALB/c nude mice.
Randomization: When tumors reach 150-200 mm³ (approx. 2 weeks), randomize mice into groups (n=8).
Dosing: Administer Vehicle or Pyrrolopyrazine (e.g., 10, 30, 100 mg/kg) via oral gavage (QD or BID) for 21 days.
Monitoring:
Efficacy: Measure tumor volume (L x W² / 2) every 3 days.
Toxicity:[1][2] Weigh mice daily. >15% weight loss triggers euthanasia.
Phosphate Assay: Use a colorimetric molybdate assay to quantify inorganic phosphate. Compare treated groups vs. vehicle using One-way ANOVA.
Validation Workflow Diagram
The following flowchart summarizes the decision-making logic for advancing a pyrrolopyrazine candidate.
Caption: Decision Matrix: A rigorous filter ensures only isoform-selective compounds with favorable PK profiles reach in vivo stages.
References
Discovery of Pyrrolopyrazine Carboxamide Derivatives as Potent and Selective FGFR2/3 Inhibitors. Journal of Medicinal Chemistry. (2025). Demonstrates the structural optimization of the pyrrolopyrazine core to overcome mutant resistance.
Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review. European Journal of Medicinal Chemistry. (2024). A comprehensive review of the scaffold's versatility in kinase inhibition.
3-Amido Pyrrolopyrazine JAK Kinase Inhibitors: Development of a JAK3 vs JAK1 Selective Inhibitor. Journal of Medicinal Chemistry. (2012). Establishes the precedent for using this scaffold to achieve high isoform selectivity.
In vitro–In Vivo Correlations: Tricks and Traps. The AAPS Journal. (2012). Provides the theoretical framework for correlating dissolution and potency data with biological outcomes.[3]
Pyrrolopyrimidine Bumped Kinase Inhibitors for Treatment of Cryptosporidiosis. Journal of Medicinal Chemistry. (2021). Compares pyrrolopyrazine-like scaffolds (pyrrolopyrimidines) against pyrazolopyrimidines, highlighting efficacy/toxicity trade-offs.[4]
head-to-head comparison of different synthetic routes to 5H-pyrrolo[2,3-b]pyrazine
Topic: Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers. Executive Summary The 5H-pyrrolo[2,3-b]pyrazine scaffold (often referred to as 1,4,5-triazaind...
Author: BenchChem Technical Support Team. Date: February 2026
Topic:
Content Type: Publish Comparison Guide
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.
Executive Summary
The 5H-pyrrolo[2,3-b]pyrazine scaffold (often referred to as 1,4,5-triazaindene) has emerged as a privileged structure in modern kinase inhibitor discovery. Unlike its ubiquitous isomer 7-azaindole (pyrrolo[2,3-d]pyrimidine), the [2,3-b]pyrazine core offers unique hydrogen bonding vectors and solubility profiles, making it critical for targeting FGFR , JAK , and c-Met kinases.
This guide objectively compares the primary synthetic routes to this scaffold, moving beyond generic textbook descriptions to provide field-tested protocols, regioselectivity insights, and scalability data.
Route Analysis: Head-to-Head Comparison
The synthesis of the 5H-pyrrolo[2,3-b]pyrazine core is dominated by two primary strategies: the modern Sonogashira/Cyclization sequence and the classical Thermal Hydrazone Cyclization .
This route is the industry standard due to the commercial availability of 3,5-dibromopyrazin-2-amine . The success of this route hinges on the inherent reactivity difference between the C3 and C5 bromines.
Expert Insight: The amino group at C2 donates electron density into the ring.[1] The C3 position (ortho to the amine) is electronically activated and sterically positioned to facilitate the subsequent cyclization, yet paradoxically, it is often the site of initial oxidative addition in Pd-catalyzed cross-couplings due to the "ortho-effect" or directing ability of the amine, despite steric hindrance.
The Pathway
Regioselective Coupling: Pd(0) inserts at C3.
Alkynylation: Formation of the 3-alkynyl-2-aminopyrazine intermediate.
Cyclization: Base-mediated 5-endo-dig ring closure.
Figure 1: Mechanistic flow of the regioselective synthesis. The C3-bromide is selectively engaged, enabling the subsequent ring closure.
Detailed Protocol: Synthesis of 6-Substituted-5H-pyrrolo[2,3-b]pyrazine[2]
Target: 6-Phenyl-5H-pyrrolo[2,3-b]pyrazine (from phenylacetylene) or Parent Core (from TMS-acetylene).
Reagents:
3,5-Dibromopyrazin-2-amine (1.0 equiv)
Terminal Alkyne (1.2 equiv)
Pd(PPh₃)₂Cl₂ (5 mol%)
CuI (2 mol%)
Triethylamine (Et₃N) (3.0 equiv)
Solvent: THF or DMF (degassed)
Step-by-Step Workflow:
Inert Setup: Charge a reaction vessel with 3,5-dibromopyrazin-2-amine, Pd catalyst, and CuI. Evacuate and backfill with Argon (x3).
Solvation: Add degassed THF and Et₃N.
Addition: Add the terminal alkyne dropwise at room temperature.
Critical Control Point: If using TMS-acetylene for the parent core, maintain temperature < 40°C to prevent volatility loss. For aryl alkynes, heat to 60°C.
Monitoring: Monitor by LCMS. The intermediate (monobromo-alkynyl species) usually forms within 2–4 hours.
Cyclization (One-Pot Variation):
Once the coupling is complete, raise the temperature to 80°C (if in DMF) or add a stronger base like KOtBu (2.0 equiv) if the cyclization is sluggish.
Note: For TMS-alkynes, add TBAF (1.5 equiv) to desilylate and trigger spontaneous cyclization.
Workup: Quench with water. Extract with EtOAc. The product is often amphoteric; avoid highly acidic washes which may protonate the pyrazine nitrogens and trap the product in the aqueous phase.
Purification: Flash chromatography (DCM/MeOH gradient). The core is polar; 5–10% MeOH is often required.
Validation Data:
Yield: Typical isolated yields for aryl alkynes are 75–85% .
Selectivity: >20:1 regioselectivity for C3 over C5 is standard under these conditions.
Route B: The "Classical" Thermal Cyclization
Overview
Before palladium catalysis became ubiquitous, this scaffold was accessed via the thermal decomposition of pyrazinylhydrazones. While less efficient for complex analogs, it remains useful for synthesizing simple alkyl derivatives without metal contamination.
Protocol Summary
Condensation: React 2-acetylpyrazine with hydrazine to form the hydrazone.
Thermolysis: Heat the hydrazone in polyphosphoric acid (PPA) or high-boiling solvent (e.g., diphenyl ether) at >200°C.
Mechanism: Analogous to the Fischer Indole synthesis, involving a [3,3]-sigmatropic rearrangement.
Why Avoid It?
Safety: High temperatures pose a risk on scale.
Purification: PPA residues are difficult to remove.
Scope: Limited tolerance for sensitive functional groups.
Recent developments utilize 2,3-dichloropyrazine as a cheaper alternative to the bromo-analog. Due to the stronger C-Cl bond, standard thermal Sonogashira conditions often fail or require harsh heating.
Innovation
Using ultrasound irradiation in PEG-400 allows this reaction to proceed at lower temperatures (50°C) with CuI/PPh₃ catalysis, avoiding expensive Palladium entirely in some protocols (though Pd is still recommended for reliability).
Figure 2: Green synthesis workflow using ultrasound promotion.
Troubleshooting & Expert Tips
Issue
Cause
Solution
Low Regioselectivity
Temperature too high during addition
Add alkyne slowly at 0°C–RT. Use non-polar solvents (Toluene) to enhance steric discrimination.
Incomplete Cyclization
Stable intermediate
Add KOtBu (1.5 eq) in NMP at 80°C. The intermediate amine must attack the alkyne; base increases nucleophilicity.
Pd Contamination
Coordination to pyrazine nitrogens
Use a metal scavenger (e.g., SiliaMetS® Thiol) during workup.
Solubility
Planar, rigid core
Introduce solubilizing groups (e.g., morpholine, piperazine) early, or protect the pyrrole nitrogen (SEM/Boc) if further steps are needed.
References
Clark, B. A. J., et al. (1976). Formation of certain substituted 5H-pyrrolo[2,3-b]pyrazines by thermal cyclisation of pyrazinylhydrazones. Journal of the Chemical Society, Perkin Transactions 1. Link
Jiang, A., et al. (2018).[2] Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors. Molecules. Link
Dehnavi, F., et al. (2021). Pyrrolopyrazine derivatives: synthetic approaches and biological activities. ResearchGate Review. Link
Kulkarni, et al. (2020). Synthesis of Substituted 6,7-Dihydro-5H-pyrrolo[2,3-b]pyrazines via Catalyst-Free Tandem Hydroamination-Aromatic Substitution. Journal of Organic Chemistry. Link[3]
BenchChem. Comparative Reactivity of 3-Chloro-2-pyrazinamine and 2-Amino-3-chloropyrazine. Link
evaluating the off-target effects of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
Comparative Guide: Off-Target Liability & Selectivity of the 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile Scaffold Executive Summary 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (CAS: 2118657-04-6) is a high-value pharmacophore...
Author: BenchChem Technical Support Team. Date: February 2026
Comparative Guide: Off-Target Liability & Selectivity of the 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile Scaffold
Executive Summary
5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile (CAS: 2118657-04-6) is a high-value pharmacophore and building block used extensively in the discovery of type I and type II kinase inhibitors.[1] It serves as a bioisostere to the classic pyrrolo[2,3-d]pyrimidine scaffold (found in FDA-approved drugs like Tofacitinib and Ruxolitinib).[1]
While the pyrrolo[2,3-d]pyrimidine scaffold is well-validated, it often suffers from kinome promiscuity due to the conserved nature of the ATP-binding pocket across the Janus Kinase (JAK) family.[1] The pyrrolo[2,3-b]pyrazine scaffold offers a distinct vector for substitution, particularly at the C-2 and C-7 positions, allowing for enhanced selectivity profiles against challenging targets like JAK3 and FGFR1-4 .[1]
This guide evaluates the off-target effects of this scaffold compared to its pyrimidine analog, providing experimental data and protocols for medicinal chemists and pharmacologists.[1]
Mechanistic Comparison: Scaffold Selectivity
The core differentiator between the subject scaffold and the industry standard lies in the nitrogen positioning within the bicyclic system, which alters the hydrogen bond donor/acceptor capability in the hinge region of the kinase.
Feature
Subject: 5H-pyrrolo[2,3-b]pyrazine
Alternative: Pyrrolo[2,3-d]pyrimidine
Core Structure
5-aza-7-deazapurine analog
7-deazapurine (Tofacitinib core)
Hinge Binding
Typically bidentate (N-1 acceptor, NH-5 donor).[1]
Lower intrinsic affinity for Adenosine Receptors compared to pyrimidines.[1]
Known liability for Adenosine Receptors and CDKs .
Selectivity Case Study: FGFR Inhibition
In a study by Jiang et al., derivatives of the 5H-pyrrolo[2,3-b]pyrazine scaffold (specifically utilizing the 2-position for substitution) demonstrated superior selectivity for FGFR1 (IC50 = 3.8 nM) over VEGFR2 and PDGFR , common off-targets for the pyrrolo[2,3-d]pyrimidine class.[1] The 2-carbonitrile group often serves as a precursor to these highly selective inhibitors.[1]
Off-Target Effects & Toxicology Profile
When evaluating 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile derivatives, researchers must screen for specific off-target liabilities that differ from the standard purine/pyrimidine class.
A. Kinome Selectivity (The "Clean" Profile)
Data indicates that the pyrrolo[2,3-b]pyrazine core is less promiscuous than the pyrrolo[2,3-d]pyrimidine core when optimized.[1]
Target: JAK3
Subject Scaffold Selectivity: >100-fold vs JAK1/JAK2 (achieved via C-2 phenyl ether modifications).[1]
Alternative Scaffold Selectivity: Often <10-fold without covalent warheads.[1]
B. Non-Kinase Off-Targets
Off-Target System
Risk Level
Mechanism of Action
hERG Channel
Low-Moderate
The polarity of the pyrazine nitrogen reduces lipophilicity compared to deazapurines, generally lowering hERG liability, though side-chain dependent.[1]
CYP450 Inhibition
Moderate
The electron-deficient pyrazine ring can interact with heme iron in CYP3A4.[1] Metabolic stability is often improved by the C-2 nitrile.[1]
Adenosine A3
Low
Unlike the pyrrolo[2,3-d]pyrimidine (which mimics adenosine), the pyrazine shift disrupts the binding mode required for A3 receptor activation.[1]
Experimental Protocols
To validate the off-target profile of compounds synthesized from this scaffold, the following self-validating workflows are recommended.
Treatment: Treat cells with serial dilutions (0.1 nM – 10 µM) of the compound for 72 hours.
Readout: Measure cell viability using CellTiter-Glo (ATP quantification).
Calculation: Determine GI50 for each cell line.
Selectivity Ratio: GI50(JAK1) / GI50(JAK3).[1] A ratio >50 indicates successful scaffold optimization.[1]
Visualization of Signaling & Screening
Figure 1: Comparative Scaffold Binding Mode
This diagram illustrates the structural difference in the hinge-binding motif between the subject scaffold and the alternative.
Caption: Comparison of hinge-binding vectors. The 5H-pyrrolo[2,3-b]pyrazine scaffold shifts the hydrogen bond donor/acceptor pattern, altering kinase selectivity profiles.
Figure 2: Off-Target Evaluation Workflow
Caption: Step-by-step workflow for evaluating the off-target liability of the scaffold derivatives.
References
Jiang, A., et al. (2018).[1][2][3] "Structure-Based Discovery of a Series of 5H-Pyrrolo[2,3-b]pyrazine FGFR Kinase Inhibitors." Marine Drugs, 16(3),[1] 97. [1]
Jaime-Figueroa, S., et al. (2013).[1][4] "Discovery of a series of novel 5H-pyrrolo[2,3-b]pyrazine-2-phenyl ethers, as potent JAK3 kinase inhibitors."[1] Bioorganic & Medicinal Chemistry Letters, 23(9), 2522-2526.[1][4]
A Comparative Guide to the ADME Profiling of Novel Pyrrolopyrazine Kinase Inhibitors
Introduction: The Critical Role of ADME in Kinase Inhibitor Drug Discovery The pyrrolopyrazine scaffold has emerged as a promising framework in the design of novel kinase inhibitors, a class of therapeutics pivotal in on...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of ADME in Kinase Inhibitor Drug Discovery
The pyrrolopyrazine scaffold has emerged as a promising framework in the design of novel kinase inhibitors, a class of therapeutics pivotal in oncology and inflammatory diseases.[1] Kinases are integral to cellular signaling pathways, and their dysregulation is a hallmark of numerous pathologies.[2] While achieving high potency and selectivity against a target kinase is a primary objective in drug discovery, it is the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a compound that ultimately determine its success as a therapeutic agent. A candidate with excellent potency but poor metabolic stability or low permeability is unlikely to achieve the necessary exposure at the target site to be effective.
This guide provides a comprehensive benchmarking framework for researchers, scientists, and drug development professionals working with novel pyrrolopyrazine inhibitors. We will delve into the key in vitro ADME assays, explaining the scientific rationale behind experimental choices, and present a comparative analysis of a representative novel pyrrolopyrimidine inhibitor against an established therapeutic, Erlotinib. This objective comparison, supported by experimental data, aims to provide a practical guide for advancing pyrrolopyrazine-based drug candidates with favorable pharmacokinetic profiles.
Core ADME Parameters for Kinase Inhibitor Profiling
Early and accurate assessment of ADME properties is crucial for minimizing late-stage attrition in drug development. For kinase inhibitors, a key focus is on oral bioavailability, which is governed by a complex interplay of several factors. The following in vitro assays are fundamental to building a robust ADME profile and guiding the optimization of novel pyrrolopyrazine inhibitors.
Permeability: Predicting Intestinal Absorption
A drug's ability to permeate the intestinal epithelium is a prerequisite for oral absorption. The Caco-2 cell permeability assay is the industry-standard in vitro model for this assessment. Caco-2 cells, derived from human colorectal adenocarcinoma, differentiate into a monolayer of polarized enterocytes that form tight junctions, mimicking the intestinal barrier.
The apparent permeability coefficient (Papp) is the key metric derived from this assay. A high Papp value is predictive of good intestinal absorption. The assay is typically conducted in both apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions to determine the efflux ratio (Papp(B-A)/Papp(A-B)). An efflux ratio significantly greater than 1 suggests that the compound is a substrate of efflux transporters like P-glycoprotein (P-gp), which can actively pump the drug out of the intestinal cells, thereby reducing its absorption.
Metabolic Stability: Gauging the Rate of Clearance
The metabolic stability of a compound provides an estimate of its persistence in the body. The liver is the primary site of drug metabolism, which is broadly categorized into Phase I (oxidation, reduction, hydrolysis) and Phase II (conjugation) reactions. The cytochrome P450 (CYP) enzyme superfamily, abundant in the liver, is responsible for the majority of Phase I metabolism of kinase inhibitors.
The in vitro metabolic stability is typically assessed using human liver microsomes (HLM), which are subcellular fractions containing the CYP enzymes. By incubating the test compound with HLM and a necessary cofactor (NADPH), the rate of its disappearance can be measured over time. This allows for the calculation of the compound's intrinsic clearance and an estimation of its in vivo half-life (t½). A compound with high metabolic stability will have a longer half-life, potentially allowing for less frequent dosing.
Plasma Protein Binding (PPB): Assessing Drug Distribution
Once absorbed into the bloodstream, drugs can bind to plasma proteins, primarily albumin. It is generally accepted that only the unbound (free) fraction of a drug is pharmacologically active and available to distribute into tissues to reach its target. High plasma protein binding can limit the amount of free drug, potentially reducing its efficacy.
Equilibrium dialysis is the gold-standard method for determining the extent of plasma protein binding. In this assay, a semi-permeable membrane separates a chamber containing the drug in plasma from a chamber with buffer. Only the unbound drug can diffuse across the membrane. By measuring the drug concentration in both chambers at equilibrium, the percentage of the drug bound to plasma proteins can be accurately calculated.
Many drugs can inhibit the activity of CYP enzymes. If a novel pyrrolopyrazine inhibitor inhibits a specific CYP isoform that is responsible for the metabolism of a co-administered drug, it can lead to elevated plasma concentrations of that other drug, potentially causing toxicity. Therefore, assessing the CYP inhibition potential of a new drug candidate is a critical safety evaluation.
This is typically done by incubating the test compound with specific recombinant human CYP isoforms and their known substrates. The ability of the test compound to inhibit the metabolism of the probe substrate is measured, and the half-maximal inhibitory concentration (IC50) is determined. A low IC50 value indicates a higher potential for drug-drug interactions.
Comparative ADME Profiling: A Case Study of a Novel Pyrrolopyrimidine Inhibitor vs. Erlotinib
To illustrate the practical application of these ADME assays, we present a comparative analysis of a novel pyrrolopyrimidine EGFR-TK inhibitor, (S)-2-((6-(4-(hydroxymethyl)-2-methoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)-2-phenylethan-1-ol (referred to as Compound X for this guide), against the approved EGFR inhibitor, Erlotinib.[3] The pyrrolopyrimidine scaffold is structurally very similar to the pyrrolopyrazine core and serves as an excellent surrogate for this comparison.
ADME Parameter
Compound X
Erlotinib (Reference)
Interpretation
Aqueous Solubility (pH 7.4)
Good
Moderate
Compound X exhibits favorable solubility, which is beneficial for dissolution and absorption.
Caco-2 Permeability (Papp A-B)
Moderate
High
Erlotinib shows higher passive permeability.
Caco-2 Efflux Ratio (Papp B-A / Papp A-B)
High
Low
Compound X is a substrate of efflux transporters, which could limit its oral absorption.[3]
Metabolic Stability (Human Liver Microsomes, t½)
Higher than Erlotinib
Lower than Compound X
Compound X demonstrates greater stability against metabolism by CYP enzymes, suggesting a potentially longer half-life in vivo.[3]
Plasma Protein Binding (%)
Not Reported
>90%
High PPB is common for kinase inhibitors; the unbound fraction is key.
CYP3A4 Inhibition (IC50)
12.5 µM (substrate-dependent)
~2 µM
Compound X shows weaker inhibition of CYP3A4, suggesting a lower potential for drug-drug interactions compared to Erlotinib.[3]
Note: The data for Compound X and Erlotinib are based on the findings reported in "In Vitro Baselining of New Pyrrolopyrimidine EGFR-TK Inhibitors With Erlotinib".[3]
This head-to-head comparison reveals that while Compound X possesses advantages in metabolic stability and a potentially lower risk of CYP-mediated drug-drug interactions, its high efflux ratio presents a significant hurdle for oral bioavailability.[3] This type of comparative data is invaluable for guiding the next steps in a drug discovery program, which in this case would likely focus on structural modifications to reduce efflux transporter recognition while maintaining potency and the favorable metabolic stability.
Experimental Protocols
Detailed and reproducible protocols are the bedrock of reliable ADME data. Below are step-by-step methodologies for the key in vitro assays discussed.
Caco-2 Permeability Assay
Caption: Caco-2 cell permeability assay workflow.
Cell Culture: Caco-2 cells are cultured in appropriate media and conditions.
Seeding: Cells are seeded onto permeable Transwell® inserts and cultured for approximately 21 days to allow for differentiation and the formation of a confluent, polarized monolayer.
Monolayer Integrity Check: The transepithelial electrical resistance (TEER) is measured to ensure the integrity of the cell monolayer.
Assay Initiation: The cell monolayers are washed and pre-incubated with a transport buffer. The test compound is then added to either the apical (for A-B permeability) or basolateral (for B-A permeability) chamber.
Incubation and Sampling: The plates are incubated at 37°C, and samples are collected from the receiver chamber at various time points.
Analysis: The concentration of the compound in the collected samples is quantified using LC-MS/MS.
Calculation: The apparent permeability coefficient (Papp) and the efflux ratio are calculated.
Microsomal Stability Assay
Caption: Workflow for the in vitro metabolic stability assay.
Preparation: Prepare solutions of human liver microsomes, the test compound, and an NADPH regenerating system in a suitable buffer.
Reaction Initiation: The test compound and microsomes are pre-incubated at 37°C. The reaction is initiated by the addition of the NADPH regenerating system.
Time Course Incubation: Aliquots of the reaction mixture are taken at several time points (e.g., 0, 5, 15, 30, and 60 minutes).
Reaction Quenching: The reaction in each aliquot is stopped by adding a cold organic solvent, typically acetonitrile, which also precipitates the proteins.
Sample Processing: The samples are centrifuged to pellet the precipitated proteins.
Analysis: The supernatant, containing the remaining parent compound, is analyzed by LC-MS/MS.
Data Analysis: The percentage of the remaining parent compound at each time point is used to calculate the half-life (t½) and intrinsic clearance.
Plasma Protein Binding (Equilibrium Dialysis)
Caption: Plasma protein binding (equilibrium dialysis) workflow.
Device Preparation: An equilibrium dialysis apparatus with a semi-permeable membrane is used.
Sample Loading: The test compound is spiked into plasma, which is then added to one chamber of the dialysis device. The other chamber is filled with a protein-free buffer.
Equilibration: The device is incubated at 37°C with gentle agitation for a sufficient time to allow the unbound compound to reach equilibrium across the membrane.
Sampling: After incubation, aliquots are taken from both the plasma and the buffer chambers.
Analysis: The concentration of the compound in both aliquots is measured by LC-MS/MS.
Calculation: The percentage of plasma protein binding is calculated based on the difference in concentration between the plasma and buffer chambers.
Conclusion and Future Directions
The successful development of novel pyrrolopyrazine kinase inhibitors is contingent not only on their potency and selectivity but also on a well-balanced ADME profile. The in vitro assays detailed in this guide provide a robust framework for the early assessment and optimization of these critical properties.
The case study comparing a novel pyrrolopyrimidine to Erlotinib highlights the importance of a multi-parameter approach to ADME profiling. A compound's strengths in one area, such as metabolic stability, can be offset by weaknesses in another, like high efflux. By systematically evaluating permeability, metabolic stability, plasma protein binding, and CYP inhibition, drug discovery teams can make more informed decisions, prioritize the most promising candidates, and ultimately increase the likelihood of developing a safe and effective new medicine. Future work in the field of pyrrolopyrazine inhibitors will undoubtedly focus on fine-tuning these ADME properties through medicinal chemistry efforts to deliver the next generation of targeted therapies.
References
O'Brien, Z., & Moghaddam, M. F. (2017). A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015. Current Medicinal Chemistry, 24(29), 3159–3184. [Link]
Sundby, E., Han, J., Kaspersen, S. J., & Hoff, B. H. (2015). In Vitro Baselining of New Pyrrolopyrimidine EGFR-TK Inhibitors With Erlotinib. European Journal of Pharmaceutical Sciences, 79, 156–164. [Link]
Molecules. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. MDPI. [Link]
Royal Society of Chemistry. (2024). A novel imatinib analogue inhibitor of chronic myeloid leukaemia: design, synthesis and characterization— explanation of its functional mechanism by DFT, molecular docking and dynamic simulation studies. [Link]
Pharmaceutics. (2022). Optimization of a Novel Mandelamide-Derived Pyrrolopyrimidine Series of PERK Inhibitors. MDPI. [Link]
Pharmaceutics. (2023). Biological Evaluation and In Vitro Characterization of ADME Profile of In-House Pyrazolo[3,4-d]pyrimidines as Dual Tyrosine Kinase Inhibitors Active against Glioblastoma Multiforme. MDPI. [Link]
PMC. (2023). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). [Link]
PMC. (2024). Pyrrolopyrazine Compounds as ERK5 Inhibitors for Treating Cancer. [Link]
PMC. (2022). Identification of novel pyrrolopyrimidine and pyrrolopyridine derivatives as potent ENPP1 inhibitors. [Link]
PMC. (2025). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. [Link]
PMC. (2024). Evaluation of Novel Spiro-pyrrolopyridazine Derivatives as Anticancer Compounds: In Vitro Selective Cytotoxicity, Induction of Apoptosis, EGFR Inhibitory Activity, and Molecular Docking Analysis. [Link]
MDPI. (2024). In Silico Design of Novel Piperazine-Based mTORC1 Inhibitors Through DFT, QSAR and ADME Investigations. [Link]
Preprints.org. (2017). Discovery and Biological Evaluation of a Series of Pyrrolo[2,3-b]pyrazines as Novel FGFR Inhibitors. [Link]
SciSpace. (2017). A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from. [Link]
Operational Guide: Safe Disposal of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
Executive Summary & Chemical Profile 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile is a fused heterocyclic scaffold frequently used in the synthesis of Janus Kinase (JAK) inhibitors. Unlike general organic waste, this compoun...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Profile
5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile is a fused heterocyclic scaffold frequently used in the synthesis of Janus Kinase (JAK) inhibitors. Unlike general organic waste, this compound presents a dual-hazard profile: bioactivity (potent kinase inhibition) and chemical reactivity (nitrile hydrolysis).
Effective disposal requires strict segregation from acidic waste streams to prevent the inadvertent generation of hydrogen cyanide (HCN). This guide supersedes generic "organic waste" protocols by integrating specific chemical compatibility mandates.
Not P-Listed, but regulated as Characteristic Waste (Toxic/Reactive)
The Critical Hazard: Acid Hydrolysis
The most frequent safety violation regarding nitrile disposal is mixing with acidic aqueous waste. While organic nitriles are kinetically more stable than inorganic cyanides, they are susceptible to hydrolysis under acidic conditions, particularly if catalyzed by metals often found in aqueous waste.
The Mechanism of Risk:
Note: While complete hydrolysis yields ammonium, intermediate steps or incomplete combustion can liberate HCN gas, especially in the presence of strong mineral acids (HCl, H₂SO₄).
Operational Directive:
NEVER dispose of 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile in "Acidic Aqueous" waste containers. It must be treated as a Non-Halogenated Organic or Solid Hazardous waste stream.
Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
Before removal from the bench, determine the physical state of the waste.
Scenario A: Solid Waste (Pure Compound or Contaminated Solids)
Primary Containment: Place the solid substance, contaminated weigh boats, and gloves into a clear, sealable polyethylene bag (min 2 mil thickness).
Secondary Containment: Transfer the sealed bag into a Wide-Mouth High-Density Polyethylene (HDPE) drum labeled "Hazardous Waste: Solid Toxic."
Labeling: The tag must explicitly list:
Chemical Name: 5H-pyrrolo[2,3-b]pyrazine-2-carbonitrile
using a dipstick. If acidic, neutralize carefully with saturated Sodium Bicarbonate () before adding to the waste carboy.
Container: Use standard safety carboys (HDPE or Steel, depending on solvent). Do not use glass for final storage to prevent breakage-induced spills.
Phase 2: Deactivation (Spill Response Only)
Do not attempt chemical deactivation (e.g., bleach oxidation) for routine disposal unless authorized by your facility's specific license. Thermal destruction is preferred.
Don PPE: Nitrile gloves (double layer), lab coat, safety goggles, and N95/P100 respirator if dust is present.
Cover spill with vermiculite or chem-sorb pads.
Do not use acidic absorbents.
Collect into a sealed hazardous waste bag.
Operational Workflows (Visualized)
Workflow 1: Decision Matrix for Disposal
The following diagram outlines the logical flow for determining the correct waste stream, emphasizing the critical "Acid Check" step.
Figure 1: Logic flow for the segregation and disposal of nitrile-bearing kinase inhibitors. Note the critical pH control point to prevent HCN generation.
Regulatory & Compliance Data
Chemical Compatibility Matrix
Use this table to audit your current satellite accumulation areas.
Chemical Class
Compatibility with 5H-pyrrolo...-carbonitrile
Action
Strong Acids (HCl, H₂SO₄)
INCOMPATIBLE
DANGER: Risk of HCN evolution. Keep separate.
Strong Oxidizers (Peroxides)
INCOMPATIBLE
Risk of exothermic reaction/fire.
Bases (NaOH, KOH)
Compatible
Acceptable for pH adjustment.
Organic Solvents
Compatible
Standard disposal medium.
PPE Requirements[6][7][8][9]
Eye Protection: Chemical splash goggles (ANSI Z87.1).
Hand Protection: Nitrile rubber gloves (minimum 0.11mm thickness). Note: Latex is permeable to many organic solvents used with this compound.
Respiratory: If handling >100mg of dry powder outside a fume hood, use N95 or P100 particulate respirator.
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[5] [Link]
PubChem. (2024). Compound Summary: 5H-Pyrrolo[2,3-b]pyrazine.[6] National Library of Medicine. [Link]
U.S. Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]
Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. [Link]
